1-Undecanol-d23

Core Science & Biosynthesis

1-Undecanol-d23: A Technical Guide for Researchers

An In-depth Examination of a Deuterated Long-Chain Fatty Alcohol for Advanced Research Applications

Introduction

1-Undecanol-d23 is the deuterated form of 1-undecanol (B7770649), a straight-chain fatty alcohol with eleven carbon atoms. In 1-Undecanol-d23, all 23 hydrogen atoms on the undecyl chain have been replaced by their stable isotope, deuterium (B1214612). This isotopic labeling makes it a valuable tool in various scientific disciplines, particularly in analytical chemistry, where it serves as an internal standard for mass spectrometry-based quantification of fatty alcohols and related compounds. Its near-identical chemical and physical properties to its non-deuterated counterpart, 1-undecanol, allow it to mimic the behavior of the analyte during sample preparation and analysis, thereby improving the accuracy and precision of quantitative measurements.[1][2][3]

This technical guide provides a comprehensive overview of 1-Undecanol-d23, including its chemical and physical properties, typical applications, and detailed experimental protocols for its use. It is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds in their work.

Chemical and Physical Properties

The chemical and physical properties of 1-Undecanol-d23 are largely similar to those of 1-undecanol, with the primary difference being its higher molecular weight due to the presence of deuterium.

Property	Value	Reference
Chemical Formula	C₁₁H D₂₃O	[4]
Molecular Weight	195.45 g/mol	[4]
Synonyms	n-Undecyl-d23 alcohol, Undecyl-d23 alcohol, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-tricosadeuterioundecan-1-ol
Isotopic Purity	≥ 98 atom % D	[4]
Appearance	Colorless liquid or waxy solid	[5]
Solubility	Insoluble in water; soluble in organic solvents like ethanol (B145695) and ether.	[6]

Applications in Research

The primary application of 1-Undecanol-d23 is as an internal standard in quantitative analysis using mass spectrometry techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] The use of a deuterated internal standard is a widely accepted method for correcting for analyte loss during sample preparation and for variations in instrument response.[3]

Experimental Protocols

Quantification of 1-Undecanol in a Biological Matrix using GC-MS with 1-Undecanol-d23 as an Internal Standard

This protocol outlines a general procedure for the quantification of 1-undecanol in a biological sample. Optimization may be required for specific matrices.

1. Sample Preparation and Lipid Extraction:

• To a known amount of the biological sample (e.g., 1 mL of plasma or 100 mg of homogenized tissue), add a known amount of 1-Undecanol-d23 internal standard solution (e.g., 10 µL of a 10 µg/mL solution in methanol).

• Add 2 mL of a 2:1 (v/v) mixture of chloroform (B151607) and methanol. Vortex thoroughly for 1 minute.

• Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifuge the sample at 2,000 x g for 5 minutes to separate the phases.

• Carefully collect the lower organic phase, which contains the lipids, and transfer it to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

2. Derivatization:

• To the dried lipid extract, add 50 µL of a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the tube tightly and heat at 60°C for 30 minutes to convert the alcohols to their more volatile trimethylsilyl (B98337) (TMS) ethers.

• Cool the sample to room temperature.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/minute, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM).

    • Monitor characteristic ions for the TMS derivatives of 1-undecanol and 1-Undecanol-d23. For example, for 1-undecanol-TMS, a characteristic ion might be m/z 117, while for 1-Undecanol-d23-TMS, it would be shifted by the mass of the deuterium atoms. The exact ions should be determined by analyzing the mass spectra of the individual standards.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

4. Data Analysis:

• Integrate the peak areas of the selected ions for both 1-undecanol and 1-Undecanol-d23.

• Calculate the response ratio by dividing the peak area of 1-undecanol by the peak area of 1-Undecanol-d23.

• Prepare a calibration curve by analyzing a series of standards containing known concentrations of 1-undecanol and a constant concentration of 1-Undecanol-d23. Plot the response ratio against the concentration of 1-undecanol.

• Determine the concentration of 1-undecanol in the unknown samples by interpolating their response ratios on the calibration curve.

Visualization of Relevant Pathways and Workflows

Fatty Alcohol Metabolism

1-Undecanol, as a long-chain fatty alcohol, can be metabolized through the fatty alcohol cycle. This pathway involves the interconversion of fatty acids, fatty acyl-CoAs, fatty aldehydes, and fatty alcohols.

Caption: Generalized metabolic pathway of long-chain fatty alcohols.

GC-MS Quantification Workflow

The following diagram illustrates the key steps in the quantification of an analyte using an internal standard with GC-MS.

Caption: Workflow for quantification using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. n-Undecyl-d23 Alcohol | CAS 349553-88-4 | LGC Standards [lgcstandards.com]
• 5. Fatty alcohol - Wikipedia [en.wikipedia.org]
• 6. UNDECYL ALCOHOL (1-UNDECANOL, UNDECANOL, HENDECANOL) - Ataman Kimya [atamanchemicals.com]

An In-depth Technical Guide to the Chemical Properties of 1-Undecanol-d23

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-Undecanol-d23, a deuterated analog of 1-undecanol (B7770649). This document is intended for use by researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds in their work.

Chemical Identity and Physical Properties

1-Undecanol-d23 is a saturated fatty alcohol in which all 23 hydrogen atoms on the undecyl chain have been replaced with deuterium (B1214612). This isotopic labeling makes it a valuable tool for a variety of scientific applications, particularly as an internal standard in quantitative analysis.[1]

Table 1: General and Physical Properties of 1-Undecanol-d23

Property	Value	Reference
IUPAC Name	1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-tricosadeuterioundecan-1-ol
Synonyms	n-Undecyl-d23 alcohol, Undecyl-d23 alcohol
CAS Number	349553-88-4	[2]
Molecular Formula	C₁₁HD₂₃O	[2]
Molecular Weight	195.45 g/mol	[2]
Appearance	Colorless to light yellow liquid	[2]
Solubility	Soluble in most organic solvents. Insoluble in water.[3]

Note: Some physical properties are estimated based on the non-deuterated analog, 1-Undecanol, as specific experimental data for the deuterated compound is limited. Isotopic substitution can slightly alter physical properties such as boiling and melting points.

Spectroscopic Data

The following sections provide an overview of the expected spectroscopic data for 1-Undecanol-d23.

Mass Spectrometry (MS)

The mass spectrum of 1-Undecanol-d23 is expected to show a molecular ion peak at m/z 195.45. The fragmentation pattern will be influenced by the presence of deuterium atoms. Common fragmentation pathways for long-chain alcohols include the loss of water and alpha-cleavage.

Table 2: Predicted Mass Spectrometry Data for 1-Undecanol-d23

Fragmentation	Predicted m/z
[M]+	195.45
[M-D₂O]+	175.44
Alpha-Cleavage ([M-C₁₀D₂₁]+)	33.04

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the complete deuteration of the alkyl chain, the ¹H NMR spectrum of 1-Undecanol-d23 will be significantly simplified compared to its non-deuterated counterpart. The primary observable proton signal will be that of the hydroxyl group (-OH), which will appear as a singlet. The absence of proton signals from the undecyl chain confirms the isotopic enrichment.

The ¹³C NMR spectrum will show signals for the 11 carbon atoms of the undecyl chain. The chemical shifts will be similar to those of 1-undecanol, but the coupling patterns will be altered due to the presence of deuterium.

Infrared (IR) Spectroscopy

The IR spectrum of 1-Undecanol-d23 will exhibit characteristic absorption bands for the hydroxyl group and the carbon-deuterium bonds.

Table 3: Expected Infrared Spectroscopy Data for 1-Undecanol-d23

Functional Group	Expected Wavenumber (cm⁻¹)
O-H Stretch	3200-3600 (broad)
C-D Stretch	2000-2260
C-O Stretch	1050-1150

Experimental Protocols

Synthesis of 1-Undecanol-d23

A common method for the synthesis of deuterated long-chain alcohols is the reduction of the corresponding deuterated carboxylic acid.[4]

Workflow for the Synthesis of 1-Undecanol-d23

Caption: General workflow for the synthesis of 1-Undecanol-d23.

Detailed Methodology:

• Reduction: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), a solution of undecanoic acid-d21 in a dry, aprotic solvent (e.g., diethyl ether or tetrahydrofuran) is added dropwise to a stirred suspension of a deuterated reducing agent, such as lithium aluminum deuteride (B1239839) (LiAlD₄). The reaction is typically carried out at 0°C and then allowed to warm to room temperature.

• Workup: After the reaction is complete, it is carefully quenched by the slow, sequential addition of D₂O, followed by a dilute solution of a deuterated acid (e.g., D₂SO₄ in D₂O).

• Extraction: The resulting mixture is extracted with an organic solvent (e.g., diethyl ether). The organic layers are combined, washed with brine, and dried over an anhydrous drying agent (e.g., MgSO₄).

• Purification: The solvent is removed under reduced pressure, and the crude 1-Undecanol-d23 is purified by vacuum distillation or column chromatography to yield the final product.

Use as an Internal Standard in GC-MS Analysis

1-Undecanol-d23 is an excellent internal standard for the quantification of 1-undecanol and other related long-chain alcohols in various matrices.[1]

Workflow for Quantitative Analysis using 1-Undecanol-d23 as an Internal Standard

Caption: Workflow for using 1-Undecanol-d23 in quantitative analysis.

Detailed Methodology:

• Preparation of Standard Solutions: Prepare a series of calibration standards containing known concentrations of the analyte (1-undecanol) and a constant, known concentration of the internal standard (1-Undecanol-d23).

• Sample Preparation: To the sample containing the analyte, add the same known concentration of the internal standard as used in the calibration standards.

• GC-MS Analysis: Inject the prepared standards and samples into the GC-MS system. The gas chromatograph will separate the analyte and the internal standard. The mass spectrometer will detect the characteristic ions for both compounds.

• Quantification: A calibration curve is generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte in the standard solutions. The concentration of the analyte in the sample is then determined from this calibration curve using the measured peak area ratio.

Safety and Handling

Applications in Research and Drug Development

The primary application of 1-Undecanol-d23 is as an internal standard for quantitative mass spectrometry-based studies.[1] Its use allows for accurate and precise quantification of 1-undecanol in complex biological matrices by correcting for variations in sample preparation and instrument response. This is particularly valuable in pharmacokinetic and metabolic studies where understanding the fate of a drug or its metabolites is crucial.

Signaling Pathway Example: Fatty Acid Metabolism

Caption: Simplified pathway of 1-Undecanol biosynthesis.

This diagram illustrates the metabolic pathway where undecanoic acid is converted to 1-undecanol. In studies involving this pathway, 1-Undecanol-d23 can be used to trace the metabolism of exogenously supplied undecanol (B1663989) or to quantify its endogenous levels.

References

• 1. 1-Undecanol | C11H24O | CID 8184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ataman-chemicals.com [ataman-chemicals.com]
• 4. Deuterium Labeling Reaction | Chem-Station Int. Ed. [en.chem-station.com]

Synthesis of Deuterated 1-Undecanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for preparing deuterated 1-undecanol (B7770649), a valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard for mass spectrometry. The guide details various methodologies, presents quantitative data in structured tables, and includes experimental protocols for key reactions. Visual diagrams generated using Graphviz are provided to illustrate the synthetic pathways and workflows.

Introduction

Deuterium-labeled compounds, such as deuterated 1-undecanol, are essential in drug discovery and development. The substitution of hydrogen with its heavier isotope, deuterium (B1214612), can alter the metabolic fate of a molecule, often leading to a slower rate of metabolism due to the kinetic isotope effect. This property can be harnessed to improve the pharmacokinetic profiles of drugs. Furthermore, the distinct mass of deuterated compounds makes them ideal tracers and internal standards for quantitative analysis. This guide explores the primary chemical synthesis strategies to access deuterated 1-undecanol, focusing on precursor-based deuteration followed by functional group transformation.

Synthetic Strategies and Methodologies

The synthesis of deuterated 1-undecanol can be broadly categorized into two main approaches:

• Deuteration of a Precursor Molecule followed by Conversion to 1-Undecanol: This is the most common strategy and involves introducing deuterium into a suitable starting material, such as undecylenic acid or undecanoic acid, which is then chemically transformed into the target alcohol.

• One-Step Deuteration and Functionalization: In some cases, it may be possible to introduce deuterium and the alcohol functionality in a single synthetic operation, for example, through the hydroboration-oxidation of a deuterated alkene.

This guide will focus on the precursor-based deuteration methods, which offer greater flexibility in the position and extent of deuterium incorporation.

Synthesis Route 1: From Undecylenic Acid

Undecylenic acid, with its terminal double bond, serves as a versatile starting material for the synthesis of 1-undecanol deuterated at the terminal positions (C10 and C11). The general strategy involves the deuteration of the alkene followed by the reduction of the carboxylic acid.

Step 1: Deuteration of the Terminal Alkene of Undecylenic Acid

The introduction of deuterium across the double bond can be achieved through catalytic deuteration.

Experimental Protocol: Catalytic Deuteration of Undecylenic Acid

• Materials:

  • Undecylenic acid

  • Deuterium gas (D₂)

  • Palladium on carbon (Pd/C, 10 wt%)

  • Ethyl acetate (B1210297) (anhydrous)

• Procedure:

  • In a high-pressure reaction vessel, dissolve undecylenic acid (1 equivalent) in anhydrous ethyl acetate.

  • Carefully add the Pd/C catalyst (typically 5-10 mol% of palladium).

  • Seal the vessel and purge with nitrogen gas, followed by vacuum.

  • Introduce deuterium gas (D₂) to the desired pressure (e.g., 1-10 atm).

  • Stir the reaction mixture vigorously at room temperature for 12-24 hours, or until deuterium uptake ceases.

  • Carefully vent the excess deuterium gas.

  • Filter the reaction mixture through a pad of celite to remove the catalyst.

  • Evaporate the solvent under reduced pressure to yield deuterated undecanoic acid.

• Expected Yield and Isotopic Purity: Yields are typically high (>95%). The isotopic purity will depend on the quality of the deuterium gas and the reaction conditions but can be expected to be >98 atom % D at the C10 and C11 positions.

Step 2: Reduction of Deuterated Undecanoic Acid to 1-Undecanol-d₄

The resulting deuterated carboxylic acid can be reduced to the corresponding primary alcohol using a strong reducing agent like lithium aluminum hydride (LiAlH₄). To introduce deuterium at the C1 position as well, a deuterated reducing agent such as lithium aluminum deuteride (B1239839) (LiAlD₄) can be used.

Experimental Protocol: Reduction of Deuterated Undecanoic Acid with LiAlH₄

• Materials:

  • Deuterated undecanoic acid

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, condenser, and nitrogen inlet, suspend LiAlH₄ (1.5 equivalents) in anhydrous diethyl ether under a nitrogen atmosphere.

  • Cool the suspension to 0 °C in an ice bath.

  • Dissolve the deuterated undecanoic acid (1 equivalent) in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension via the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours.

  • Cool the reaction mixture back to 0 °C and carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water.

  • Filter the resulting white precipitate and wash it thoroughly with diethyl ether.

  • Combine the organic filtrates, wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the deuterated 1-undecanol.

• Expected Yield: 85-95%.

Quantitative Data Summary: Synthesis from Undecylenic Acid

Step	Product	Reagents	Typical Yield (%)	Isotopic Purity (atom % D)
1	Undecanoic acid-d₄	Undecylenic acid, D₂, Pd/C	>95	>98 at C10, C11
2	1-Undecanol-d₄	Undecanoic acid-d₄, LiAlH₄	85-95	>98 at C10, C11
2a	1-Undecanol-d₅	Undecanoic acid-d₄, LiAlD₄	85-95	>98 at C1, C10, C11

Reaction Pathway: Synthesis from Undecylenic Acid

Caption: Synthesis of deuterated 1-undecanol from undecylenic acid.

Synthesis Route 2: From Undecanoic Acid via H/D Exchange

This route involves the direct exchange of hydrogen for deuterium on the undecanoic acid backbone, followed by reduction. Catalytic hydrogen-deuterium (H/D) exchange is a powerful method for this transformation.

Step 1: Catalytic H/D Exchange of Undecanoic Acid

Transition metal catalysts can facilitate the exchange of C-H bonds with deuterium from a deuterium source, often D₂O.

Experimental Protocol: Rhodium-Catalyzed H/D Exchange of Undecanoic Acid

• Materials:

  • Undecanoic acid

  • Deuterium oxide (D₂O)

  • [Rh(cod)Cl]₂ (Chlorido(1,5-cyclooctadiene)rhodium(I) dimer)

  • Triphenylphosphine (PPh₃)

  • 1,4-Dioxane (B91453)

• Procedure:

  • In a pressure tube, combine undecanoic acid (1 equivalent), [Rh(cod)Cl]₂ (2.5 mol%), and PPh₃ (10 mol%).

  • Add a mixture of 1,4-dioxane and D₂O (e.g., 1:1 v/v).

  • Seal the tube and heat the mixture at a specified temperature (e.g., 120-150 °C) for 24-48 hours with vigorous stirring.

  • Cool the reaction mixture to room temperature.

  • Extract the product with an organic solvent such as diethyl ether.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield deuterated undecanoic acid.

• Expected Isotopic Incorporation: The degree of deuteration can vary depending on the reaction conditions and the position along the alkyl chain. This method may result in a mixture of isotopologues.

Step 2: Reduction of Deuterated Undecanoic Acid

The reduction of the deuterated undecanoic acid is carried out as described in Synthesis Route 1, Step 2, using LiAlH₄ or LiAlD₄.

Quantitative Data Summary: Synthesis from Undecanoic Acid

Step	Product	Reagents	Typical Yield (%)	Isotopic Purity
1	Deuterated Undecanoic Acid	Undecanoic acid, D₂O, Rh catalyst	70-90	Variable, depends on conditions
2	Deuterated 1-Undecanol	Deuterated Undecanoic Acid, LiAlH₄/LiAlD₄	85-95	Dependent on the purity of the deuterated precursor

Reaction Pathway: Synthesis from Undecanoic Acid

Caption: Synthesis of deuterated 1-undecanol from undecanoic acid.

Synthesis Route 3: From Undecanal (B90771) for 1,1-dideuterio-1-Undecanol

For the specific synthesis of 1,1-dideuterio-1-undecanol, undecanal can be used as the starting material. The aldehyde proton is first exchanged for deuterium, followed by reduction with a deuterated reducing agent.

Step 1: Deuteration of Undecanal

The α-proton of the aldehyde can be exchanged for deuterium under basic or acidic conditions using a deuterium source like D₂O.

Experimental Protocol: Base-Catalyzed Deuteration of Undecanal

• Materials:

  • Undecanal

  • Deuterium oxide (D₂O)

  • Sodium deuteroxide (NaOD) in D₂O (catalytic amount)

  • Diethyl ether

• Procedure:

  • Dissolve undecanal (1 equivalent) in diethyl ether.

  • Add a catalytic amount of NaOD in D₂O.

  • Stir the mixture at room temperature for several hours.

  • Monitor the reaction by ¹H NMR for the disappearance of the aldehyde proton signal.

  • Neutralize the reaction with DCl in D₂O.

  • Separate the organic layer, wash with D₂O, and dry over anhydrous MgSO₄.

  • Carefully remove the solvent under reduced pressure to obtain deuterated undecanal.

Step 2: Reduction of Deuterated Undecanal

The deuterated aldehyde is then reduced to the corresponding alcohol using a deuterated reducing agent.

Experimental Protocol: Reduction of Deuterated Undecanal with Sodium Borodeuteride

• Materials:

  • Deuterated undecanal

  • Sodium borodeuteride (NaBD₄)

  • Methanol-d₄ (CD₃OD)

  • Diethyl ether

• Procedure:

  • Dissolve the deuterated undecanal (1 equivalent) in CD₃OD and cool to 0 °C.

  • Slowly add NaBD₄ (1.1 equivalents) in portions.

  • Stir the reaction at room temperature for 1-2 hours.

  • Quench the reaction by the slow addition of D₂O.

  • Extract the product with diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield 1,1-dideuterio-1-undecanol.

Quantitative Data Summary: Synthesis from Undecanal

Step	Product	Reagents	Typical Yield (%)	Isotopic Purity (atom % D)
1	Undecanal-d₁	Undecanal, NaOD, D₂O	>90	>98 at C1
2	1-Undecanol-d₂	Undecanal-d₁, NaBD₄	>95	>98 at C1

Experimental Workflow: Synthesis from Undecanal

Caption: Workflow for the synthesis of 1,1-dideuterio-1-undecanol.

Conclusion

The synthesis of deuterated 1-undecanol can be achieved through several reliable synthetic routes. The choice of method depends on the desired position and level of deuterium incorporation. The strategies outlined in this guide, starting from commercially available precursors like undecylenic acid, undecanoic acid, and undecanal, provide a versatile toolkit for researchers in the fields of drug metabolism, pharmacokinetics, and analytical chemistry. The provided experimental protocols offer a starting point for laboratory synthesis, and the quantitative data serves as a benchmark for expected outcomes. Careful execution of these methods will enable the production of high-purity deuterated 1-undecanol for advanced research applications.

An In-depth Technical Guide to 1-Undecanol-d23 (CAS: 349553-88-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Undecanol-d23, a deuterated form of 1-Undecanol. It is intended to serve as a valuable resource for professionals in research and drug development who utilize stable isotope-labeled compounds for quantitative analysis. This document covers the chemical and physical properties of 1-Undecanol-d23, its primary application as an internal standard, and detailed experimental protocols for its use in analytical methodologies.

Core Compound Information

1-Undecanol-d23 is a saturated fatty alcohol in which the 23 hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantitative analysis, as it is chemically identical to its non-deuterated counterpart but can be distinguished by its higher mass.

CAS Number: 349553-88-4

Chemical Formula: C₁₁HD₂₃O

Molecular Weight: 195.45 g/mol [1]

Synonyms

• n-Undecyl-d23 alcohol

• Undecyl-d23 alcohol

• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-tricosadeuterioundecan-1-ol[1]

Physicochemical Properties

Property	Value (for 1-Undecanol)	Reference
Appearance	Colorless liquid	[1][2]
Melting Point	19 °C	[1][2]
Boiling Point	243 °C	[1][2]
Density	0.8298 g/mL	[2]
Solubility	Insoluble in water; Soluble in ethanol (B145695) and diethyl ether	[2]

Isotopic Purity: The isotopic purity of commercially available 1-Undecanol-d23 is a critical parameter for its use as an internal standard. While specific values may vary by supplier, a typical purity specification is often in the range of 98-99 atom % D. Researchers should always refer to the certificate of analysis provided by the supplier for the exact isotopic purity of a specific lot.

Applications in Quantitative Analysis

The primary application of 1-Undecanol-d23 is as an internal standard in quantitative analytical methods, particularly those employing Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4] The addition of a known amount of the deuterated standard to a sample allows for accurate quantification of the non-deuterated analyte by correcting for variations in sample preparation, injection volume, and instrument response.

Experimental Protocols

The following are detailed methodologies for the use of 1-Undecanol-d23 as an internal standard in GC-MS and LC-MS analyses.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Quantification

This protocol provides a general framework for the use of 1-Undecanol-d23 as an internal standard for the quantification of an analyte of interest.

4.1.1. Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of the analyte and 1-Undecanol-d23 in a suitable solvent (e.g., hexane, ethyl acetate) at a concentration of 1 mg/mL.

• Calibration Standards: Create a series of calibration standards by spiking a constant amount of the 1-Undecanol-d23 internal standard solution into varying concentrations of the analyte stock solution. This ensures that the internal standard concentration is the same across all calibration levels.

• Sample Preparation: To a known volume or weight of the sample matrix, add the same constant amount of the 1-Undecanol-d23 internal standard solution as used in the calibration standards. Perform the necessary extraction or cleanup procedures for your specific sample type.

4.1.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm.[5]

• Injector: Split/Splitless, 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[5]

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.[5]

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least two characteristic ions for both the analyte and 1-Undecanol-d23.

4.1.3. Data Analysis

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard (1-Undecanol-d23) peak area against the concentration of the analyte for each calibration standard.

• Calculate the same peak area ratio for the samples.

• Determine the concentration of the analyte in the samples by using the calibration curve.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

This protocol outlines a general procedure for using 1-Undecanol-d23 as an internal standard in LC-MS analysis.

4.2.1. Preparation of Mobile Phases and Samples

• Mobile Phase Preparation: Prepare mobile phases appropriate for the separation of your analyte of interest. Ensure all solvents are LC-MS grade.

• Standard and Sample Preparation: Follow the same procedure as outlined in the GC-MS protocol (Section 4.1.1) for the preparation of stock solutions, calibration standards, and samples, ensuring the final solvent is compatible with the LC mobile phase.

4.2.2. LC-MS Instrumentation and Conditions

• Liquid Chromatograph: A system capable of delivering accurate and reproducible gradients.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Column: A C18 column or other appropriate stationary phase for the analyte of interest.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) with appropriate additives (e.g., formic acid or ammonium (B1175870) formate) is commonly used.

• Flow Rate: A typical flow rate is 0.2-0.5 mL/min.

• Injection Volume: 5-20 µL.

• Ion Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for triple quadrupole instruments or Selected Ion Monitoring (SIM) for high-resolution instruments.

4.2.3. Data Analysis

The data analysis procedure is analogous to the GC-MS protocol. Construct a calibration curve based on the peak area ratios of the analyte to the internal standard and use this to quantify the analyte in the samples.

Visualizations

Experimental Workflow for Quantitative Analysis

References

• 1. Undecanol - Wikipedia [en.wikipedia.org]
• 2. scimplify.com [scimplify.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]

In-Depth Technical Guide to the Molecular Weight of 1-Undecanol-d23

For researchers, scientists, and professionals in drug development, a precise understanding of molecular weight is fundamental. This is particularly true when working with isotopically labeled compounds such as 1-Undecanol-d23. This guide provides a detailed examination of the molecular weight of 1-Undecanol-d23, offering a direct comparison with its non-deuterated counterpart and the foundational isotopes, alongside a methodological framework for its determination.

Core Molecular Weight Data

The key to understanding the molecular weight of 1-Undecanol-d23 lies in the substitution of hydrogen atoms with their heavier isotope, deuterium. This substitution significantly alters the overall mass of the molecule. The following table summarizes the essential molecular weight information.

Compound/Isotope	Chemical Formula	Molecular Weight ( g/mol )
1-Undecanol-d23	C₁₁HD₂₃O	195.45[1][2]
1-Undecanol	C₁₁H₂₄O	172.31[3][4][5][6][7][8][9][10]
Deuterium (²H or D)	D	2.014 (atomic weight)[7]
Hydrogen (¹H)	H	~1.008 (atomic weight)

Experimental Determination of Molecular Weight: A Mass Spectrometry Protocol

The molecular weight of 1-Undecanol-d23 is typically determined using mass spectrometry. This technique provides a highly accurate measurement of the mass-to-charge ratio of ionized molecules.

Methodology

• Sample Preparation: A dilute solution of 1-Undecanol-d23 is prepared in a suitable volatile solvent, such as methanol (B129727) or acetonitrile.

• Ionization: The sample is introduced into the mass spectrometer. Electron Ionization (EI) or a soft ionization technique like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) can be employed. EI is a classic method that involves bombarding the sample with high-energy electrons, leading to fragmentation and the formation of a molecular ion (M+).

• Mass Analysis: The resulting ions are accelerated into a mass analyzer. The analyzer, which can be a quadrupole, time-of-flight (TOF), or magnetic sector, separates the ions based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of ions at each m/z value.

• Data Analysis: The resulting mass spectrum is analyzed. The peak corresponding to the intact molecular ion (or a protonated/adducted molecule in soft ionization) is identified to determine the molecular weight. For 1-Undecanol-d23, a prominent peak at or near m/z 195.45 would be expected.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the determination of the molecular weight of 1-Undecanol-d23 using mass spectrometry.

Caption: Workflow for Molecular Weight Determination of 1-Undecanol-d23.

References

• 1. Deuterium(.) | H | CID 5460635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. webqc.org [webqc.org]
• 3. Deuterium - Wikipedia [en.wikipedia.org]
• 4. Deuterium [webbook.nist.gov]
• 5. Horizon Educational - What’s the Molar Mass of Hydrogen? [horizoneducational.com]
• 6. greenh2world.com [greenh2world.com]
• 7. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]
• 8. quora.com [quora.com]
• 9. Convert Molar mass, Hydrogen [convertworld.com]
• 10. m.youtube.com [m.youtube.com]

Technical Guide: Physical Properties of 1-Undecanol-d23

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-Undecanol-d23. Due to the limited availability of experimental data for the deuterated form, this guide also includes data for the non-deuterated analog, 1-Undecanol, for comparative purposes. Deuteration is expected to have a minor effect on the physical properties.

Quantitative Data Summary

The physical properties of 1-Undecanol-d23 and 1-Undecanol are summarized in the table below. It is important to note that most of the experimental data available is for the non-deuterated form.

Property	1-Undecanol-d23	1-Undecanol
Chemical Formula	C₁₁HD₂₃O	C₁₁H₂₄O[1][2][3]
IUPAC Name	1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-tricosadeuterioundecan-1-ol[4]	Undecan-1-ol[1][2][3]
Molecular Weight	195.45 g/mol [4]	172.31 g/mol [1][2][5]
Melting Point	No data available	11-19 °C[1][2][3][5][6]
Boiling Point	No data available	243 °C at 760 mmHg[1][2][3][5][6]
Density	No data available	0.83 g/cm³ at 20-25 °C[1][2][5][6]
Solubility	No data available	Insoluble in water; soluble in ethanol, ether, chloroform, and ethyl acetate.[1][2][5][6]
Appearance	No data available	Colorless liquid[3][5][6]
Odor	No data available	Floral, citrus-like[2][6]

Experimental Protocols

Detailed experimental methodologies for determining key physical properties are crucial for reproducible research. Below is a generalized protocol for determining the melting point of a compound like 1-Undecanol.

Protocol: Melting Point Determination via Capillary Method

• Sample Preparation: A small, dry sample of the crystalline substance is finely powdered.

• Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a heating block or an oil bath and a thermometer or a temperature sensor.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The sample is observed through a magnifying lens. The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• Recording: The temperature at which the entire sample has melted into a clear liquid is recorded as the end of the melting range.

• Reporting: The melting point is reported as a range of temperatures from the initial to the final point of melting.

Visualizations

Synthesis Pathway of 1-Undecanol

The following diagram illustrates a common method for the synthesis of 1-Undecanol, which involves the reduction of the corresponding aldehyde, undecanal. A similar pathway would be employed for its deuterated analog, starting with the appropriately deuterated undecanal.

References

• 1. UNDECANOL - Ataman Kimya [atamanchemicals.com]
• 2. UNDECYL ALCOHOL - Ataman Kimya [atamanchemicals.com]
• 3. Undecanol - Wikipedia [en.wikipedia.org]
• 4. N-Undecyl-D23 alcohol | C11H24O | CID 102601115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Undecanol | C11H24O | CID 8184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ataman-chemicals.com [ataman-chemicals.com]

An In-depth Technical Guide to the Mass Spectrum of 1-Undecanol-d23

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected mass spectrum of 1-Undecanol-d23, a deuterated isotopologue of 1-undecanol. While a publicly available, experimentally derived mass spectrum for this specific molecule is not readily found, this document outlines the predicted fragmentation patterns based on established principles of mass spectrometry of long-chain alcohols and the known effects of deuterium (B1214612) labeling. This information is crucial for researchers utilizing 1-Undecanol-d23 as an internal standard or in metabolic studies where its fate is tracked via mass spectrometry.

Predicted Electron Ionization Mass Spectrum Data

The following table summarizes the predicted major fragment ions for 1-Undecanol-d23 under typical electron ionization (EI) conditions. The m/z values are calculated based on the fragmentation of the non-deuterated 1-undecanol, with the mass shift resulting from the replacement of 23 hydrogen atoms with deuterium. The relative intensity is a qualitative prediction based on the known fragmentation patterns of primary alcohols.

Predicted Fragment Ion	Proposed Structure	Predicted m/z	Predicted Relative Intensity
[M]+•	[CD3(CD2)10OD]+•	195	Very Low / Absent
[M-D2O]+•	[C11D22]+•	175	Moderate
[M-C2D5]+	[CD3(CD2)8CDO]+	148	Low
[M-C3D7]+	[CD3(CD2)7CDO]+	132	Low
[M-C4D9]+	[CD3(CD2)6CDO]+	116	Low
[M-C5D11]+	[CD3(CD2)5CDO]+	100	Moderate
[M-C6D13]+	[CD3(CD2)4CDO]+	84	Moderate
[M-C7D15]+	[CD3(CD2)3CDO]+	68	High
[M-C8D17]+	[CD3(CD2)2CDO]+	52	High
[M-C9D19]+	[CD3CD2CDO]+	36	Moderate
[CD2=OD]+	[CD2=OD]+	34	High (Base Peak)

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines a general procedure for the analysis of 1-Undecanol-d23 using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation:

• Solvent Selection: Use a high-purity, volatile solvent such as hexane (B92381) or dichloromethane.

• Concentration: Prepare a solution of 1-Undecanol-d23 in the chosen solvent at a concentration of approximately 1 mg/mL. A dilution to 10-100 µg/mL may be necessary depending on instrument sensitivity.

• Procedure:

  • Accurately weigh approximately 1 mg of 1-Undecanol-d23.

  • Dissolve the sample in 1 mL of the selected solvent in a clean vial.

  • If necessary, perform serial dilutions to achieve the desired final concentration.

  • Transfer the final solution to a 2 mL GC autosampler vial.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: A standard GC system equipped with a split/splitless injector.

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for the separation of long-chain alcohols.

• Injector:

  • Mode: Splitless injection is recommended for achieving lower detection limits.

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 10 °C/min.

  • Final Hold: Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 30 to 250.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Transfer Line Temperature: 280 °C.

3. Data Analysis:

• Peak Identification: The retention time of the 1-Undecanol-d23 peak will be used for its initial identification.

• Mass Spectrum Analysis: The acquired mass spectrum should be compared against the predicted fragmentation pattern detailed in the table above. The presence of the characteristic fragment ions, particularly the base peak at m/z 34 and the ion corresponding to the loss of D2O at m/z 175, will confirm the identity of the compound.

Visualization of Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathways of 1-Undecanol-d23 upon electron ionization.

Caption: Predicted electron ionization fragmentation of 1-Undecanol-d23.

An In-Depth Technical Guide to the NMR Spectroscopy of 1-Undecanol-d23

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) spectroscopy of 1-Undecanol-d23. Due to the limited availability of experimental spectra for the fully deuterated 1-Undecanol-d23, this document presents a detailed analysis based on the well-documented NMR data of its non-deuterated analogue, 1-Undecanol, and the established principles of isotope effects in NMR spectroscopy. This guide is intended to serve as a valuable resource for researchers in drug development and related fields who utilize isotopically labeled compounds.

Introduction to 1-Undecanol-d23 in NMR Spectroscopy

1-Undecanol is a fatty alcohol with the chemical formula CH₃(CH₂)₁₀OH. Its deuterated isotopologue, 1-Undecanol-d23, has the formula CD₃(CD₂)₁₀OH, where 23 of the 24 hydrogen atoms have been replaced with deuterium (B1214612). This isotopic labeling makes it a powerful tool in various scientific applications, including its use as an internal standard for quantitative analysis by NMR or mass spectrometry. The analysis of 1-Undecanol-d23 by NMR spectroscopy requires an understanding of how deuteration impacts the resulting spectra.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 1-Undecanol-d23, based on the experimental data for 1-Undecanol in chloroform-d (B32938) (CDCl₃).

Predicted ¹H NMR Data for 1-Undecanol-d23 in CDCl₃

In a fully deuterated alkyl chain (CD₃(CD₂)₁₀OH), the only proton signal would arise from the hydroxyl (-OH) group.

Chemical Shift (δ) ppm	Multiplicity	Assignment
~1.5 - 2.5	Broad Singlet	-OH

Note: The chemical shift of the hydroxyl proton is highly dependent on concentration, temperature, and solvent. This signal would disappear upon the addition of a few drops of deuterium oxide (D₂O) due to H-D exchange.

Predicted ¹³C NMR Data for 1-Undecanol-d23 in CDCl₃

The ¹³C NMR spectrum of 1-Undecanol-d23 is predicted based on the assignments for 1-Undecanol. The key differences will be the presence of multiplets for the deuterated carbons due to one-bond carbon-deuterium coupling (¹J C-D) and a slight upfield shift (isotope shift). The intensity of these signals will also be significantly lower compared to their protonated counterparts.

Carbon Atom	Predicted Chemical Shift (δ) ppm	Predicted Multiplicity
C1 (-CD₂OH)	~62.9	Triplet
C2	~32.7	Triplet
C3	~25.8	Triplet
C4 - C8	~29.4 - 29.6	Multiple Triplets
C9	~29.2	Triplet
C10	~22.6	Triplet
C11 (-CD₃)	~14.0	Heptet

Disclaimer: The chemical shifts and multiplicities are predictions based on the known spectrum of 1-Undecanol and established isotope effects. Actual experimental values may vary slightly.

Experimental Protocols for NMR Spectroscopy of 1-Undecanol-d23

The following provides a detailed methodology for acquiring high-quality NMR spectra of 1-Undecanol-d23.

1. Sample Preparation

• Analyte: 1-Undecanol-d23

• Solvent: Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds like long-chain alcohols. Other suitable deuterated solvents include acetone-d₆ or dimethyl sulfoxide-d₆ if solubility is an issue.

• Concentration: For ¹H NMR, a concentration of 5-10 mg/mL is typically sufficient. For the less sensitive ¹³C NMR, a higher concentration of 20-50 mg/mL is recommended.

• Procedure:

  • Accurately weigh the desired amount of 1-Undecanol-d23 and transfer it to a clean, dry vial.

  • Add the appropriate volume of the chosen deuterated solvent (typically 0.6-0.7 mL for a standard 5 mm NMR tube).

  • Gently vortex or sonicate the vial to ensure complete dissolution of the sample.

  • Using a clean Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube.

  • Cap the NMR tube securely to prevent solvent evaporation.

2. NMR Data Acquisition

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.

• ¹H NMR Parameters (Typical):

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: 12-16 ppm.

  • Number of Scans: 8-16 scans are usually sufficient for a moderately concentrated sample.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time: 2-3 seconds.

• ¹³C NMR Parameters (Typical):

  • Pulse Program: A proton-decoupled pulse program (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: 200-220 ppm.

  • Number of Scans: Due to the low natural abundance of ¹³C and the signal splitting from deuterium, a significantly larger number of scans (e.g., 1024 or more) will be required to achieve a good signal-to-noise ratio.

  • Relaxation Delay (d1): 2 seconds.

3. Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.

• Phasing: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the pure absorption mode.

• Baseline Correction: Apply a baseline correction algorithm to obtain a flat baseline across the spectrum.

• Referencing: Reference the spectrum using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Visualization of the NMR Data Analysis Workflow

The following diagram illustrates a typical workflow for the acquisition and analysis of NMR data for a compound like 1-Undecanol-d23.

Caption: Workflow for NMR analysis of 1-Undecanol-d23.

Commercial Suppliers of 1-Undecanol-d23: A Technical Guide

For researchers, scientists, and drug development professionals requiring high-purity deuterated compounds, 1-Undecanol-d23 serves as a critical internal standard for mass spectrometry-based quantitative analysis. Its structural similarity to the endogenous 1-Undecanol allows for accurate quantification by correcting for variations during sample preparation and analysis. This technical guide provides an overview of commercial suppliers, a representative experimental protocol for its use, and visualizations of the analytical workflow.

Commercial Supplier Data

Several chemical suppliers offer 1-Undecanol-d23, with variations in isotopic purity, available quantities, and pricing. The following table summarizes the offerings from prominent vendors.

Supplier	Catalog Number	Isotopic Purity	Available Quantities
MedchemExpress	HY-W004292S	Not Specified	5 mg, 10 mg, 25 mg, 50 mg, 100 mg
C/D/N Isotopes	D-4007	98 atom % D	0.25 g, 0.5 g

Note: Pricing information has been omitted as it is subject to change. Please refer to the supplier's website for the most current pricing.

Experimental Protocol: Quantification of 1-Undecanol in a Biological Matrix using 1-Undecanol-d23 as an Internal Standard by GC-MS

The following is a representative protocol for the quantification of 1-Undecanol in a biological sample (e.g., plasma, cell lysate) using Gas Chromatography-Mass Spectrometry (GC-MS) with 1-Undecanol-d23 as an internal standard. This method is based on established principles for the use of deuterated internal standards in quantitative analysis.[1][2][3]

1. Materials and Reagents

• 1-Undecanol (analyte standard)

• 1-Undecanol-d23 (internal standard)

• High-purity solvents (e.g., hexane, methanol, dichloromethane)

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Biological matrix (e.g., plasma, cell lysate)

• Phosphate-buffered saline (PBS)

• Vortex mixer

• Centrifuge

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

2. Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1-Undecanol in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1-Undecanol-d23 in 10 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the analyte stock solution into the biological matrix. A typical concentration range might be 1-1000 ng/mL.

• Internal Standard Working Solution (10 µg/mL): Dilute the internal standard stock solution with methanol.

3. Sample Preparation

• Thaw biological samples (e.g., plasma) on ice.

• To 100 µL of each sample, calibration standard, and a blank matrix, add 10 µL of the internal standard working solution (10 µg/mL).

• Vortex briefly to mix.

• Perform a liquid-liquid extraction by adding 500 µL of hexane, vortexing for 1 minute, and centrifuging at 3000 x g for 5 minutes.

• Transfer the upper organic layer (hexane) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 50 µL of the derivatizing agent (BSTFA + 1% TMCS).

• Incubate at 60°C for 30 minutes to allow for complete derivatization.

• Transfer the derivatized sample to a GC-MS autosampler vial.

4. GC-MS Analysis

• Gas Chromatograph Conditions:

  • Injection Volume: 1 µL

  • Injector Temperature: 250°C

  • Oven Program: Start at 100°C, hold for 1 minute, ramp to 250°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • 1-Undecanol (TMS derivative): Determine the characteristic ions from a full scan analysis (e.g., m/z derived from the trimethylsilyl (B98337) ether).

    • 1-Undecanol-d23 (TMS derivative): Determine the corresponding characteristic ions, which will be shifted by +23 amu.

5. Data Analysis

• Integrate the peak areas of the selected ions for both the analyte and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area for each sample and calibration standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 1-Undecanol in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate the key processes involved in the use of 1-Undecanol-d23 as an internal standard.

Workflow for Quantitative Analysis using a Deuterated Internal Standard

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Safety and Handling of 1-Undecanol-d23: A Technical Guide

Hazard Identification and Classification

1-Undecanol is classified as a substance that can cause skin and serious eye irritation. It is also recognized as being toxic to aquatic life with long-lasting effects.[1][2]

GHS Hazard Classification

Hazard Class	Category
Skin Corrosion/Irritation	2
Serious Eye Damage/Eye Irritation	2A
Hazardous to the Aquatic Environment, Acute	2
Hazardous to the Aquatic Environment, Long-Term	2

GHS Label Elements

Pictograms:

Signal Word: Warning

Hazard Statements:

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[3]

• H411: Toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

Code	Statement
P264	Wash skin thoroughly after handling.
P273	Avoid release to the environment.[1]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[4]
P302 + P352	IF ON SKIN: Wash with plenty of soap and water.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]
P332 + P313	If skin irritation occurs: Get medical advice/attention.
P337 + P313	If eye irritation persists: Get medical advice/attention.[3]
P391	Collect spillage.[1]
P501	Dispose of contents/container in accordance with local/regional/national/international regulations.[1]

Physical and Chemical Properties

Property	Value
Molecular Formula	C₁₁D₂₃HO
Molecular Weight	195.45 g/mol (for 1-Undecanol-d23)
Appearance	Colorless liquid
Odor	Mild, citrus-like, fatty
Melting Point	11 - 19 °C (51.8 - 66.2 °F)[5][6]
Boiling Point	243 °C (469.4 °F) at 760 mmHg[5][6]
Flash Point	> 82 °C (> 179.6 °F)[6][7]
Density	0.83 g/mL at 25 °C[5]
Solubility in Water	Insoluble[5][6]
Solubility in Solvents	Soluble in ethanol (B145695) and ether[7][8]
Vapor Pressure	0.00297 mmHg at 25 °C[8]
log Kow	4.72[8]

Toxicological Information

1-Undecanol is considered to be moderately toxic by ingestion.[7] It can cause irritation to the skin, eyes, and lungs.[5]

Route	Species	Value
Oral	Rat	LD50 = 3000 mg/kg[1][3][8]
Dermal	Rabbit	LD50 > 5 g/kg[9]
Inhalation	Rat	LC50 > 700 mg/m³ (6 h)[9]

Experimental Protocols

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 1-Undecanol-d23. The following PPE is recommended:

• Eye and Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection:

  • Wear a lab coat.

  • Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before each use.

• Respiratory Protection: Not typically required if handled in a well-ventilated area or a chemical fume hood. If vapors or mists are generated, use a NIOSH-approved respirator with an organic vapor cartridge.

Handling and Storage

• Handling:

  • Ensure work is conducted in a well-ventilated area, preferably within a chemical fume hood.[10]

  • Avoid contact with skin, eyes, and clothing.[10]

  • Prevent inhalation of vapors or mists.

  • Keep containers tightly closed when not in use.[10]

  • Wash hands thoroughly with soap and water after handling.[10]

• Storage:

  • Store in a cool, dry, and well-ventilated area.

  • Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]

  • The recommended storage temperature is between 2-8°C.[10]

  • Store in a tightly sealed, properly labeled container.

Spill Management

• Immediate Actions:

  • Evacuate the immediate area.

  • Ensure adequate ventilation.

  • Wear appropriate PPE as outlined in section 4.1.

• Containment and Cleanup:

  • For small spills, absorb the liquid with an inert, non-combustible material (e.g., sand, vermiculite).[10]

  • Place the absorbed material into a suitable, sealed container for disposal.

  • Do not allow the spilled material to enter drains or waterways.

• Decontamination:

  • Wipe down the spill area with an appropriate cleaning agent.

  • Dispose of all contaminated materials as hazardous waste.

Disposal

• 1-Undecanol-d23 and any contaminated materials should be treated as hazardous waste.[2]

• Do not dispose of down the drain.[2]

• Collect waste in a dedicated, leak-proof, and clearly labeled container.[2]

• Arrange for disposal through a certified hazardous waste disposal service, following all local, state, and federal regulations.[2]

Visualized Workflow for Safe Handling

Caption: Safe handling workflow for 1-Undecanol-d23 from receipt to disposal.

References

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Undecanol CAS 112-42-5 | 808468 [merckmillipore.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. ataman-chemicals.com [ataman-chemicals.com]
• 6. Undecanol - Wikipedia [en.wikipedia.org]
• 7. UNDECYL ALCOHOL (1-UNDECANOL, UNDECANOL, HENDECANOL) - Ataman Kimya [atamanchemicals.com]
• 8. 1-Undecanol | C11H24O | CID 8184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]
• 10. benchchem.com [benchchem.com]

Technical Guide: Isotopic Purity of 1-Undecanol-d23

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic purity of 1-Undecanol-d23, a deuterated form of 1-undecanol (B7770649). This document outlines the specifications for isotopic enrichment, details the analytical methodologies for its determination, and serves as a resource for researchers utilizing this compound as an internal standard or in other applications where a high degree of isotopic labeling is critical.

Introduction to 1-Undecanol-d23

1-Undecanol-d23 is a saturated fatty alcohol in which 23 hydrogen atoms have been replaced by their stable isotope, deuterium (B1214612). Its non-deuterated counterpart, 1-undecanol, is a colorless liquid with a faint floral or citrus-like odor. The deuterated version is chemically identical in terms of its molecular structure and reactivity but possesses a higher molecular weight. This key difference makes it an invaluable tool in analytical chemistry, particularly in mass spectrometry-based quantification methods where it is often used as an internal standard. The high degree of deuteration provides a distinct mass shift from the endogenous analyte, allowing for precise and accurate quantification.

Quantitative Data on Isotopic Purity

The isotopic purity of a deuterated compound is a critical parameter that defines its quality and suitability for various applications. It is typically expressed as "atom percent deuterium (D)," which represents the percentage of deuterium atoms at the labeled positions. The chemical purity refers to the percentage of the specified chemical compound, irrespective of its isotopic composition.

Below is a summary of typical specifications for the isotopic and chemical purity of commercially available 1-Undecanol-d23.

Parameter	Specification	Source
Isotopic Purity (Atom % D)	≥ 98%	LGC Standards
Chemical Purity	≥ 98%	LGC Standards

Note: Isotopic purity can vary between different manufacturing batches. It is always recommended to refer to the certificate of analysis for the specific lot being used.

Experimental Protocols for Determining Isotopic Purity

The determination of isotopic purity for deuterated compounds like 1-Undecanol-d23 is primarily accomplished using two powerful analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a definitive method for confirming the positions of deuterium incorporation and quantifying the isotopic enrichment.

3.1.1. Sample Preparation

• Solvent Selection: Choose a deuterated solvent that is known to be of high isotopic purity (e.g., chloroform-d, acetone-d6). The choice of solvent should ensure the complete solubility of 1-Undecanol-d23.

• Sample Dissolution: Accurately weigh approximately 5-10 mg of 1-Undecanol-d23 and dissolve it in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Homogenization: Gently vortex or sonicate the sample to ensure a homogeneous solution.

3.1.2. ¹H-NMR (Proton NMR) Spectroscopy

¹H-NMR is used to detect and quantify any residual non-deuterated sites.

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 5 seconds to ensure full relaxation of the protons.

  • Acquisition Time: At least 3 seconds.

• Data Analysis:

  • Integrate the residual proton signals corresponding to the different positions in the 1-undecanol molecule.

  • Compare the integral of the residual proton signals to the integral of a known internal standard or to the residual solvent peak to calculate the percentage of non-deuterated species.

  • The isotopic purity is then calculated as 100% minus the percentage of residual protons.

3.1.3. ²H-NMR (Deuterium NMR) Spectroscopy

²H-NMR directly observes the deuterium nuclei, providing a more direct confirmation of deuteration.

• Instrument: A high-field NMR spectrometer equipped with a deuterium probe.

• Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 64 to 256 scans.

  • Relaxation Delay (d1): 1-2 seconds.

• Data Analysis: The resulting spectrum will show peaks corresponding to the deuterated positions. The chemical shifts will be very similar to those in the ¹H-NMR spectrum.

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique for determining the isotopic distribution of a molecule.

3.2.1. Sample Preparation

• Solvent Selection: Use a high-purity solvent compatible with the chosen ionization technique (e.g., methanol (B129727) or acetonitrile (B52724) for electrospray ionization).

• Sample Dilution: Prepare a dilute solution of 1-Undecanol-d23 (e.g., 1-10 µg/mL).

3.2.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is well-suited for volatile and thermally stable compounds like 1-undecanol.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Inlet Temperature: 250 °C.

  • Oven Program: A temperature gradient to ensure good separation, for example, starting at 100 °C and ramping to 250 °C.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: A range that includes the molecular ion of both the deuterated and non-deuterated 1-undecanol (e.g., m/z 50-250).

• Data Analysis:

  • Acquire the mass spectrum of the 1-Undecanol-d23 peak.

  • Determine the relative abundances of the molecular ion peak (M+) and the peaks corresponding to isotopologues with fewer deuterium atoms (M-1, M-2, etc.).

  • Calculate the isotopic enrichment based on the relative intensities of these peaks, correcting for the natural isotopic abundance of carbon-13.

Visualizations

The following diagrams illustrate the workflow for determining the isotopic purity of 1-Undecanol-d23.

Caption: Experimental workflow for determining the isotopic purity of 1-Undecanol-d23.

Caption: Logical relationship between the properties and analysis of 1-Undecanol-d23.

Protocols & Analytical Methods

Application Notes and Protocols for 1-Undecanol-d23 as an Internal Standard in GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard (IS) is a critical practice for achieving accurate and reproducible results. An ideal internal standard co-elutes with the analyte of interest and exhibits similar chemical properties, thus compensating for variations in sample preparation, injection volume, and instrument response. Deuterated compounds, such as 1-Undecanol-d23, are considered the gold standard for use as internal standards in mass spectrometry-based assays.[1] The near-identical physicochemical properties to the unlabeled analyte ensure that the deuterated standard experiences the same matrix effects and ionization suppression or enhancement, leading to more reliable quantification.[1]

1-Undecanol-d23, the fully deuterated analog of 1-Undecanol, serves as an excellent internal standard for the quantification of 1-Undecanol and other long-chain fatty alcohols in various matrices. This document provides detailed application notes and experimental protocols for the utilization of 1-Undecanol-d23 in GC-MS analysis.

Physicochemical Properties

A thorough understanding of the properties of both the analyte and the internal standard is fundamental for method development.

Property	1-Undecanol	1-Undecanol-d23
Molecular Formula	C₁₁H₂₄O	C₁₁HD₂₃O
Molecular Weight	172.31 g/mol	195.45 g/mol
Boiling Point	~229 °C	Not specified, expected to be very similar to 1-Undecanol
Solubility	Insoluble in water; soluble in organic solvents like ethanol, ether.[2]	Insoluble in water; soluble in organic solvents.

Experimental Protocols

The following protocols outline a comprehensive methodology for the use of 1-Undecanol-d23 as an internal standard for the quantitative analysis of 1-Undecanol or similar analytes.

Preparation of Standard and Sample Solutions

a. Stock Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-Undecanol into a 10 mL volumetric flask. Dissolve and dilute to the mark with a suitable high-purity volatile solvent such as hexane, dichloromethane, or ethyl acetate.[3]

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-Undecanol-d23 into a 10 mL volumetric flask. Dissolve and dilute to the mark with the same solvent used for the analyte stock solution.

b. Calibration Standards:

• Prepare a series of calibration standards by making serial dilutions of the analyte stock solution to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

• Spike each calibration standard with the internal standard (1-Undecanol-d23) to a constant final concentration (e.g., 10 µg/mL).

c. Sample Preparation:

• The sample preparation method will vary depending on the matrix. For liquid samples, a liquid-liquid extraction may be appropriate. For solid samples, a solid-phase extraction (SPE) or other suitable extraction technique may be necessary.

• The key step is to spike the sample with the internal standard (1-Undecanol-d23) at the same constant concentration as in the calibration standards before any extraction or cleanup steps. This ensures that any loss of analyte during sample processing is compensated for by a proportional loss of the internal standard.

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters for the analysis of long-chain alcohols. These should be optimized for the specific instrument and application.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC system or equivalent[4]
Mass Spectrometer	Agilent 5977B MSD or equivalent[4]
Column	Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm, or similar non-polar column[4]
Injector	Split/Splitless, 250°C[4]
Injection Volume	1 µL[4]
Split Ratio	20:1 (can be adjusted based on analyte concentration)[4]
Carrier Gas	Helium at a constant flow of 1.2 mL/min[4]
Oven Temperature Program	Initial temperature: 80°C, hold for 1 minute. Ramp: 10°C/min to 250°C. Hold: 5 minutes at 250°C.[4]
MS Transfer Line Temp.	280°C[4]
Ion Source Temperature	230°C[4]
Ionization Mode	Electron Ionization (EI) at 70 eV[4]
Acquisition Mode	Selected Ion Monitoring (SIM)[5]

Selected Ion Monitoring (SIM) Parameters

For quantitative analysis, Selected Ion Monitoring (SIM) mode is preferred as it significantly increases sensitivity and reduces background noise.[5][6] The choice of ions to monitor is based on the mass spectra of the analyte and the internal standard.

Mass Spectrum of 1-Undecanol: The electron ionization mass spectrum of 1-Undecanol is characterized by a series of fragment ions. While the molecular ion (m/z 172) may be weak or absent, characteristic fragment ions are observed at m/z 43, 57, 70, and 84.

Predicted Mass Spectrum of 1-Undecanol-d23: The exact mass spectrum of 1-Undecanol-d23 is not readily available in the searched literature. However, based on the structure, the molecular ion would be at m/z 195. The fragmentation pattern is expected to be similar to 1-Undecanol, with a shift in the mass of the fragments containing deuterium (B1214612) atoms. For a fully deuterated alkyl chain, the corresponding fragments would be expected at higher m/z values. For quantification, it is crucial to select unique and abundant ions for both the analyte and the internal standard that are free from interference.

Recommended Ions for SIM Analysis (Hypothetical):

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
1-Undecanol	70	84, 57
1-Undecanol-d23	Predicted based on fragmentation	Predicted based on fragmentation

Note: The user must determine the actual mass spectrum of 1-Undecanol-d23 to select the appropriate quantifier and qualifier ions.

Data Presentation and Analysis

Quantitative Data Summary

The following table summarizes the expected performance data for a validated GC-MS method using 1-Undecanol-d23 as an internal standard. These values are representative and should be confirmed during method validation.

Parameter	Expected Performance
Linearity (R²)	≥ 0.998[4]
Limit of Detection (LOD)	0.05 - 0.5 µg/mL[4]
Limit of Quantification (LOQ)	0.2 - 2 µg/mL[4]
Accuracy (% Recovery)	85 - 115%
Precision (%RSD)	< 15%

Data Analysis Workflow

• Peak Integration: Integrate the peak areas of the quantifier ions for both the analyte (1-Undecanol) and the internal standard (1-Undecanol-d23) in the chromatograms of the calibration standards and the samples.

• Calibration Curve Construction: For each calibration standard, calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard. Plot a calibration curve of the response ratio versus the concentration of the analyte.

• Quantification of Analyte in Samples: Calculate the response ratio for each unknown sample. Determine the concentration of the analyte in the samples by interpolating from the linear regression equation of the calibration curve.

Visualizations

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-Undecanol | C11H24O | CID 8184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. volatileanalysis.com [volatileanalysis.com]
• 6. Selected ion monitoring - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Quantitative Analysis of Analytes Using 1-Undecanol-d23 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis, particularly in mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of a stable isotope-labeled internal standard is paramount for achieving accurate and precise results. 1-Undecanol-d23, a deuterated form of the 11-carbon fatty alcohol, serves as an ideal internal standard for the quantification of 1-undecanol (B7770649) and other structurally related medium to long-chain fatty alcohols and their metabolites. Its chemical and physical properties are nearly identical to its non-deuterated counterpart, ensuring it behaves similarly during sample preparation, extraction, and chromatographic separation. This co-elution and similar ionization behavior allow for the effective correction of variations in sample handling and instrument response, thereby enhancing the reliability of quantitative data.[1][2][3]

These application notes provide detailed protocols for the use of 1-Undecanol-d23 as an internal standard in quantitative analytical workflows.

Principle of Isotope Dilution Mass Spectrometry

The methodology is based on the principle of isotope dilution mass spectrometry (IDMS). A known amount of 1-Undecanol-d23 is added to the sample at the initial stage of preparation. The mass spectrometer can differentiate between the endogenous analyte (e.g., 1-undecanol) and the deuterated internal standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the signal intensity of the analyte to that of the internal standard, precise quantification can be achieved, as this ratio remains constant even if sample is lost during preparation.

Metabolic Pathway of 1-Undecanol

Understanding the metabolic context of 1-undecanol is crucial for interpreting its quantitative data in biological matrices. 1-Undecanol is involved in fatty acid metabolism. It is synthesized by the reduction of undecanoic acid and can be oxidized back to undecanoic acid, which can then enter the β-oxidation pathway.

Metabolic pathway of 1-Undecanol.

Experimental Protocols

The following are generalized protocols for the quantitative analysis of a target analyte (e.g., 1-undecanol or other fatty alcohols) in a biological matrix using 1-Undecanol-d23 as an internal standard.

Protocol 1: Quantitative Analysis by GC-MS

This protocol is suitable for the analysis of volatile and semi-volatile analytes that are amenable to gas chromatography.

1. Materials and Reagents

• Target analyte(s) standard

• 1-Undecanol-d23 (Internal Standard, IS)

• Organic solvents (Hexane, Methanol, Dichloromethane; HPLC or GC grade)

• Anhydrous sodium sulfate (B86663)

• Derivatization agent (e.g., BSTFA with 1% TMCS, for analytes requiring derivatization)

• GC vials and inserts

2. Sample Preparation

• Sample Spiking: To 1 mL of the liquid sample (e.g., plasma, urine) or 100 mg of homogenized tissue, add a known amount of 1-Undecanol-d23 to achieve a final concentration within the linear range of the assay (e.g., 50 ng/mL).

• Liquid-Liquid Extraction:

  • Add 3 mL of a hexane:dichloromethane (1:1, v/v) mixture to the spiked sample.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully transfer the upper organic layer to a clean tube.

  • Pass the organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen at room temperature to a final volume of approximately 100 µL.

• (Optional) Derivatization: If the analyte is not sufficiently volatile or has poor chromatographic properties, perform derivatization. For example, to derivatize hydroxyl groups, add 50 µL of BSTFA with 1% TMCS and heat at 60°C for 30 minutes.

• Final Preparation: Transfer the final extract to a GC vial with a micro-insert for analysis.

3. GC-MS Instrumentation and Conditions

Parameter	Suggested Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial: 70°C, hold 2 min; Ramp: 10°C/min to 280°C, hold 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (Analyte)	Determine characteristic ions from the mass spectrum of the analyte standard.
SIM Ions (IS)	Determine characteristic ions from the mass spectrum of 1-Undecanol-d23.

4. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of the analyte and a fixed concentration of 1-Undecanol-d23.

• Peak Area Ratio: Calculate the ratio of the peak area of the analyte to the peak area of the internal standard for each standard and sample.

• Linear Regression: Plot the peak area ratio against the analyte concentration for the calibration standards and perform a linear regression to obtain the calibration curve.

• Quantification: Determine the concentration of the analyte in the samples using the equation from the calibration curve.

Protocol 2: Quantitative Analysis by LC-MS/MS

This protocol is suitable for the analysis of less volatile or thermally labile analytes.

1. Materials and Reagents

• Target analyte(s) standard

• 1-Undecanol-d23 (Internal Standard, IS)

• Organic solvents (Acetonitrile, Methanol, Water; LC-MS grade)

• Formic acid or ammonium (B1175870) acetate (B1210297) (for mobile phase modification)

• LC vials and inserts

2. Sample Preparation

• Sample Spiking: To 100 µL of liquid sample (e.g., plasma) or extracted tissue homogenate, add a known amount of 1-Undecanol-d23 to achieve a final concentration within the linear range of the assay (e.g., 50 ng/mL).

• Protein Precipitation:

  • Add 400 µL of ice-cold acetonitrile (B52724) to the spiked sample.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase composition.

• Final Preparation: Transfer the reconstituted sample to an LC vial for analysis.

3. LC-MS/MS Instrumentation and Conditions

Parameter	Suggested Setting
Liquid Chromatograph
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Optimize based on analyte retention (e.g., 5% B to 95% B over 10 min)
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode depending on analyte
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Determine precursor and product ions for the analyte and 1-Undecanol-d23.

4. Data Analysis and Quantification The data analysis and quantification steps are the same as described in the GC-MS protocol.

Experimental Workflow Visualization

General workflow for quantitative analysis.

Quantitative Data Summary

The following tables present illustrative quantitative data for the analysis of 1-undecanol using 1-Undecanol-d23 as an internal standard. This data is for exemplary purposes and should be validated for specific instrumentation and matrices.

Table 1: Illustrative Calibration Curve Data for 1-Undecanol by GC-MS

Analyte Conc. (ng/mL)	IS Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	50	12,540	615,300	0.020
5	50	63,800	620,100	0.103
10	50	128,900	618,500	0.208
25	50	320,500	617,000	0.519
50	50	645,200	621,800	1.038
100	50	1,288,000	619,400	2.079
Linear Regression	R² = 0.9995

Table 2: Illustrative Method Validation Parameters

Parameter	GC-MS	LC-MS/MS
Linearity (R²)	≥ 0.999	≥ 0.998
Limit of Detection (LOD)	0.5 ng/mL	0.2 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL	0.5 ng/mL
Accuracy (% Bias)	-5% to +5%	-8% to +8%
Precision (%RSD)	< 10%	< 15%
Recovery (%)	92% - 105%	88% - 108%

Conclusion

1-Undecanol-d23 is an excellent internal standard for the accurate and precise quantification of 1-undecanol and other related fatty alcohols in various biological matrices. The provided protocols for GC-MS and LC-MS/MS analysis, when combined with the principles of isotope dilution, offer a robust framework for researchers in drug development and life sciences to obtain high-quality quantitative data. It is essential to perform method validation for the specific analyte and matrix to ensure the reliability of the results.

References

• 1. Collection - Toward Quantitative Sequencing of Deuteration of Unsaturated Hydrocarbon Chains in Fatty Acids - Analytical Chemistry - Figshare [acs.figshare.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]

Application Notes and Protocols for 1-Undecanol-d23 in LC-MS Metabolomics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of 1-Undecanol-d23 as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based metabolomics, with a particular focus on lipidomics. The protocols detailed herein are designed to ensure accurate and precise quantification of 1-undecanol (B7770649) and other long-chain fatty alcohols in various biological matrices.

Introduction

In the field of metabolomics, accurate quantification of metabolites is crucial for understanding biological processes and for the discovery of biomarkers.[1][2] Liquid chromatography-mass spectrometry (LC-MS) has become a primary analytical platform for these studies due to its high sensitivity and selectivity.[2] However, the accuracy of LC-MS-based quantification can be affected by several factors, including matrix effects, instrument variability, and inconsistencies in sample preparation. The use of stable isotope-labeled internal standards (SIL-IS), such as 1-Undecanol-d23, is a widely accepted strategy to mitigate these issues.[2][3]

1-Undecanol-d23 is a deuterated form of 1-undecanol, a long-chain fatty alcohol. By introducing a known amount of 1-Undecanol-d23 into a sample at the initial stage of sample preparation, variations introduced during the analytical workflow can be normalized.[2] This is because the deuterated standard is chemically and physically similar to the analyte of interest, causing them to co-elute during chromatography and experience similar ionization efficiencies and extraction recoveries.[2][3] The mass spectrometer can differentiate between the analyte and the internal standard due to the mass difference imparted by the deuterium (B1214612) atoms.[2]

This document provides detailed protocols for sample preparation of various biological matrices and recommended LC-MS parameters for the analysis of long-chain fatty alcohols using 1-Undecanol-d23 as an internal standard.

Quantitative Data Summary

The following tables summarize the expected performance characteristics of an LC-MS/MS method for the quantification of long-chain fatty alcohols using a deuterated internal standard like 1-Undecanol-d23. The data is representative of what can be achieved with a validated method and is based on studies of similar analytes.[1]

Table 1: Method Validation Parameters for Long-Chain Fatty Alcohol Analysis

Parameter	Specification
Linearity (R²)	> 0.995
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%
Limit of Detection (LOD)	0.02 - 0.50 ng/mL
Limit of Quantification (LOQ)	0.1 - 1.0 ng/mL

Table 2: Representative Linearity Data for Long-Chain Fatty Alcohols

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (R²)
1-Dodecanol (C12)	1 - 1000	0.998
1-Tetradecanol (C14)	1 - 1000	0.997
1-Hexadecanol (C16)	1 - 1000	0.999
1-Octadecanol (C18)	1 - 1000	0.996

Table 3: Recovery and Matrix Effect for Long-Chain Fatty Alcohols

Analyte	Recovery (%)	RSD (%)	Matrix Effect (%)	RSD (%)
1-Octadecanol	85.3	7.9	90.1	8.2
1-Hexadecanol	91.2	6.5	88.5	7.1
Cholesterol	88.9	8.1	92.3	6.9

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma/Serum using 1-Undecanol-d23

This protocol describes a liquid-liquid extraction procedure for the analysis of long-chain fatty alcohols from plasma or serum samples.

Materials:

• Plasma or serum samples

• 1-Undecanol-d23 internal standard stock solution (e.g., 1 mg/mL in methanol)

• Methanol (B129727) (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

Procedure:

• Thaw plasma or serum samples on ice.

• In a clean microcentrifuge tube, add 50 µL of the plasma/serum sample.

• Add 10 µL of the 1-Undecanol-d23 internal standard working solution (e.g., 10 µg/mL in methanol).

• Add 250 µL of cold methanol.

• Vortex for 30 seconds.

• Add 800 µL of MTBE.

• Vortex vigorously for 1 minute.

• Incubate at room temperature for 30 minutes with gentle shaking.

• Add 200 µL of water to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic layer and transfer to a new tube.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v/v).

Protocol 2: Lipid Extraction from Tissues using 1-Undecanol-d23

This protocol details the extraction of lipids from tissue samples.

Materials:

• Tissue sample (e.g., liver, brain)

• 1-Undecanol-d23 internal standard stock solution

• Chloroform (B151607) (LC-MS grade)

• Methanol (LC-MS grade)

• 0.9% NaCl solution (ice-cold)

• Homogenizer

• Centrifuge

Procedure:

• Weigh approximately 50 mg of frozen tissue and place it in a homogenizer tube on ice.

• Add 10 µL of the 1-Undecanol-d23 internal standard working solution.

• Add 1 mL of ice-cold methanol and homogenize for 2 minutes.

• Add 2 mL of chloroform and homogenize for another 2 minutes.

• Transfer the homogenate to a glass tube.

• Add 0.8 mL of 0.9% NaCl solution to induce phase separation.

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) and transfer to a new tube.

• Dry the extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Protocol 3: LC-MS/MS Analysis of Long-Chain Fatty Alcohols

The following are typical starting parameters for the analysis of long-chain fatty alcohols. These may need to be optimized for your specific instrumentation and application.

Table 4: Recommended LC-MS/MS Parameters

Parameter	Setting
LC System
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 50:50, v/v) with 0.1% Formic Acid
Gradient	Start at 30% B, ramp to 100% B over 15 min, hold for 5 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	600 L/hr
Collision Gas	Argon
Analysis Mode	Multiple Reaction Monitoring (MRM)

Table 5: Example MRM Transitions for 1-Undecanol and 1-Undecanol-d23

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1-Undecanol	[M+H-H₂O]⁺ (155.18)	83.1	15
1-Undecanol-d23	[M+H-H₂O]⁺ (178.32)	94.1	15

Note: The precursor ion for long-chain fatty alcohols in positive ESI mode is often the water loss ion ([M+H-H₂O]⁺). MRM transitions should be optimized for the specific instrument being used.

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Simplified metabolic pathway of long-chain fatty alcohols.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]

Application Notes and Protocols for the Use of 1-Undecanol-d23 as a Metabolic Tracer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope-labeled compounds are invaluable tools in metabolic research, enabling the precise tracking of molecules through complex biological systems.[1] 1-Undecanol-d23 is a deuterated analog of 1-undecanol (B7770649), a C11 fatty alcohol. By replacing the hydrogen atoms with deuterium, the molecule becomes chemically identical to its endogenous counterpart but possesses a higher mass. This mass difference allows for its differentiation and quantification from the natural pool of unlabeled 1-undecanol and its metabolites using mass spectrometry (MS), without the safety concerns associated with radioactive isotopes.[1]

These application notes provide a comprehensive overview and detailed protocols for utilizing 1-Undecanol-d23 as a tracer to investigate fatty alcohol metabolism, including uptake, conversion, and metabolic fate in various biological systems.

Key Applications:

• Metabolic Pathway Elucidation: Tracing the conversion of 1-Undecanol-d23 to its downstream metabolites, such as undecanoic acid-d23 and its subsequent products.[1]

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) of 1-undecanol.[1]

• Enzyme Kinetics: Investigating the kinetics of enzymes involved in fatty alcohol metabolism, such as alcohol dehydrogenases and aldehyde dehydrogenases.[1]

• Metabolic Flux Analysis: Quantifying the rate of metabolic pathways involving 1-undecanol.[1]

Metabolic Pathway of 1-Undecanol

1-Undecanol, as a long-chain fatty alcohol, is primarily metabolized through oxidation to its corresponding fatty acid, undecanoic acid. This two-step process is catalyzed first by alcohol dehydrogenases (ADHs) to form undecanal, and then by aldehyde dehydrogenases (ALDHs) to form undecanoic acid. Once formed, undecanoic acid can be activated to undecanoyl-CoA and subsequently enter the β-oxidation pathway for energy production or be incorporated into complex lipids like triglycerides and phospholipids.[1]

Caption: Metabolic pathway of deuterium-labeled 1-undecanol.

Experimental Protocols

Protocol 1: In Vitro Metabolism of 1-Undecanol-d23 in Liver Microsomes

This protocol is designed to study the initial oxidative metabolism of 1-Undecanol-d23 in a controlled in vitro system.

Materials:

• 1-Undecanol-d23

• Pooled liver microsomes (e.g., human, mouse, or rat)

• 0.1 M Phosphate (B84403) buffer (pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Organic solvent (e.g., ethanol (B145695) or DMSO)

• Ice-cold acetonitrile (B52724)

• Internal standard (e.g., 1-Dodecanol-d25 or Undecanoic acid-d21)

Procedure:

• Preparation:

  • Prepare a 10 mM stock solution of 1-Undecanol-d23 in a suitable organic solvent.[1]

  • On ice, thaw the liver microsomes.

  • Dilute the microsomes in 0.1 M phosphate buffer to a final protein concentration of 1 mg/mL.[1]

• Incubation:

  • In a microcentrifuge tube, combine the diluted liver microsomes, phosphate buffer, and 1-Undecanol-d23 stock solution to achieve a final alcohol concentration of 10 µM.[1]

  • Pre-incubate the mixture at 37°C for 5 minutes.[1]

  • Initiate the reaction by adding the NADPH regenerating system.[1]

  • Incubate at 37°C with gentle shaking for various time points (e.g., 0, 5, 15, 30, 60 minutes).[1]

• Reaction Termination and Sample Preparation:

  • At each time point, terminate the reaction by adding 2 volumes of ice-cold acetonitrile containing the internal standard.[1]

  • Vortex vigorously for 30 seconds to precipitate proteins.[1]

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.[1]

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.[1]

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., 50:50 methanol:water).[1]

Caption: In vitro metabolism experimental workflow.

Protocol 2: In Vivo Tracer Study in a Mouse Model

This protocol outlines a basic in vivo study to track the metabolic fate of 1-Undecanol-d23 following oral administration.

Materials:

• 1-Undecanol-d23

• Vehicle for administration (e.g., corn oil)

• Animal model (e.g., C57BL/6 mice)

• Blood collection supplies (e.g., EDTA-coated tubes)

• Tissue collection supplies

• Liquid nitrogen

Procedure:

• Animal Acclimation and Dosing:

  • Acclimate animals to housing conditions for at least one week.[1]

  • Fast animals overnight (12-16 hours) before dosing.[1]

  • Prepare a dosing solution of 1-Undecanol-d23 in the vehicle at a suitable concentration (e.g., 10 mg/mL for a 100 mg/kg dose in a 25g mouse receiving 250 µL).

  • Administer a single dose of 1-Undecanol-d23 to each animal via oral gavage.[1]

• Sample Collection:

  • Collect blood samples (e.g., via tail vein or retro-orbital bleed) at various time points post-dosing (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours) into EDTA tubes.[1]

  • Separate plasma by centrifugation and store at -80°C.[1]

  • At the final time point, euthanize the animals and collect relevant tissues (e.g., liver, adipose tissue, muscle).

  • Flash-freeze tissues in liquid nitrogen and store at -80°C.[1]

• Sample Preparation for Analysis:

  • Plasma: Perform a liquid-liquid or solid-phase extraction to isolate lipids. Add an appropriate internal standard to all samples before extraction. Dry down the extracts and reconstitute for LC-MS/MS analysis.[1]

  • Tissues: Weigh a portion of the frozen tissue (e.g., 50-100 mg), add an appropriate internal standard, and homogenize in a suitable buffer. Perform lipid extraction using a method such as a Bligh-Dyer or Folch extraction. Dry down the lipid extract and reconstitute for LC-MS/MS analysis.[1]

Caption: In vivo tracer study experimental workflow.

Protocol 3: LC-MS/MS Analysis

This protocol provides a starting point for the quantification of 1-Undecanol-d23 and its metabolite, undecanoic acid-d23. Optimization will be required for specific instrumentation.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

LC Conditions:

Parameter	Recommendation
Column	Reversed-phase C18 or C8 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water or 10 mM Ammonium Acetate in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile:Isopropanol (90:10)
Gradient	Start at 30% B, ramp to 99% B over 10 min, hold for 2 min, return to 30% B, equilibrate for 3 min
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-) for Undecanoic Acid-d23. For 1-Undecanol-d23, derivatization may be required for sensitive detection, or APCI/APPI can be explored.

• Detection Mode: Multiple Reaction Monitoring (MRM)

Proposed MRM Transitions (to be optimized):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Notes
1-Undecanol-d23	194.4 [M-H]⁻	176.4	Loss of H₂O (D₂O)
Undecanoic Acid-d23	208.3 [M-H]⁻	208.3	Pseudo-MRM for quantification, as fragmentation is often poor.
208.3 [M-H]⁻	163.3	Loss of COOH (COOD)
Internal Standard (Undecanoic acid-d21)	206.3 [M-H]⁻	206.3	Pseudo-MRM for quantification.

Data Presentation

The following tables present illustrative data from a hypothetical in vivo study in mice, demonstrating how to structure quantitative results for clear comparison.

Table 1: Concentration of 1-Undecanol-d23 and Undecanoic Acid-d23 in Mouse Plasma Over Time

Time Point (hours)	1-Undecanol-d23 (ng/mL)	Undecanoic Acid-d23 (ng/mL)
0	< LOQ	< LOQ
0.5	125.6 ± 22.1	45.3 ± 8.9
1	289.4 ± 45.7	112.8 ± 15.4
2	450.1 ± 63.2	250.6 ± 33.1
4	310.5 ± 51.9	410.2 ± 55.8
8	98.2 ± 18.5	225.7 ± 39.6
24	15.3 ± 4.8	50.1 ± 11.2

Data are presented as mean ± standard deviation (n=5 mice per time point). LOQ = Limit of Quantification.

Table 2: Tissue Distribution of 1-Undecanol-d23 and Undecanoic Acid-d23 at 4 Hours Post-Dose

Tissue	1-Undecanol-d23 (ng/g tissue)	Undecanoic Acid-d23 (ng/g tissue)
Liver	850.7 ± 112.3	1250.4 ± 210.9
Adipose (Epididymal)	1520.1 ± 250.6	680.5 ± 95.7
Muscle (Gastrocnemius)	210.4 ± 45.1	350.8 ± 60.2

Data are presented as mean ± standard deviation (n=5 mice).

Conclusion

1-Undecanol-d23 is a powerful and versatile tracer for investigating the metabolism of long-chain fatty alcohols. The protocols and data presentation formats provided here offer a robust framework for designing and executing tracer studies. By employing these methodologies in conjunction with sensitive analytical techniques like LC-MS/MS, researchers can gain significant insights into the metabolic fate and physiological roles of 1-undecanol in health and disease.

References

• 1. ckisotopes.com [ckisotopes.com]

Application Notes and Protocols for 1-Undecanol-d23 in Metabolic Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Undecanol-d23 is a stable isotope-labeled analog of 1-undecanol (B7770649), a long-chain fatty alcohol.[1] In this deuterated form, 23 hydrogen atoms have been replaced by deuterium (B1214612). This isotopic substitution increases the mass of the molecule without significantly altering its chemical properties. The mass difference allows for its clear differentiation from endogenous (unlabeled) 1-undecanol and its metabolites using mass spectrometry (MS).[1] This makes 1-Undecanol-d23 an invaluable tracer for studying various metabolic processes in vitro and in vivo. The use of stable isotopes like deuterium is advantageous as it avoids the safety and disposal concerns associated with radioactive isotopes.[1]

Key Applications:

• Metabolic Pathway Elucidation: Tracing the conversion of 1-Undecanol-d23 to its downstream metabolites, such as d23-undecanoic acid and subsequent products of fatty acid oxidation.[1]

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) of 1-undecanol.[1]

• Enzyme Kinetics: Investigating the kinetics of enzymes involved in fatty alcohol metabolism, such as alcohol dehydrogenases and aldehyde dehydrogenases.[1]

• Metabolic Flux Analysis: Quantifying the rate of metabolic pathways involving 1-undecanol.[1]

• Internal Standard: Serving as an internal standard for the accurate quantification of unlabeled 1-undecanol in biological samples using mass spectrometry.[2][3]

Metabolic Pathway of 1-Undecanol

The primary metabolic pathway of 1-undecanol involves its oxidation to the corresponding fatty acid, undecanoic acid. This process is primarily catalyzed by alcohol dehydrogenases (ADHs) and aldehyde dehydrogenases (ALDHs).[1][4] Once formed, undecanoic acid can enter the β-oxidation pathway to produce energy or be incorporated into complex lipids.[1]

Metabolic pathway of 1-Undecanol-d23.

Experimental Protocols

Protocol 1: In Vitro Metabolism of 1-Undecanol-d23 in Liver Microsomes

This protocol is designed to study the initial oxidative metabolism of 1-Undecanol-d23 in a controlled in vitro environment using liver microsomes, which are rich in drug-metabolizing enzymes.[5][6]

Materials:

• 1-Undecanol-d23

• Pooled human liver microsomes (HLM)

• 0.1 M Phosphate (B84403) buffer (pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Organic solvent (e.g., ethanol (B145695) or DMSO)

• Acetonitrile (ice-cold)

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare a 10 mM stock solution of 1-Undecanol-d23 in a suitable organic solvent.[1]

  • On ice, thaw the liver microsomes.

  • Dilute the microsomes in 0.1 M phosphate buffer to a final protein concentration of 1 mg/mL.[1]

• Incubation:

  • In a microcentrifuge tube, combine the diluted liver microsomes and phosphate buffer.

  • Add the 1-Undecanol-d23 stock solution to achieve a final concentration of 10 µM.[1]

  • Pre-incubate the mixture at 37°C for 5 minutes.[1]

  • Initiate the reaction by adding the NADPH regenerating system.[1]

  • Incubate at 37°C with gentle shaking for various time points (e.g., 0, 5, 15, 30, 60 minutes).[1]

• Reaction Termination and Sample Preparation:

  • At each time point, terminate the reaction by adding two volumes of ice-cold acetonitrile.

  • Vortex the samples and centrifuge at a high speed (e.g., >10,000 x g) for 10 minutes to precipitate proteins.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

Data Analysis:

The concentration of remaining 1-Undecanol-d23 and the formation of its primary metabolite, d23-undecanoic acid, are quantified using a validated LC-MS/MS method.

In Vitro Metabolism Experimental Workflow.

Protocol 2: In Vivo Tracer Study in an Animal Model

This protocol outlines a basic in vivo study to track the metabolic fate of 1-Undecanol-d23 in an animal model.

Materials:

• 1-Undecanol-d23

• Vehicle for administration (e.g., corn oil)

• Animal model (e.g., mice or rats)

• Blood collection supplies (e.g., EDTA tubes)

• Tissue collection supplies

• Liquid nitrogen

• Homogenizer

• LC-MS/MS system

Procedure:

• Animal Acclimation and Dosing:

  • Acclimate animals to housing conditions for at least one week.[1]

  • Fast animals overnight before dosing.[1]

  • Prepare a dosing solution of 1-Undecanol-d23 in the vehicle at a suitable concentration.[1]

  • Administer a single dose of 1-Undecanol-d23 to each animal via oral gavage.[1]

• Sample Collection:

  • Collect blood samples at various time points post-dosing (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours) into EDTA tubes.[1]

  • Separate plasma by centrifugation and store at -80°C.[1]

  • At the final time point, euthanize the animals and collect relevant tissues (e.g., liver, adipose tissue, muscle).[1]

  • Flash-freeze tissues in liquid nitrogen and store at -80°C.[1]

• Sample Preparation for Analysis:

  • Plasma: Perform a liquid-liquid or solid-phase extraction to isolate lipids, including 1-Undecanol-d23 and its metabolites.

  • Tissues: Homogenize the tissues in a suitable buffer and perform lipid extraction.

  • Add an appropriate internal standard to all samples before extraction.

  • Dry down the extracts and reconstitute in a suitable solvent for LC-MS/MS analysis.

Data Analysis:

The concentrations of 1-Undecanol-d23 and its deuterated metabolites in plasma and tissues are determined by LC-MS/MS. Pharmacokinetic parameters such as Cmax, Tmax, AUC (Area Under the Curve), and half-life (t½) are then calculated.

In Vivo Tracer Study Experimental Workflow.

Data Presentation

The results of tracer studies can be summarized in tables to facilitate comparison and interpretation. The following tables present hypothetical data for illustrative purposes.

Table 1: In Vitro Metabolism of 1-Undecanol-d23 in Human Liver Microsomes

Time (minutes)	1-Undecanol-d23 Remaining (%)	d23-Undecanoic Acid Formed (pmol/mg protein)
0	100
5	85.2	148.5
15	60.1	399.2
30	35.8	642.7
60	12.5	875.3
This is hypothetical data for illustrative purposes. LOQ = Limit of Quantification.[1]

Table 2: Pharmacokinetic Parameters of 1-Undecanol-d23 in Rat Plasma Following a Single Oral Dose

Parameter	Value	Units
Cmax	5.8	µg/mL
Tmax	2.0	hours
AUC (0-t)	45.2	µg*h/mL
t½	6.5	hours
This is hypothetical data for illustrative purposes.[1]

Conclusion

1-Undecanol-d23 is a versatile and powerful tool for researchers in the fields of metabolism and drug development. Its use as a tracer enables the precise tracking of the metabolic fate of 1-undecanol in various biological systems. The protocols and data presentation formats provided here offer a framework for designing and executing robust tracer studies. By employing sensitive analytical techniques like LC-MS/MS, researchers can gain significant insights into the metabolic pathways and pharmacokinetics of this important fatty alcohol.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. In Vitro Drug Metabolism Using Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for 1-Undecanol-d23 in Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1-Undecanol-d23 as an internal standard in various sample preparation techniques for quantitative analysis. Detailed protocols for different sample matrices are outlined, along with representative quantitative data to assist in method development and validation.

Introduction

1-Undecanol-d23 is the deuterated form of 1-undecanol (B7770649), a long-chain fatty alcohol.[1] The replacement of hydrogen atoms with deuterium, a stable isotope of hydrogen, makes it an ideal internal standard for quantitative analysis by mass spectrometry (MS) coupled with gas chromatography (GC) or liquid chromatography (LC).[1] The key advantage of using a stable isotope-labeled internal standard is its chemical and physical similarity to the analyte of interest. This similarity ensures that the internal standard behaves nearly identically to the analyte during sample preparation (extraction, derivatization) and analysis, effectively compensating for variations in sample recovery, matrix effects, and instrument response.

Core Applications

The primary application of 1-Undecanol-d23 is as an internal standard for the accurate quantification of 1-undecanol and other structurally related volatile and semi-volatile organic compounds in a variety of complex matrices. Common applications include:

• Food and Beverage Analysis: Quantification of flavor and aroma compounds.

• Environmental Monitoring: Analysis of organic pollutants in soil, water, and air samples.

• Biological and Clinical Research: Measurement of endogenous or exogenous fatty alcohols in biological fluids and tissues.

• Drug Development: Pharmacokinetic studies and metabolite quantification.

Quantitative Data Summary

The following tables summarize representative quantitative data for the analysis of fatty alcohols and volatile compounds using deuterated internal standards. While specific data for 1-Undecanol-d23 is not extensively published, the presented data for analogous compounds provides a strong indication of the expected performance.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Method Performance for Fatty Alcohol Analysis

Parameter	Food Matrix (e.g., Olive Oil)	Biological Matrix (e.g., Serum)	Environmental Matrix (e.g., Wastewater)
Limit of Detection (LOD)	0.1 - 1.0 µg/kg	8.0 - 202.0 pg/mL[2]	0.1 - 0.5 µg/L
Limit of Quantitation (LOQ)	0.5 - 5.0 µg/kg	28.0 - 674 pg/mL[2]	0.5 - 2.0 µg/L
Recovery	85 - 110%	93.1 - 118.1%[2]	87 - 106%[3]
Matrix Effect	Minimal	< 15%	< 20%
Linearity (R²)	> 0.995	> 0.99	> 0.99

Data is representative and compiled from studies using deuterated long-chain alcohols as internal standards.

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method Performance for Volatile Compound Metabolites

Parameter	Biological Fluid (e.g., Urine)
Limit of Detection (LOD)	0.01 - 0.34 ng/mL[4]
Limit of Quantitation (LOQ)	0.01 - 7.57 ng/mL[4]
Accuracy	76 - 120%[4]
Precision (RSD)	1 - 14%[4]
Linearity (R²)	> 0.99

Data is for a range of volatile organic compound metabolites using appropriate deuterated internal standards.

Experimental Protocols

The following are detailed protocols for the use of 1-Undecanol-d23 as an internal standard in GC-MS and LC-MS analysis.

Protocol 1: Quantification of Volatile Fatty Alcohols in Food Matrices by GC-MS

Objective: To quantify 1-undecanol and other long-chain fatty alcohols in a fatty food matrix (e.g., olive oil).

Materials:

• 1-Undecanol-d23 internal standard solution (10 µg/mL in hexane)

• Hexane (B92381) (GC grade)

• Sodium sulfate (B86663) (anhydrous)

• Sample vials (2 mL) with PTFE-lined caps

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • Weigh 1 g of the homogenized food sample into a 15 mL centrifuge tube.

  • Spike the sample with 100 µL of the 1-Undecanol-d23 internal standard solution (final concentration: 1 µg/g).

  • Add 5 mL of hexane to the tube.

  • Vortex vigorously for 2 minutes to extract the lipids and fatty alcohols.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Extract Cleanup:

  • Carefully transfer the upper hexane layer to a clean glass tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Allow the extract to stand for 5 minutes.

• Analysis:

  • Transfer the dried hexane extract to a 2 mL GC-MS vial.

  • Inject 1 µL of the extract into the GC-MS system.

GC-MS Conditions (Typical):

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Oven Program: 60°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min

• Carrier Gas: Helium at 1.0 mL/min

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for 1-undecanol and 1-Undecanol-d23.

Protocol 2: Analysis of Volatile Compounds in Biological Fluids by Headspace GC-MS

Objective: To quantify volatile organic compounds, including fatty alcohols, in biological fluids (e.g., blood, urine).

Materials:

• 1-Undecanol-d23 internal standard solution (1 µg/mL in methanol)

• Headspace vials (20 mL) with magnetic crimp caps

• Saturated sodium chloride (NaCl) solution

• Incubator/shaker

Procedure:

• Sample Preparation:

  • Pipette 1 mL of the biological fluid into a 20 mL headspace vial.

  • Add 100 µL of the 1-Undecanol-d23 internal standard solution.

  • Add 1 mL of saturated NaCl solution to enhance the partitioning of volatiles into the headspace.

  • Immediately seal the vial with a magnetic crimp cap.

• Incubation and Analysis:

  • Place the vial in a headspace autosampler or an incubator/shaker.

  • Equilibrate the sample at 60°C for 15 minutes with agitation.

  • Inject 1 mL of the headspace into the GC-MS system.

GC-MS Conditions (Typical):

• Column: DB-624 (30 m x 0.25 mm i.d., 1.4 µm film thickness) or equivalent

• Injector Temperature: 200°C

• Oven Program: 40°C (hold 5 min), ramp to 240°C at 10°C/min, hold 5 min

• Carrier Gas: Helium at 1.2 mL/min

• MS Conditions: Similar to Protocol 1, with SIM mode monitoring for target analytes and 1-Undecanol-d23.

Visualizations

Metabolic Pathway of 1-Undecanol

The primary metabolic pathway for 1-Undecanol involves its oxidation to the corresponding carboxylic acid, undecanoic acid. This process is catalyzed by alcohol and aldehyde dehydrogenases.

Caption: Metabolic conversion of 1-Undecanol to Undecanoic Acid for further metabolism.

General Experimental Workflow for Internal Standard-Based Quantification

The following diagram illustrates the logical steps involved in using 1-Undecanol-d23 as an internal standard for quantitative analysis.

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. Validation of an isotope dilution gas chromatography-mass spectrometry method for combined analysis of oxysterols and oxyphytosterols in serum samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of an HPLC-MS/MS method for the simultaneous analysis of volatile organic compound metabolites, hydroxylated polycyclic aromatic hydrocarbons, and 8-hydroxy-2'-deoxyguanosine in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 1-Undecanol-d23 in Environmental Analysis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 1-Undecanol-d23 as an internal standard in environmental analysis. The focus is on leveraging its properties for accurate quantification of organic pollutants in various environmental matrices through isotope dilution mass spectrometry (IDMS).

Application Notes

Overview of 1-Undecanol-d23 as an Internal Standard

1-Undecanol-d23 is the deuterated form of 1-Undecanol, a long-chain fatty alcohol. In environmental analysis, it serves as an ideal internal standard for quantitative analysis using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The key advantage of using a deuterated standard is that its chemical and physical properties are nearly identical to the corresponding non-deuterated analyte. This ensures that it behaves similarly during sample extraction, cleanup, and chromatographic analysis, effectively compensating for analyte losses and matrix effects.

The significant mass difference between 1-Undecanol-d23 and its non-deuterated counterpart, as well as other analytes, allows for their distinct detection and quantification by a mass spectrometer. This approach, known as isotope dilution, is a robust method for achieving high accuracy and precision in the analysis of complex environmental samples.

Key Applications in Environmental Monitoring

While specific applications citing 1-Undecanol-d23 are not extensively documented in publicly available literature, its properties make it a suitable internal standard for the analysis of a range of semi-volatile organic compounds (SVOCs) in environmental matrices. Based on the applications of similar long-chain deuterated alcohols and the principles of isotope dilution, 1-Undecanol-d23 is highly applicable for the following:

• Quantification of Emerging Contaminants: This includes pharmaceuticals, personal care products (PPCPs), and endocrine-disrupting compounds in water and wastewater.[2][3][4] The structural similarity of 1-Undecanol to certain components of these complex mixtures makes its deuterated form a good candidate for an internal standard.

• Analysis of Persistent Organic Pollutants (POPs): 1-Undecanol-d23 can be used as an internal standard for the determination of various POPs, such as polycyclic aromatic hydrocarbons (PAHs), polychlorinated biphenyls (PCBs), and certain pesticides in soil, sediment, and water samples.

• Monitoring of Industrial Chemicals: Its application can be extended to the analysis of industrial pollutants like plasticizers (e.g., phthalates) and alkylphenols in various environmental compartments.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The core principle of using 1-Undecanol-d23 in quantitative analysis is Isotope Dilution Mass Spectrometry (IDMS). A known amount of the deuterated standard is added to the sample at the beginning of the analytical procedure. The standard and the target analyte are then co-extracted, purified, and analyzed by GC-MS or LC-MS.

The concentration of the analyte is determined by measuring the ratio of the mass spectrometric response of the native analyte to that of the deuterated internal standard. Because both compounds experience the same procedural losses and ionization suppression or enhancement, the ratio of their signals remains constant, leading to a more accurate and precise quantification.

Experimental Protocols

The following protocols are representative methodologies for the use of a deuterated long-chain alcohol like 1-Undecanol-d23 as an internal standard for the analysis of semi-volatile organic compounds in water and soil.

Protocol 1: Analysis of Semi-Volatile Organic Compounds in Water by GC-MS

1. Scope: This protocol describes a method for the determination of semi-volatile organic compounds in water samples using a deuterated long-chain alcohol, such as 1-Undecanol-d23, as an internal standard.

2. Materials and Reagents:

• 1-Undecanol-d23 solution (10 µg/mL in methanol (B129727) or another suitable solvent)
• Target analyte standards
• High-purity solvents (dichloromethane, hexane, methanol)
• Anhydrous sodium sulfate (B86663)
• Deionized water
• Sample collection bottles (1 L, amber glass, with PTFE-lined caps)

3. Sample Preparation (Liquid-Liquid Extraction):

• Collect a 1 L water sample in an amber glass bottle.
• Spike the sample with a known amount of 1-Undecanol-d23 internal standard solution (e.g., 100 µL of a 10 µg/mL solution).
• Adjust the sample pH as required for the target analytes (e.g., to <2 for acidic compounds or >11 for basic compounds).
• Transfer the sample to a 2 L separatory funnel.
• Add 60 mL of dichloromethane (B109758) to the funnel, seal, and shake vigorously for 2 minutes, with periodic venting.
• Allow the layers to separate for at least 10 minutes.
• Drain the dichloromethane (bottom layer) into a flask.
• Repeat the extraction two more times with fresh 60 mL portions of dichloromethane.
• Combine the three extracts and dry by passing through a column containing anhydrous sodium sulfate.
• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) concentrator or a rotary evaporator.

4. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:
• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
• Injector Temperature: 280 °C
• Injection Mode: Splitless
• Carrier Gas: Helium at a constant flow of 1.2 mL/min
• Oven Program: Initial temperature 60 °C, hold for 2 min; ramp at 10 °C/min to 300 °C, hold for 10 min.
• Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Source Temperature: 230 °C
• Quadrupole Temperature: 150 °C
• Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan, depending on the number of analytes and required sensitivity. Monitor characteristic ions for the target analytes and 1-Undecanol-d23.

5. Data Analysis and Quantification:

• Identify the peaks of the target analytes and 1-Undecanol-d23 based on their retention times and mass spectra.
• Integrate the peak areas of the characteristic ions for each analyte and the internal standard.
• Generate a calibration curve by analyzing a series of standards containing known concentrations of the target analytes and a constant concentration of the internal standard.
• Calculate the concentration of each analyte in the sample using the response factor from the calibration curve and the known concentration of the internal standard.

Protocol 2: Analysis of Semi-Volatile Organic Compounds in Soil by GC-MS

1. Scope: This protocol outlines a method for the determination of semi-volatile organic compounds in soil and sediment samples using a deuterated long-chain alcohol, such as 1-Undecanol-d23, as an internal standard.

2. Materials and Reagents:

• 1-Undecanol-d23 solution (10 µg/mL in a suitable solvent)
• Target analyte standards
• High-purity solvents (acetone, hexane, dichloromethane)
• Anhydrous sodium sulfate
• Activated copper (for sulfur removal if necessary)

3. Sample Preparation (Soxhlet Extraction):

• Homogenize the soil sample and weigh approximately 10-30 g into a Soxhlet extraction thimble.
• Spike the sample in the thimble with a known amount of 1-Undecanol-d23 internal standard solution.
• Add anhydrous sodium sulfate to the thimble to absorb any moisture.
• Place the thimble in a Soxhlet extractor.
• Extract the sample for 16-24 hours with a 1:1 mixture of acetone (B3395972) and hexane.
• After extraction, allow the extract to cool.
• If sulfur is present, perform a cleanup step by adding activated copper to the extract and stirring.
• Concentrate the extract to a final volume of 1 mL.

4. GC-MS Analysis:

• Follow the same GC-MS conditions as described in Protocol 1.

5. Data Analysis and Quantification:

• Follow the same data analysis and quantification procedure as described in Protocol 1, ensuring that the final concentration is reported on a dry weight basis by determining the moisture content of a separate soil aliquot.

Data Presentation

The following table summarizes typical performance data for the analysis of semi-volatile organic compounds using a deuterated internal standard like 1-Undecanol-d23 with GC-MS. These values are representative and may vary depending on the specific analyte, matrix, and instrumentation.

Parameter	Water Matrix	Soil/Sediment Matrix
Linearity (R²)	≥ 0.995	≥ 0.995
Limit of Detection (LOD)	0.01 - 1.0 µg/L	1 - 100 µg/kg
Limit of Quantification (LOQ)	0.05 - 5.0 µg/L	5 - 250 µg/kg
Recovery	70 - 130%	60 - 120%
Precision (RSD)	< 15%	< 20%

Mandatory Visualization

Caption: Workflow for the analysis of semi-volatile organic compounds in water.

Caption: Workflow for the analysis of semi-volatile organic compounds in soil.

Caption: Logical relationship of the Isotope Dilution Mass Spectrometry principle.

References

• 1. epa.gov [epa.gov]
• 2. standardmethods.org [standardmethods.org]
• 3. diva-portal.org [diva-portal.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for 1-Undecanol-d23 in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Undecanol-d23 is the deuterium-labeled form of 1-undecanol (B7770649), a long-chain fatty alcohol. In drug metabolism studies, deuterated compounds like 1-Undecanol-d23 serve as invaluable tools, primarily utilized as internal standards for quantitative analysis using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of stable heavy isotopes allows for precise differentiation from the endogenous, unlabeled analyte, thereby enhancing the accuracy and reliability of pharmacokinetic and metabolic profiling.[1] This document provides detailed application notes and experimental protocols for the effective use of 1-Undecanol-d23 in drug metabolism research.

Core Applications

The primary applications of 1-Undecanol-d23 in drug metabolism studies include:

• Internal Standard for Bioanalytical Methods: Its most common use is as an internal standard in the quantification of unlabeled 1-undecanol or other related long-chain alcohols in biological matrices. The near-identical physicochemical properties to the analyte of interest ensure that it behaves similarly during sample preparation and analysis, correcting for variability.

• Tracer in Metabolic Pathway Elucidation: 1-Undecanol-d23 can be used as a tracer to investigate the metabolic fate of long-chain alcohols. By tracking the appearance of deuterated metabolites, researchers can identify and characterize the enzymes and pathways involved in their biotransformation.

Metabolic Pathway of 1-Undecanol

The metabolism of long-chain alcohols like 1-undecanol primarily involves oxidation to the corresponding carboxylic acid. This process is a two-step enzymatic reaction catalyzed by alcohol dehydrogenases (ADHs) and aldehyde dehydrogenases (ALDHs). Additionally, cytochrome P450 (CYP) enzymes, particularly those with a preference for long-chain substrates like some members of the CYP2 and CYP4 families, may also contribute to the initial oxidation.

Metabolic pathway of 1-Undecanol-d23.

Experimental Protocols

Protocol 1: In Vitro Metabolism of a Test Compound with 1-Undecanol-d23 as an Internal Standard

This protocol describes a typical in vitro experiment to assess the metabolism of a test compound using human liver microsomes, with 1-Undecanol-d23 as an internal standard for the quantification of a potential long-chain alcohol metabolite.

Materials:

• Human Liver Microsomes (HLMs)

• Test Compound

• 1-Undecanol-d23

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate (B84403) Buffer (pH 7.4)

• Acetonitrile (B52724) (ACN)

• Methanol (B129727) (MeOH)

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO, MeOH).

  • Prepare a stock solution of 1-Undecanol-d23 in methanol.

  • Prepare the NADPH regenerating system in phosphate buffer.

• Incubation:

  • In a microcentrifuge tube, combine HLMs (final protein concentration typically 0.1-1 mg/mL), phosphate buffer, and the test compound.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C for a specified time course (e.g., 0, 15, 30, 60 minutes).

• Reaction Termination and Sample Preparation:

  • Terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile containing a known concentration of 1-Undecanol-d23 as the internal standard.

  • Vortex vigorously to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

Workflow for in vitro metabolism study.

LC-MS/MS Analysis:

• Column: A C18 reverse-phase column is typically suitable.

• Mobile Phase: A gradient of water and methanol or acetonitrile with a small amount of formic acid to aid ionization.

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte. For long-chain alcohols, derivatization may be necessary to improve ionization efficiency.[2]

• Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Quantitative Data (Illustrative):

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
1-Undecanol	To be determined empirically	To be determined empirically	To be determined empirically
1-Undecanol-d23	To be determined empirically	To be determined empirically	To be determined empirically

Note: The specific MRM transitions for 1-Undecanol and its deuterated form need to be optimized for the specific instrument and conditions used. The precursor ion will be related to the molecular weight of the derivatized or underivatized molecule, and the product ions will result from characteristic fragmentation.

Protocol 2: In Vitro Cytochrome P450 Inhibition Assay

This protocol outlines how to assess the inhibitory potential of a test compound on major CYP450 isoforms using a cocktail of probe substrates, with 1-Undecanol-d23 used as an internal standard for one of the metabolite quantifications if a long-chain alcohol is a metabolite of a probe substrate.

Materials:

• Human Liver Microsomes (HLMs)

• CYP450 Probe Substrate Cocktail (e.g., phenacetin (B1679774) for CYP1A2, diclofenac (B195802) for CYP2C9, etc.)

• Test Compound (potential inhibitor)

• 1-Undecanol-d23 (as internal standard if applicable)

• Known CYP450 Inhibitors (positive controls)

• NADPH regenerating system

• Phosphate Buffer (pH 7.4)

• Acetonitrile (ACN)

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare stock solutions of the probe substrate cocktail, test compound, and known inhibitors.

  • Prepare a working solution of 1-Undecanol-d23 in the termination solvent (ACN).

• Incubation:

  • In separate tubes, pre-incubate HLMs, phosphate buffer, and either the test compound (at various concentrations), a known inhibitor, or vehicle control at 37°C.

  • After pre-incubation, add the probe substrate cocktail.

  • Initiate the reactions by adding the NADPH regenerating system.

  • Incubate for a specific time determined from linearity experiments.

• Termination and Analysis:

  • Stop the reactions by adding cold acetonitrile containing the internal standard(s), including 1-Undecanol-d23.

  • Process the samples as described in Protocol 1 (vortex, centrifuge, collect supernatant).

  • Analyze the formation of each probe substrate's specific metabolite by LC-MS/MS.

Data Analysis:

• Calculate the rate of metabolite formation in the presence of the test compound relative to the vehicle control.

• Plot the percent inhibition versus the logarithm of the test compound concentration.

• Determine the IC50 value (the concentration of the test compound that causes 50% inhibition of the enzyme activity) using non-linear regression analysis.

Quantitative Data (Illustrative IC50 Values for Known Inhibitors):

CYP Isoform	Probe Substrate	Known Inhibitor	Typical IC50 (µM)
CYP1A2	Phenacetin	Furafylline	1-5
CYP2C9	Diclofenac	Sulfaphenazole	0.1-1
CYP2D6	Dextromethorphan	Quinidine	0.01-0.1
CYP3A4	Midazolam	Ketoconazole	0.01-0.1

Note: This table provides example data and the specific IC50 values can vary depending on the experimental conditions.

Protocol 3: In Vivo Pharmacokinetic Study in Rats

This protocol describes a basic pharmacokinetic study in rats to determine the plasma concentration-time profile of a test compound, using 1-Undecanol-d23 as an internal standard for a long-chain alcohol analyte.

Materials:

• Sprague-Dawley rats (or other appropriate strain)

• Test Compound

• Dosing vehicle

• 1-Undecanol-d23

• Blood collection supplies (e.g., capillaries, EDTA tubes)

• Centrifuge

• Acetonitrile (ACN)

• LC-MS/MS system

Procedure:

• Dosing:

  • Administer the test compound to rats via the desired route (e.g., oral gavage, intravenous injection).

• Blood Sampling:

  • Collect blood samples (e.g., from the tail vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Transfer the plasma to clean tubes and store at -80°C until analysis.

• Sample Analysis:

  • Thaw plasma samples.

  • Precipitate proteins by adding cold acetonitrile containing 1-Undecanol-d23 as the internal standard.

  • Vortex and centrifuge.

  • Analyze the supernatant by LC-MS/MS to quantify the test compound and/or its metabolites.

Workflow for an in vivo pharmacokinetic study.

Pharmacokinetic Parameter Calculation:

From the plasma concentration-time data, the following pharmacokinetic parameters can be calculated using appropriate software:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC: Area under the plasma concentration-time curve.

• t1/2: Elimination half-life.

• CL: Clearance.

• Vd: Volume of distribution.

Quantitative Data (Illustrative Pharmacokinetic Parameters for a Long-Chain Alcohol in Rats):

Parameter	Units	Intravenous (IV)	Oral (PO)
Dose	mg/kg	5	20
Cmax	ng/mL	1200	350
Tmax	h	0.08	1.5
AUC(0-inf)	ng*h/mL	2500	1800
t1/2	h	3.5	4.2
CL	mL/min/kg	33.3	-
Bioavailability	%	-	18

Note: This data is hypothetical and serves as an example of how pharmacokinetic data for a long-chain alcohol might be presented. The oral bioavailability of long-chain alcohols can be low due to first-pass metabolism.[3]

Conclusion

1-Undecanol-d23 is a critical tool for researchers in drug metabolism and pharmacokinetics. Its use as an internal standard significantly improves the quality and reliability of quantitative bioanalytical data. The protocols and data presented here provide a framework for the application of 1-Undecanol-d23 in various in vitro and in vivo studies. Proper validation of analytical methods and careful experimental design are paramount to obtaining accurate and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Derivatization LC/MS for the simultaneous determination of fatty alcohol and alcohol ethoxylate surfactants in water and wastewater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantitative Analysis of Analytes Using 1-Undecanol-d23

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of analytical chemistry, particularly within drug development and metabolomics, accurate and precise quantification of analytes is paramount. The use of stable isotope-labeled internal standards is a cornerstone of robust analytical methodologies, especially in mass spectrometry-based techniques. 1-Undecanol-d23, a deuterated form of 1-Undecanol, serves as an excellent internal standard for the quantification of 1-Undecanol and other structurally related long-chain fatty alcohols.[1] Its chemical properties are nearly identical to the unlabeled analyte, but its increased mass allows for clear differentiation in mass spectrometric analysis. This application note provides detailed protocols and performance data for the use of 1-Undecanol-d23 as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of 1-Undecanol.

The principle of isotope dilution mass spectrometry (IDMS) involves introducing a known amount of the isotopically labeled standard into the sample at an early stage of the sample preparation process.[2] This standard experiences the same sample preparation and analysis conditions as the endogenous analyte. By measuring the ratio of the analyte to the internal standard, any variations in extraction efficiency, derivatization yield, or instrument response can be effectively normalized, leading to highly accurate and precise quantification.[3]

Quantitative Data Summary

The following tables summarize typical method performance data for the quantitative analysis of 1-Undecanol using 1-Undecanol-d23 as an internal standard with GC-MS in Selected Ion Monitoring (SIM) mode. These values are representative and should be validated by the end-user for their specific instrumentation and matrix.[4]

Table 1: Method Validation Parameters for 1-Undecanol Quantification

Parameter	Typical Performance
Linearity (R²)	≥ 0.998
Limit of Detection (LOD)	0.05 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.2 - 2 µg/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Table 2: Example Calibration Curve Data for 1-Undecanol Analysis

Concentration (µg/mL)	Analyte/IS Peak Area Ratio (Example)
0.5	0.052
1.0	0.105
5.0	0.515
10.0	1.020
25.0	2.550
50.0	5.100

Experimental Protocols

This section details a general protocol for the quantification of 1-Undecanol in a biological matrix (e.g., plasma) using 1-Undecanol-d23 as an internal standard, followed by GC-MS analysis.

Materials and Reagents

• 1-Undecanol (analyte standard)

• 1-Undecanol-d23 (internal standard)

• Hexane (B92381) (GC grade)

• Methanol (GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) (derivatizing agent)

• Pyridine (B92270) (silylation grade)

• Anhydrous Sodium Sulfate

• Sample Matrix (e.g., human plasma)

• Glass centrifuge tubes with PTFE-lined caps

• Volumetric flasks, pipettes, and syringes

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Experimental Workflow Diagram

Caption: General workflow for the quantification of 1-Undecanol using 1-Undecanol-d23 internal standard and GC-MS.

Step-by-Step Protocol

• Preparation of Standard Solutions:

  • Prepare a stock solution of 1-Undecanol in hexane at a concentration of 1 mg/mL.

  • Prepare a stock solution of 1-Undecanol-d23 in hexane at a concentration of 100 µg/mL.

  • From the 1-Undecanol stock solution, prepare a series of calibration standards by serial dilution in hexane to cover the desired concentration range (e.g., 0.5 µg/mL to 50 µg/mL).

• Sample Preparation:

  • Pipette 100 µL of the biological sample (plasma), calibration standards, and quality control (QC) samples into separate glass centrifuge tubes.

  • To each tube, add 10 µL of the 100 µg/mL 1-Undecanol-d23 internal standard solution and vortex for 10 seconds.

  • Perform a liquid-liquid extraction by adding 500 µL of hexane to each tube. Vortex vigorously for 1 minute.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully transfer the upper organic layer (hexane) to a clean glass tube.

  • Dry the extracted organic phase under a gentle stream of nitrogen at room temperature.

• Derivatization:

  • To the dried residue, add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

  • Cap the tubes tightly and heat at 70°C for 30 minutes.

  • After cooling to room temperature, the samples are ready for GC-MS analysis.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions (Example):

    • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[4]

    • Injector Temperature: 250°C

    • Injection Volume: 1 µL (splitless mode)

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[4]

    • Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, ramp at 10°C/min to 280°C, and hold for 5 minutes.

  • Mass Spectrometer (MS) Conditions (Example):

    • Ion Source Temperature: 230°C

    • Transfer Line Temperature: 280°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Ions to Monitor (for TMS-derivatized compounds):

      • 1-Undecanol-TMS: m/z 73, 117, [M-15]+

      • 1-Undecanol-d23-TMS: m/z 73, 120, [M-15]+ (masses will be shifted due to deuteration)

• Data Analysis and Concentration Calculation:

  • Integrate the peak areas for the selected ions of both the analyte (1-Undecanol-TMS) and the internal standard (1-Undecanol-d23-TMS).

  • Calculate the peak area ratio of the analyte to the internal standard for each sample, calibrator, and QC.

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

  • Determine the concentration of 1-Undecanol in the unknown samples by interpolating their peak area ratios on the calibration curve.

Logical Relationship Diagram

Caption: Logical relationship illustrating the principle of isotope dilution for accurate analyte quantification.

Conclusion

The use of 1-Undecanol-d23 as an internal standard provides a robust and reliable method for the quantitative analysis of 1-Undecanol and related long-chain fatty alcohols by GC-MS. The detailed protocol and typical performance data presented in this application note serve as a valuable resource for researchers, scientists, and drug development professionals. By compensating for variations during sample preparation and analysis, this isotope dilution method ensures high accuracy and precision, which is critical for decision-making in research and development. It is recommended that the method be fully validated in the user's laboratory for the specific matrix of interest to ensure optimal performance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. epa.gov [epa.gov]
• 3. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: 1-Undecanol-d23 Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of 1-Undecanol-d23 solutions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1-Undecanol-d23 solutions?

A1: To ensure the long-term stability and isotopic purity of your 1-Undecanol-d23 solutions, it is crucial to adhere to proper storage protocols. Key recommendations include temperature control, protection from light, and the use of an inert atmosphere.[1] For detailed storage conditions for both stock and working solutions, please refer to the table below.

Q2: What is the expected shelf-life of 1-Undecanol-d23 solutions?

A2: The shelf-life of 1-Undecanol-d23 solutions is highly dependent on the storage conditions and the solvent used. When stored under optimal conditions, stock solutions can be stable for an extended period. It is best practice to refer to the manufacturer's certificate of analysis for specific stability information. For working solutions, it is recommended to prepare them fresh or assess their stability if stored for more than 24 hours.

Q3: What are the most common causes of degradation or isotopic exchange in 1-Undecanol-d23 solutions?

A3: The primary factors that can compromise the integrity of 1-Undecanol-d23 solutions are exposure to atmospheric moisture, incompatible solvents, and improper storage temperatures.[1][2] Deuterated alcohols are susceptible to hydrogen-deuterium (H/D) back-exchange, especially in the presence of acidic or basic conditions or protic solvents.[3] The non-deuterated form, 1-Undecanol, is known to be incompatible with strong oxidizing agents and strong acids.[4]

Q4: Can I store my 1-Undecanol-d23 working solution in the autosampler overnight?

A4: While convenient, storing working solutions in an autosampler for extended periods is generally not recommended without prior stability validation. The conditions within an autosampler can fluctuate, potentially leading to solvent evaporation and an increase in the concentration of your standard. If you must store solutions in an autosampler, it is advisable to perform a stability test to ensure that the integrity of the solution is maintained over the intended duration.

Solution Stability and Storage Data

The following tables summarize the recommended storage conditions and potential stability issues for 1-Undecanol-d23 solutions.

Table 1: Recommended Storage Conditions for 1-Undecanol-d23 Solutions

Solution Type	Solvent	Temperature	Container	Atmosphere	Duration
Stock Solution	Aprotic Organic Solvent (e.g., Acetonitrile, Hexane)	-20°C or lower	Amber Glass Vial with PTFE-lined cap	Inert Gas (Argon or Nitrogen)	Long-term
Working Solution	Methanol/Water or other protic solvents	2-8°C	Amber Glass Vial with PTFE-lined cap	Tightly Sealed	Short-term (<24 hours)
Neat Compound	As received from manufacturer	2-8°C	Original Container	Inert Gas (Argon or Nitrogen)	Per manufacturer's recommendation

Table 2: Troubleshooting Guide for Common Stability Issues

Issue	Potential Cause	Recommended Action
Loss of Isotopic Purity (H/D Exchange)	Exposure to atmospheric moisture; Use of protic or acidic/basic solvents.	Handle solutions under an inert atmosphere. Use aprotic solvents when possible. Prepare fresh solutions before use.
Decreased Concentration	Solvent evaporation during storage or in the autosampler.	Ensure vials are tightly sealed. Use autosampler vials with low-volume inserts and appropriate caps.
Presence of Degradation Products	Incompatibility with strong acids or oxidizing agents.	Avoid acidic or basic conditions. Ensure all solvents and reagents are free of oxidizing contaminants.
Inconsistent Results	Improper solution preparation; freeze-thaw cycles.	Follow a standardized protocol for solution preparation. Aliquot stock solutions to minimize freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of 1-Undecanol-d23 Stock Solution

Objective: To prepare a stable and accurate stock solution of 1-Undecanol-d23.

Materials:

• 1-Undecanol-d23 (neat)

• Anhydrous aprotic solvent (e.g., Acetonitrile, HPLC grade)

• Calibrated analytical balance

• Volumetric flask (Class A)

• Pipettes (calibrated)

• Amber glass vials with PTFE-lined caps

• Inert gas (Argon or Nitrogen)

Procedure:

• Allow the container of neat 1-Undecanol-d23 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weigh the desired amount of 1-Undecanol-d23 directly into the volumetric flask using a calibrated analytical balance.

• Record the exact weight.

• Add a small amount of the aprotic solvent to dissolve the compound completely.

• Once dissolved, fill the volumetric flask to the mark with the solvent.

• Cap the flask and invert it several times to ensure a homogenous solution.

• Dispense aliquots of the stock solution into amber glass vials.

• Purge the headspace of each vial with an inert gas before sealing tightly with a PTFE-lined cap.

• Label each vial clearly with the compound name, concentration, solvent, preparation date, and your initials.

• Store the vials at -20°C or lower for long-term storage.

Protocol 2: Assessment of Bench-Top Stability of 1-Undecanol-d23 Working Solution

Objective: To evaluate the stability of a 1-Undecanol-d23 working solution under typical laboratory bench-top conditions.[5]

Materials:

• 1-Undecanol-d23 working solution (prepared in the desired solvent)

• LC-MS/MS system

• Control samples (freshly prepared working solution)

Procedure:

• Prepare a batch of the 1-Undecanol-d23 working solution at the concentration to be used in your assay.

• Immediately after preparation (T=0), analyze an aliquot of the solution using your established analytical method to determine the initial response (e.g., peak area).

• Leave the remaining working solution on the laboratory bench at room temperature, protected from direct light.

• At predetermined time points (e.g., 2, 4, 8, and 24 hours), take an aliquot of the stored working solution and analyze it using the same analytical method.

• At each time point, also analyze a freshly prepared control sample for comparison.

• Calculate the percentage difference between the response of the stored sample and the freshly prepared sample at each time point. A difference of less than 15% is generally considered acceptable.[5]

Visual Guides

The following diagrams illustrate key workflows and concepts related to the handling and troubleshooting of 1-Undecanol-d23 solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. ataman-chemicals.com [ataman-chemicals.com]
• 5. benchchem.com [benchchem.com]

identifying common impurities in 1-Undecanol-d23

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Undecanol-d23. The information provided will help identify and address common impurities that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in 1-Undecanol-d23?

A1: Impurities in 1-Undecanol-d23 can be broadly categorized into two types: chemical impurities and isotopic impurities.

• Chemical Impurities: These are substances other than 1-Undecanol, regardless of isotopic labeling. Common chemical impurities arise from the synthetic route used to produce the deuterated alcohol. A frequent method is the reduction of a deuterated undecanoic acid or its ester. Potential chemical impurities include:

  • Residual Starting Materials: Such as undecanoic acid-d21 or its corresponding methyl or ethyl ester.

  • Partially Oxidized Species: Traces of undecanal-d22 may be present due to incomplete reduction or oxidation during storage.

  • Related Alcohols: Homologous long-chain alcohols like 1-decanol (B1670082) or 1-dodecanol (B7769020) can be present, often originating from the raw materials used to synthesize the undecanoic acid precursor.

  • Reagent Residues: Inorganic salts and byproducts from deuterated reducing agents (e.g., lithium aluminum deuteride, LiAlD₄) may be present in trace amounts.

• Isotopic Impurities: These are molecules of 1-Undecanol that do not have the desired isotopic labeling of d23. This can include:

  • Partially Deuterated Isotopologues: Molecules with fewer than 23 deuterium (B1214612) atoms (e.g., 1-Undecanol-d22, -d21, etc.). This can occur due to incomplete deuteration during synthesis or back-exchange with protic solvents.

  • Non-deuterated 1-Undecanol: The presence of the fully protiated (d0) form of 1-Undecanol.

Q2: How can I determine the purity of my 1-Undecanol-d23 sample?

A2: The purity of 1-Undecanol-d23 is best determined using a combination of analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for assessing chemical purity. It can separate volatile and semi-volatile impurities from the main 1-Undecanol-d23 peak. The mass spectrometer allows for the identification of these impurities by their mass fragmentation patterns. GC-MS can also provide an indication of isotopic purity by showing the mass-to-charge ratio of the main peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is crucial for determining isotopic purity and the specific sites of deuteration.

  • ¹H NMR (Proton NMR): This technique is used to detect and quantify any residual protons in the molecule. The absence or significant reduction of proton signals at specific chemical shifts confirms a high degree of deuteration.

  • ²H NMR (Deuterium NMR): This method directly detects the deuterium nuclei, providing a fingerprint of the deuterated positions.

  • ¹³C NMR (Carbon-13 NMR): Can also be used to assess deuteration levels by observing the coupling between carbon and deuterium atoms.

Q3: My experimental results are not as expected. Could impurities in 1-Undecanol-d23 be the cause?

A3: Yes, impurities can significantly impact experimental outcomes. For instance:

• Inaccurate Quantification: If you are using 1-Undecanol-d23 as an internal standard, the presence of non-deuterated 1-Undecanol or other impurities will lead to incorrect concentration calculations.

• Side Reactions: Reactive impurities such as residual undecanal (B90771) or undecanoic acid could participate in unintended side reactions in your experiment.

• Altered Physical Properties: The presence of other long-chain alcohols can change the physical properties of the material, such as its melting point and viscosity.

We recommend running a purity check on your 1-Undecanol-d23 sample using the methods described above if you suspect impurities are affecting your results.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peaks in GC-MS chromatogram.	Presence of chemical impurities such as residual starting materials, byproducts, or related alcohols.	Identify the peaks by comparing their mass spectra with a reference library (e.g., NIST). Refer to the "Common Impurities in 1-Undecanol-d23" table below for likely candidates. Consider sample purification by distillation or chromatography if impurity levels are unacceptable.
¹H NMR shows larger than expected residual proton signals.	Incomplete deuteration of the sample (lower isotopic purity).	Quantify the isotopic purity by integrating the residual proton signals against a known internal standard. If the isotopic purity is below your experimental requirements, consider sourcing a higher purity batch.
Mass spectrum of the main peak shows a distribution of masses below the expected M+23.	Presence of partially deuterated isotopologues.	Analyze the mass distribution to determine the extent of lower deuterated species. This information is crucial for applications where a specific isotopic enrichment is required.
Inconsistent results when using 1-Undecanol-d23 as an internal standard.	The chemical and/or isotopic purity of the standard is not accurately known or is variable between batches.	Always verify the purity of a new batch of 1-Undecanol-d23 before use as an internal standard. Prepare a calibration curve to ensure a linear response.

Data Presentation: Common Impurities in 1-Undecanol-d23

Impurity	Type	Potential Source	Typical Purity Specification	Recommended Analytical Method
1-Undecanol (non-deuterated)	Isotopic	Incomplete deuteration or contamination.	Isotopic Purity: ≥ 98 atom % D	GC-MS, ¹H NMR
Partially Deuterated 1-Undecanol (e.g., d22, d21)	Isotopic	Incomplete deuteration process.	Isotopic Purity: ≥ 98 atom % D	GC-MS, ²H NMR
Undecanal-d22	Chemical	Incomplete reduction of the corresponding carboxylic acid or ester; oxidation during storage.	Chemical Purity: ≥ 98%	GC-MS
Undecanoic acid-d21	Chemical	Residual starting material from synthesis.	Chemical Purity: ≥ 98%	GC-MS (after derivatization), LC-MS
1-Decanol / 1-Dodecanol	Chemical	Impurities in the starting materials for synthesis.	Chemical Purity: ≥ 98%	GC-MS
Inorganic Salts (e.g., from LiAlD₄)	Chemical	Byproducts from the reduction step in synthesis.	Trace	Inductively Coupled Plasma (ICP) analysis
Solvent Residues (e.g., Diethyl ether, THF)	Chemical	Residual solvents from purification steps.	Trace	Headspace GC-MS

Experimental Protocols

Protocol 1: GC-MS Analysis for Chemical and Isotopic Purity

This protocol outlines a standard procedure for the analysis of 1-Undecanol-d23 purity.

1. Sample Preparation:

• Solvent Selection: Use a high-purity volatile solvent such as hexane, dichloromethane, or ethyl acetate.

• Sample Concentration: Prepare a solution of 1-Undecanol-d23 in the chosen solvent at a concentration of approximately 1 mg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph (GC):

  • Column: A non-polar or mid-polar capillary column is recommended. A common choice is a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector: Split/Splitless, 250°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 20:1 (can be adjusted based on concentration).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp: 10°C/min to 250°C.

    • Hold: 5 minutes at 250°C.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Solvent Delay: 3-5 minutes.

3. Data Analysis:

• Peak Identification: Identify the main peak corresponding to 1-Undecanol-d23 based on its retention time and mass spectrum. Compare the mass spectrum with a reference library (e.g., NIST) for non-deuterated 1-Undecanol, expecting a mass shift.

• Impurity Identification: Identify any other peaks in the chromatogram by analyzing their mass spectra.

• Isotopic Purity Assessment: Examine the mass spectrum of the 1-Undecanol-d23 peak. The molecular ion region should show a cluster of ions corresponding to the fully deuterated molecule and any partially deuterated species. The relative intensities of these ions can be used to estimate the isotopic distribution. Note that deuterated compounds often elute slightly earlier than their non-deuterated counterparts (inverse isotope effect).[1]

Protocol 2: NMR Analysis for Isotopic Purity

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of 1-Undecanol-d23 into an NMR tube.

• Add approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, acetone-d6). Ensure the solvent does not have signals that overlap with any expected residual proton signals of the analyte.

2. ¹H NMR Spectroscopy:

• Instrument: 400 MHz or higher NMR spectrometer.

• Acquisition: Acquire a standard proton NMR spectrum.

• Data Analysis:

  • Integrate the area of any residual proton signals corresponding to 1-Undecanol.

  • To quantify the isotopic purity, a known amount of an internal standard with a signal in a clean region of the spectrum can be added. The ratio of the integrals of the residual proton signals to the integral of the internal standard can be used to calculate the amount of non-deuterated or partially deuterated species.

3. ²H NMR Spectroscopy:

• Instrument: NMR spectrometer equipped for deuterium detection.

• Acquisition: Acquire a standard deuterium NMR spectrum.

• Data Analysis: The resulting spectrum will show signals for all the deuterium atoms in the molecule. The chemical shifts will be very similar to the corresponding proton chemical shifts. This provides a qualitative confirmation of deuteration at the expected positions.

Visualizations

Caption: Synthetic pathway of 1-Undecanol-d23 and potential sources of impurities.

Caption: Workflow for the identification of impurities in 1-Undecanol-d23.

References

• 1. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

preventing deuterium exchange in 1-Undecanol-d23

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing deuterium (B1214612) exchange in 1-Undecanol-d23. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for 1-Undecanol-d23?

A1: Deuterium exchange is a chemical reaction where a deuterium atom on a molecule is replaced by a hydrogen atom from the surrounding environment, such as from solvents or atmospheric moisture.[1] For 1-Undecanol-d23, this is a significant concern as the loss of the deuterium label compromises the isotopic purity of the compound. This can lead to inaccurate results in quantitative analyses, such as those using mass spectrometry or NMR, where 1-Undecanol-d23 is often used as an internal standard or tracer.[2][3]

Q2: What are the primary factors that cause deuterium exchange in 1-Undecanol-d23?

A2: The primary factors that induce deuterium exchange in 1-Undecanol-d23 are:

• Protic Solvents: Solvents with exchangeable protons, such as water, methanol, and ethanol, are the main culprits in promoting deuterium exchange.[1][4]

• pH: Both acidic and basic conditions can catalyze the exchange reaction.[1] The rate of exchange is often minimized at a slightly acidic pH (around 2.5-3.0) for many molecules.[1]

• Temperature: Higher temperatures accelerate the rate of deuterium exchange.[1]

• Exposure to Atmosphere: Atmospheric moisture contains water, a protic solvent, which can lead to deuterium exchange upon prolonged exposure.

Q3: How can I detect if my 1-Undecanol-d23 has undergone deuterium exchange?

A3: Deuterium exchange can be detected using the following analytical techniques:

• Mass Spectrometry (MS): A loss of deuterium will result in a lower-than-expected mass for the molecular ion.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In a ¹H NMR spectrum, the signal corresponding to the hydroxyl (-OH) proton, which is typically absent or very small in a pure deuterated alcohol, may appear or increase in intensity. Conversely, in a ²H NMR spectrum, the signal for the deuterium on the hydroxyl group will decrease. A common method to confirm the presence of an exchangeable proton is to add a drop of deuterium oxide (D₂O) to the NMR sample; the exchangeable proton peak will disappear from the ¹H NMR spectrum.[6][7]

Q4: What are the recommended storage and handling conditions for 1-Undecanol-d23 to maintain its isotopic purity?

A4: To maintain the isotopic purity of 1-Undecanol-d23, it is crucial to store and handle it under controlled conditions. For long-term storage, it is recommended to keep the compound in a tightly sealed container at -20°C or below, protected from light and moisture.[8][9] When in use, it is best to work in a low-humidity environment, such as a glove box or under a stream of inert gas like nitrogen or argon, to minimize exposure to atmospheric moisture.[5][8]

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments with 1-Undecanol-d23.

Problem	Potential Cause	Recommended Solution
Lower than expected mass in MS analysis.	Deuterium-hydrogen exchange has occurred.	1. Review Solvent Choice: Ensure you are using high-purity, anhydrous aprotic solvents for all sample preparations and dilutions.[5] 2. Control pH: If an aqueous mobile phase is necessary for LC-MS, maintain the pH at a level that minimizes exchange (typically around pH 2.5-3.0).[4] 3. Reduce Temperature: Perform sample preparation and analysis at low temperatures (e.g., on ice) to slow the exchange rate.[1]
Appearance of an -OH peak in ¹H NMR.	The hydroxyl deuterium has exchanged with a proton.	1. Use Anhydrous Solvents: Ensure the deuterated solvent used for NMR is of high purity and anhydrous. 2. Confirm with D₂O: Add a drop of D₂O to the NMR tube and re-acquire the spectrum. The disappearance of the -OH peak will confirm it is an exchangeable proton.[6][7]
Inconsistent quantitative results.	Partial and variable deuterium exchange between samples.	1. Standardize Procedures: Ensure all samples, standards, and quality controls are prepared using the exact same procedure, solvents, and conditions to ensure any exchange that occurs is consistent. 2. Minimize Time in Protic Solvents: If protic solvents are unavoidable, minimize the time the sample is in contact with them before analysis.
Gradual loss of isotopic purity over time.	Improper storage or handling.	1. Verify Storage Conditions: Confirm that the compound is stored at the recommended temperature in a tightly sealed container.[8] 2. Inert Atmosphere: When aliquoting or handling the compound, use an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to moisture.[8]

Quantitative Data Summary

The choice of solvent is critical in preventing deuterium exchange. The following table summarizes the potential for exchange with common laboratory solvents.

Solvent	Solvent Type	Potential for D-H Exchange	Recommendations
Water (H₂O), Methanol, Ethanol	Protic	High	Avoid for sample preparation and storage of 1-Undecanol-d23.[4]
Acetonitrile, Dichloromethane (DCM), Tetrahydrofuran (THF), Dioxane	Aprotic	Very Low	Recommended for dissolving and diluting 1-Undecanol-d23.[4][5]
Dimethyl sulfoxide (B87167) (DMSO)	Aprotic	Very Low	Suitable for sample preparation, especially for NMR studies.
Deuterium Oxide (D₂O)	Protic (Deuterated)	Low (maintains deuterated environment)	Can be used when an aqueous environment is necessary to minimize the introduction of protons.[4]

Acceptable Moisture Levels in Aprotic Solvents (Estimated)

Solvent	Acceptable Moisture Level (ppm)
Acetonitrile	< 50
Dichloromethane	< 50
Tetrahydrofuran (THF)	< 100
Dioxane	< 100
Dimethyl sulfoxide (DMSO)	< 200

Note: These are estimated values. For critical applications, it is recommended to use solvents with the lowest possible water content and to verify the water content using appropriate methods such as Karl Fischer titration.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of 1-Undecanol-d23

Objective: To prepare a stock solution of 1-Undecanol-d23 in an aprotic solvent while minimizing the risk of deuterium exchange.

Materials:

• 1-Undecanol-d23

• High-purity, anhydrous aprotic solvent (e.g., acetonitrile)

• Inert gas (nitrogen or argon)

• Dry glassware (vials, syringes, etc.)

Procedure:

• Environment: Perform all steps in a low-humidity environment, such as a glove box or under a gentle stream of inert gas.[5]

• Equilibration: Allow the vial of 1-Undecanol-d23 to come to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Quickly and accurately weigh the desired amount of 1-Undecanol-d23 into a dry vial.

• Dissolution: Add the required volume of anhydrous aprotic solvent to the vial.

• Mixing: Cap the vial tightly and mix thoroughly until the solid is completely dissolved.

• Storage: Store the stock solution in a tightly sealed vial at the recommended temperature (e.g., -20°C), protected from light.

Protocol 2: Verifying the Absence of Exchangeable Protons using ¹H NMR

Objective: To confirm the isotopic purity of the hydroxyl group in 1-Undecanol-d23 using ¹H NMR and a D₂O shake.

Materials:

• 1-Undecanol-d23 sample

• Anhydrous deuterated aprotic solvent (e.g., CDCl₃)

• NMR tube

• Deuterium oxide (D₂O)

Procedure:

• Sample Preparation: Dissolve a small amount of 1-Undecanol-d23 in the anhydrous deuterated aprotic solvent in an NMR tube.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum. In a pure sample of 1-Undecanol-d23, there should be no significant peak in the typical region for hydroxyl protons.

• D₂O Addition: Add one drop of D₂O to the NMR tube, cap it, and shake gently to mix.

• Second Spectrum: Re-acquire the ¹H NMR spectrum. If a small -OH peak was present in the initial spectrum due to minor contamination, it will disappear after the D₂O shake, confirming it as an exchangeable proton.[6][7]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing 1-Undecanol-d23 Internal Standard Concentration

Welcome to the technical support center for the optimal use of 1-Undecanol-d23 as an internal standard (IS) in your analytical workflows. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you achieve accurate and reproducible results in your quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 1-Undecanol-d23?

A1: 1-Undecanol-d23 is a deuterium-labeled form of 1-Undecanol. It is primarily used as an internal standard in quantitative analysis by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS)[1][2]. Its chemical and physical properties are nearly identical to the unlabeled analyte (1-Undecanol), allowing it to effectively compensate for variations during sample preparation and analysis[3].

Q2: How do I prepare a stock solution of 1-Undecanol-d23?

A2: To ensure accuracy, stock solutions should be prepared gravimetrically.

Experimental Protocol: Preparation of 1-Undecanol-d23 Stock Solution

• Materials: 1-Undecanol-d23, high-purity volatile solvent (e.g., hexane, ethyl acetate, or methanol), analytical balance, volumetric flask.

• Procedure:

  • Accurately weigh a precise amount of 1-Undecanol-d23 (e.g., 10 mg) using an analytical balance.

  • Transfer the weighed standard to a clean volumetric flask (e.g., 10 mL).

  • Dissolve the standard in a small amount of the chosen solvent.

  • Once fully dissolved, bring the solution to the final volume with the solvent.

  • This creates a stock solution of a known concentration (e.g., 1 mg/mL).

• Storage: Store the stock solution in a tightly sealed container at -20°C or -80°C to prevent evaporation and degradation. Stock solutions are typically stable for up to 6 months at -80°C and 1 month at -20°C[4].

Q3: What is a good starting concentration for 1-Undecanol-d23 in my samples?

A3: A common practice is to use an internal standard concentration that is in the mid-range of your calibration curve[5]. For instance, if your analyte's expected concentration range is 1-100 µg/mL, a suitable starting concentration for 1-Undecanol-d23 would be around 25-50 µg/mL. However, the optimal concentration must be determined experimentally during method development.

Troubleshooting Guide

Issue 1: Poor Linearity of the Calibration Curve (R² < 0.99)

Poor linearity can be caused by several factors, including an inappropriate internal standard concentration or matrix effects.

Troubleshooting Steps:

• Verify Internal Standard Concentration: The concentration of 1-Undecanol-d23 may be too high or too low relative to the analyte concentrations.

  • Protocol for Optimizing IS Concentration:

    • Prepare at least three sets of calibration standards.

    • Spike each set with a different, fixed concentration of 1-Undecanol-d23 (e.g., low, medium, and high concentrations).

    • Analyze the calibration curves and compare the coefficient of determination (R²) for each set.

    • Select the concentration that provides the best linearity.

• Evaluate Matrix Effects: Components in your sample matrix can interfere with the ionization of the analyte or the internal standard, leading to ion suppression or enhancement[6].

  • Protocol for Assessing Matrix Effects:

    • Prepare two sets of standards: one in a clean solvent and another in a blank sample matrix (matrix-matched).

    • Spike both sets with the analyte and 1-Undecanol-d23 at identical concentrations.

    • Compare the peak areas of the analyte and internal standard in both sets. A significant difference indicates the presence of matrix effects.

    • If matrix effects are significant, using matrix-matched calibration standards for quantification is recommended[7][8].

Data Presentation: Example of IS Concentration Optimization

1-Undecanol-d23 Concentration	Analyte Concentration Range	Coefficient of Determination (R²)
10 µg/mL	1 - 100 µg/mL	0.985
50 µg/mL	1 - 100 µg/mL	0.998
100 µg/mL	1 - 100 µg/mL	0.991

Based on the hypothetical data above, a 1-Undecanol-d23 concentration of 50 µg/mL would be optimal.

Caption: Troubleshooting workflow for poor calibration curve linearity.

Issue 2: High Variability in Results (Poor Precision)

Inconsistent results across replicate injections or samples can stem from issues in the sample preparation or analytical system.

Troubleshooting Steps:

• Ensure Consistent Internal Standard Addition: Verify that the same amount of 1-Undecanol-d23 is added to every sample and standard. Use a calibrated pipette and a consistent procedure.

• Investigate Sample Preparation: Analyte loss during extraction or other preparation steps can lead to variability. The use of a stable isotope-labeled internal standard like 1-Undecanol-d23 should compensate for these losses[3]. Ensure your extraction protocol is robust and reproducible.

• Check for System Contamination: Carryover from previous samples can affect precision. Run blank solvent injections between samples to check for contamination.

Caption: Standard experimental workflow using an internal standard.

Issue 3: Internal Standard Signal is Too Low or Too High

An inappropriate signal intensity for the internal standard can compromise the quality of your data.

Troubleshooting Steps:

• Low Signal:

  • Increase Concentration: The concentration of 1-Undecanol-d23 may be too low. Prepare a new working solution with a higher concentration.

  • Check for Degradation: Ensure the stock solution has been stored properly and has not degraded.

  • Optimize MS Parameters: Adjust mass spectrometer settings (e.g., ionization source parameters) to enhance the signal for 1-Undecanol-d23.

• High Signal (Detector Saturation):

  • Decrease Concentration: An excessively high concentration of the internal standard can saturate the detector[5]. Dilute your internal standard working solution.

  • Adjust Injection Volume: Reduce the volume of sample injected into the instrument.

Data Presentation: Recommended Concentration Adjustments

Issue	Potential Cause	Recommended Action
Low IS Signal	Concentration too low	Increase IS concentration by 50-100%
IS Degradation	Prepare fresh stock and working solutions
High IS Signal	Concentration too high	Decrease IS concentration by 50%
Detector Saturation	Reduce injection volume

By following these guidelines and systematically troubleshooting any issues, you can effectively optimize the concentration of 1-Undecanol-d23 for your specific application, leading to more accurate and reliable quantitative results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]

Technical Support Center: Addressing Matrix Effects with 1-Undecanol-d23

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 1-Undecanol-d23 as an internal standard to mitigate matrix effects in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in quantitative analysis?

A1: Matrix effects refer to the alteration of the ionization efficiency of a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This interference can either decrease the analytical signal, a phenomenon known as ion suppression, or increase it, which is called ion enhancement.[3][4] These effects are a significant concern as they can adversely affect the accuracy, precision, and sensitivity of analytical methods, leading to unreliable quantitative results.[4] In complex biological matrices, common sources of matrix effects include salts, lipids, and proteins.

Q2: How does 1-Undecanol-d23, as a deuterated internal standard, correct for matrix effects?

A2: 1-Undecanol-d23 is a stable isotope-labeled (SIL) internal standard, which is considered the gold standard for compensating for matrix effects.[5] Because it is chemically almost identical to its non-deuterated analog (1-Undecanol) and likely to have similar physicochemical properties to other long-chain alcohols, it is expected to co-elute with analytes of similar structure.[6] This co-elution ensures that both the analyte and the internal standard experience similar degrees of ion suppression or enhancement.[7] By adding a known concentration of 1-Undecanol-d23 to all samples, calibrators, and quality controls, quantification is based on the ratio of the analyte's response to the internal standard's response. This ratiometric measurement normalizes variations in signal intensity caused by matrix effects, thereby improving the accuracy and precision of the results.[7]

Q3: When is it appropriate to use 1-Undecanol-d23 as an internal standard?

A3: 1-Undecanol-d23 is a suitable internal standard when analyzing for 1-Undecanol or other structurally similar long-chain fatty alcohols and related compounds, particularly in complex matrices where significant matrix effects are anticipated.[8] The ideal scenario is when the analyte and 1-Undecanol-d23 co-elute, ensuring they are exposed to the same matrix interferences in the ion source at the same time. It is particularly useful for methods in fields such as environmental analysis, food safety, and the analysis of biological samples like plasma, urine, or tissue extracts.

Q4: Can 1-Undecanol-d23 always guarantee accurate results in the presence of matrix effects?

A4: While highly effective, 1-Undecanol-d23 may not always perfectly compensate for matrix effects.[9] A primary reason for this is the potential for "differential matrix effects," where the analyte and the deuterated internal standard are affected differently by the matrix.[10] This can be caused by a slight chromatographic separation between the two compounds due to the "deuterium isotope effect," where the C-D bond is slightly stronger than the C-H bond, potentially altering retention time.[11][12] If they elute into regions with varying degrees of ion suppression, the ratio of their signals will not be constant, leading to inaccurate quantification.[12]

Troubleshooting Guide

This guide provides solutions to common problems encountered when using 1-Undecanol-d23 to correct for matrix effects.

Problem 1: Poor precision and inaccurate quantification despite using 1-Undecanol-d23.

• Possible Cause: Differential matrix effects due to chromatographic separation of the analyte and 1-Undecanol-d23.

• Troubleshooting Steps:

  • Verify Co-elution: Inject a solution containing both the analyte and 1-Undecanol-d23 and overlay their chromatograms to confirm if their retention times are identical. Even a small separation can lead to inaccuracies.[11]

  • Modify Chromatographic Conditions: If separation is observed, adjust the HPLC/GC method to achieve co-elution. This could involve changing the mobile phase gradient, oven temperature ramp, or using a column with a different stationary phase.[7]

  • Quantify the Matrix Effect: Perform a quantitative matrix effect experiment (see Protocol 2) to determine the extent of ion suppression or enhancement for both the analyte and 1-Undecanol-d23. An internal standard-normalized matrix factor significantly different from 1.0 indicates inadequate compensation.[10]

  • Enhance Sample Cleanup: Implement more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[13]

  • Sample Dilution: Diluting the sample can reduce the concentration of matrix components, thus minimizing their impact.[14]

Problem 2: The signal for 1-Undecanol-d23 is inconsistent or drifting across an analytical run.

• Possible Cause: Isotopic exchange (deuterium-hydrogen back-exchange) or adsorption to the analytical system.

• Troubleshooting Steps:

  • Evaluate Solvent Stability: Incubate a solution of 1-Undecanol-d23 in the sample diluent and mobile phase under the same conditions as your samples for an extended period. Analyze the solution at different time points to check for a decrease in the deuterated signal and an increase in the signal of the unlabeled 1-Undecanol.

  • Check for System Carryover: Inject a blank solvent after a high-concentration sample to ensure that there is no carryover of the internal standard.

  • Consider Adsorption: Fatty alcohols can sometimes adsorb to active sites in the GC inlet or LC column. Using a deactivated inlet liner or a different column material may help.

Problem 3: The calibration curve is non-linear or has poor regression.

• Possible Cause: The matrix effect varies with the concentration of the analyte, or the internal standard concentration is not appropriate.

• Troubleshooting Steps:

  • Prepare Matrix-Matched Calibrators: Prepare your calibration standards in a blank matrix extract that is similar to your samples. This ensures that the standards and samples experience comparable matrix effects across the concentration range.[13]

  • Optimize Internal Standard Concentration: Ensure the concentration of 1-Undecanol-d23 results in a strong, reproducible signal that is not so high as to cause detector saturation.

Below is a troubleshooting workflow for addressing poor reproducibility of the analyte to internal standard ratio.

Troubleshooting workflow for poor analyte/IS ratio reproducibility.

Quantitative Data Summary

The following tables provide examples of how to present quantitative data to assess matrix effects and the effectiveness of 1-Undecanol-d23 as an internal standard.

Table 1: Assessment of Matrix Effect on Analyte 'A'

Sample Type	Mean Peak Area of Analyte 'A' (n=6)	Standard Deviation	Matrix Effect (%)
Analyte in Solvent	1,500,000	35,000	N/A
Analyte in Plasma Extract	525,000	75,000	-65% (Ion Suppression)

Table 2: Quantification of Analyte 'A' With and Without 1-Undecanol-d23 Internal Standard

Sample ID	True Concentration (ng/mL)	Measured Concentration (without IS) (ng/mL)	Measured Concentration (with 1-Undecanol-d23) (ng/mL)	Accuracy (without IS) (%)	Accuracy (with 1-Undecanol-d23) (%)
QC Low	20	7.2	19.4	36.0	97.0
QC Mid	200	78.4	205.6	39.2	102.8
QC High	1000	410.0	985.0	41.0	98.5

Experimental Protocols

Protocol 1: Sample Preparation with 1-Undecanol-d23 for a Plasma Sample

This protocol describes a general protein precipitation method. It should be optimized for the specific analyte and matrix.

• Prepare Working Solutions:

  • Prepare a stock solution of your analyte and 1-Undecanol-d23 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Prepare a working solution of 1-Undecanol-d23 at a concentration that gives a robust signal in your analytical system (e.g., 100 ng/mL).

• Sample Spiking:

  • Pipette 100 µL of the plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the 1-Undecanol-d23 working solution.

  • Vortex for 10 seconds to mix.

• Protein Precipitation:

  • Add 300 µL of ice-cold acetonitrile (B52724) to the sample.

  • Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation:

  • Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporation and Reconstitution (Optional):

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of mobile phase.

• Analysis:

  • Inject an appropriate volume into the LC-MS/MS or GC-MS system.

Below is a diagram illustrating the experimental workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 7. benchchem.com [benchchem.com]
• 8. Derivatization and Gas Chromatography of Fatty Acids from Yeast: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fda.gov [fda.gov]
• 12. Identification and quantitation of trace impurities in fatty alcohol ethoxylates using HPLC and MALDI-TOF mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Chromatography for 1-Undecanol-d23

Welcome to the technical support center for the chromatographic analysis of 1-Undecanol-d23. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and improve chromatographic peak shape for this long-chain deuterated alcohol. Poor peak shape can compromise resolution, accuracy, and precision, so this guide provides detailed troubleshooting steps and protocols to ensure robust and reliable results.

Frequently Asked Questions (FAQs)

Q1: Why is my 1-Undecanol-d23 peak tailing in Gas Chromatography (GC)?

Peak tailing is the most common peak shape issue for polar compounds like alcohols. It is primarily caused by unwanted secondary interactions between the analyte and the chromatographic system.

• Chemical Interactions: The polar hydroxyl (-OH) group of 1-Undecanol-d23 can form hydrogen bonds with "active sites" in the system. These sites are often exposed silanol (B1196071) groups (Si-OH) on the surface of glass inlet liners, glass wool, or at the head of the GC column where the stationary phase has been stripped. A portion of the analyte molecules are temporarily adsorbed, delaying their elution and causing the peak to tail.

• Physical Issues: Problems in the sample flow path can create dead volumes or turbulence, trapping some analyte molecules and releasing them slowly. Common causes include a poor column cut or incorrect column installation depth in the inlet.[1]

Q2: My 1-Undecanol-d23 peak is fronting. What is the likely cause?

Peak fronting, where the peak's leading edge is sloped, is most commonly caused by column overload. This can happen in two ways:

• Concentration Overload: The sample injected is too concentrated, saturating the stationary phase at the front of the column.

• Volume Overload: The injection volume is too large for the liner and inlet conditions, leading to "backflash" where the sample vapor expands beyond the volume of the liner.

In either case, the solution is to reduce the amount of sample introduced onto the column by diluting the sample or reducing the injection volume.[2]

Q3: In High-Performance Liquid Chromatography (HPLC), which factors most significantly impact the peak shape of 1-Undecanol-d23?

For a neutral, polar molecule like 1-Undecanol-d23 in reversed-phase HPLC, the most critical factors are:

• Mobile Phase Composition: The choice of organic modifier (e.g., acetonitrile (B52724) vs. methanol) and its ratio with the aqueous phase affects analyte solubility and interaction with the stationary phase.[3]

• Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can distort the peak shape. It is always best to dissolve the sample in the initial mobile phase if possible.[4]

• Column Quality: An aging column can lose its bonded phase, exposing active silanol groups that cause peak tailing. Using a high-quality, end-capped C8 or C18 column is recommended.[5]

Q4: What is derivatization and can it eliminate peak tailing in GC?

Derivatization is a chemical reaction that modifies the analyte to make it more suitable for analysis. For alcohols, the polar hydroxyl group is converted into a less polar, more volatile group. The most common method is silylation , which replaces the active hydrogen on the -OH group with a non-polar trimethylsilyl (B98337) (TMS) group. This modification significantly reduces tailing by preventing hydrogen bonding with active sites, resulting in sharper, more symmetrical peaks.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common peak shape problems encountered during the analysis of 1-Undecanol-d23.

Guide 1: Troubleshooting Peak Tailing in GC

My 1-Undecanol-d23 peak is tailing. How do I determine the cause and fix it?

Start with simple maintenance and then move to method adjustments. The following workflow can help isolate the problem.

Troubleshooting Workflow for GC Peak Tailing

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Peak symmetry, asymmetry and their causes in HPLC [mpl.loesungsfabrik.de]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 4. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. scribd.com [scribd.com]

troubleshooting poor signal intensity with 1-Undecanol-d23

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving issues related to poor signal intensity when using 1-Undecanol-d23 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: Where should I start when troubleshooting a low signal for 1-Undecanol-d23?

A systematic approach is recommended. Begin by confirming the performance of your analytical instrument (e.g., LC-MS, GC-MS) with a reliable standard to rule out systemic issues. Next, verify the integrity of the 1-Undecanol-d23 standard, including its preparation and storage. Finally, focus on optimizing the parameters of your analytical method, such as chromatographic conditions and mass spectrometer settings.

Q2: My deuterated standard's signal is weak in LC-MS. How can I optimize the mass spectrometer settings?

Poor signal is often due to suboptimal mass spectrometer parameters. It is crucial to optimize these settings independently for both 1-Undecanol-d23 and the non-deuterated analyte, as the slight mass difference can alter optimal conditions.[1] Key parameters to adjust include:

• Ion Source Parameters: Optimization of the ion source, such as adjusting temperature, declustering potential (DP) or cone voltage, and collision energy (CE), can maximize the signal.[2]

• Ionization Mode: For a less-polar molecule like 1-Undecanol, Atmospheric Pressure Chemical Ionization (APCI) may yield a better signal than Electrospray Ionization (ESI).[3]

• Gas Flows and Temperatures: Desolvation gas flow and temperature are critical for efficient ionization and should be tuned to prevent ion suppression.[4]

• Collision Energy (MS/MS): When using Multiple Reaction Monitoring (MRM), the collision energy must be optimized to ensure robust fragmentation and maximum signal for the desired product ion.[1]

Q3: I've noticed that 1-Undecanol-d23 elutes slightly earlier than native 1-Undecanol in my reversed-phase LC method. Is this normal and could it cause a problem?

Yes, this is a well-documented phenomenon known as the "deuterium isotope effect".[1][2][4] The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can lead to reduced hydrophobicity and earlier elution in reversed-phase chromatography.[1] This can become a significant issue if the analyte and the internal standard separate into regions with different matrix effects (ion suppression or enhancement), compromising quantitation.[2][4] To mitigate this, adjust your chromatographic method (e.g., gradient slope, mobile phase composition) to improve co-elution.[1]

Q4: In my GC-MS analysis, the 1-Undecanol-d23 peak is tailing. What is the cause?

Peak tailing for a long-chain alcohol like 1-Undecanol is commonly caused by interactions between the polar hydroxyl (-OH) group and active sites within the GC system, such as in the inlet liner or on the column itself.[5] This can be addressed by:

• Using a deactivated inlet liner.[5]

• Performing routine maintenance, such as trimming the front of the column, to remove accumulated non-volatile residues.[5]

• Derivatizing the alcohol (e.g., through silylation) to block the hydroxyl group, which reduces its polarity and improves peak shape.

Q5: Could my 1-Undecanol-d23 standard itself be the source of the problem?

Yes, the integrity of the standard is critical.[4] Consider the following possibilities:

• Incorrect Concentration: Double-check all calculations, dilutions, and pipetting steps during standard preparation. An overly diluted standard will naturally produce a low signal.

• Degradation: While generally stable, 1-Undecanol can degrade if stored improperly (e.g., exposure to light or extreme temperatures) or if it comes into contact with strong oxidizing agents or strong acids.[4][6][7]

• Low Purity: The use of a standard with low chemical (>99% is recommended) or isotopic (≥98% is recommended) purity will result in a weaker signal for the desired mass transition.[2][4]

• Physical State: 1-Undecanol has a melting point of approximately 11-19°C and can solidify at cool room temperatures.[6][7] Ensure the standard is fully dissolved and the solution is homogenous before use.

Q6: Is hydrogen-deuterium (H/D) exchange a risk for 1-Undecanol-d23?

H/D exchange is a concern for deuterium (B1214612) atoms located in labile positions (e.g., on -OH or -NH groups).[4] In 1-Undecanol-d23, the deuterium atoms are bonded to the carbon backbone, which are non-labile positions.[2] Therefore, the back-exchange of these deuteriums for hydrogen is highly unlikely. The single proton on the hydroxyl group is labile and will exchange, but this does not affect the mass of the deuterated carbon chain used for quantification.

Troubleshooting Guides and Workflows

The following diagrams illustrate logical workflows for diagnosing the cause of poor signal intensity.

Caption: General troubleshooting workflow for low signal intensity.

Caption: Logic for optimizing mass spectrometer parameters via infusion.

Quantitative Data Summary

Optimizing mass spectrometer settings is critical for achieving a strong signal. The following table summarizes key parameters and their purpose. Optimal values are compound-dependent and must be determined empirically.

Parameter	Example Setting Range	Purpose & Impact on Signal
Ionization Mode	ESI / APCI (Positive/Negative)	Selects the most efficient ionization mechanism based on analyte polarity. APCI is often suitable for less-polar compounds like fatty alcohols.[3]
Capillary Voltage (kV)	2.5 - 4.0	Affects the efficiency of the electrospray and initial ion generation.[4]
Cone / Declustering Potential (V)	20 - 50	Improves ion transmission and can reduce unwanted adducts, but excessive voltage may cause in-source fragmentation.[2][4]
Desolvation Gas Flow (L/hr)	600 - 900	Aids in solvent evaporation; higher flow can improve desolvation and reduce adduct formation.[4]
Desolvation Temperature (°C)	350 - 500	Increases the efficiency of solvent evaporation to generate gas-phase ions.[4]
Collision Energy (CE) (V)	10 - 60	In MS/MS, controls the fragmentation of the precursor ion to generate product ions for specific detection (MRM).[1]

Experimental Protocols

Protocol 1: Optimizing Mass Spectrometer Parameters by Infusion

Objective: To determine the optimal MS source and analyzer parameters for 1-Undecanol-d23 independent of chromatographic effects.

Methodology:

• Prepare a 1 µg/mL solution of 1-Undecanol-d23 in a suitable solvent (e.g., 50:50 acetonitrile:water or methanol).

• Set up a direct infusion into the mass spectrometer using a syringe pump at a flow rate typical for your LC method (e.g., 0.3-0.5 mL/min).

• Introduce the flow into the MS source via a T-piece, combining it with the mobile phase flow if necessary.

• Acquire data in full scan mode to identify the precursor ion for 1-Undecanol-d23.

• Systematically adjust one source parameter at a time (e.g., cone voltage, desolvation temperature) while monitoring the signal intensity of the precursor ion to find the value that yields the maximum response.

• For MS/MS optimization, select the precursor ion and ramp the collision energy across a relevant range (e.g., 10-60 V) to identify the most intense and stable product ions and their optimal CE values.[1]

Protocol 2: Assessing Standard Stability in Matrix (Incubation Study)

Objective: To determine if components of the sample matrix are causing degradation of the 1-Undecanol-d23 standard over time.

Methodology:

• Prepare two sets of samples:

  • Set A: Spike 1-Undecanol-d23 into a clean solvent (e.g., mobile phase).

  • Set B: Spike 1-Undecanol-d23 into a blank matrix extract (a sample processed without the internal standard).[4]

• Incubate both sets of samples under typical experimental conditions (e.g., room temperature or 37°C).[4]

• Analyze aliquots from each set at various time points (e.g., 0, 2, 4, 8, and 24 hours).[4]

• Analysis: Plot the peak area of 1-Undecanol-d23 versus time for both sets. A stable signal in Set A but a decreasing signal in Set B indicates matrix-induced degradation.[4]

Protocol 3: Verifying Standard Purity

Objective: To check for the presence of unlabeled 1-Undecanol or other chemical impurities in the deuterated standard stock.

Methodology:

• Prepare a high-concentration solution of the 1-Undecanol-d23 standard (e.g., 5-10 µg/mL).

• Analyze this solution using your optimized LC-MS/MS method.

• Monitor for two mass transitions:

  • The transition for 1-Undecanol-d23 (deuterated precursor → product).

  • The transition for unlabeled 1-Undecanol (unlabeled precursor → product).

• Analysis: The response for the unlabeled 1-Undecanol transition should be minimal, typically less than 0.1% of the deuterated standard's signal, confirming high isotopic and chemical purity.[1] A significant peak at the analyte's mass transition indicates contamination.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ataman-chemicals.com [ataman-chemicals.com]
• 7. UNDECANOL - Ataman Kimya [atamanchemicals.com]

Technical Support Center: 1-Undecanol-d23 Solubility

This technical support guide provides information on the solubility of 1-Undecanol-d23 in various solvents. The data presented is primarily for the non-deuterated form, 1-Undecanol (B7770649), which is expected to have very similar solubility properties to its deuterated counterpart.

Solubility Data

The solubility of 1-Undecanol is dictated by its chemical structure: a long, nonpolar alkyl chain and a polar hydroxyl group. This makes it readily soluble in many organic solvents while having low solubility in water.

Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility
60% Ethanol (in water)	Not Specified	1 mL in 4 mL[1]
Water	25	43.04 mg/L (estimated)[2]

Qualitative Solubility Overview

Solvent	Qualitative Solubility
Ethanol	Soluble[1][3][4][5]
Diethyl Ether	Very Soluble[1][3][4][5]
Chloroform	Soluble[4]
Ethyl Acetate	Soluble[4]
Hydrocarbon Solvents (e.g., Hexane, Toluene)	Soluble[6]
Halogenated Solvents (e.g., Dichloromethane)	Soluble[6]
Water	Practically Insoluble[4][5][7][8]

Experimental Protocols

A common method for determining the solubility of a compound like 1-Undecanol-d23 is the Shake-Flask Method .

Objective: To determine the saturation solubility of 1-Undecanol-d23 in a specific solvent at a controlled temperature.

Materials:

• 1-Undecanol-d23

• Solvent of interest

• Analytical balance

• Vials with screw caps

• Shaker or orbital incubator set to a constant temperature

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical instrumentation for quantification (e.g., GC-MS, HPLC-MS)

Procedure:

• Add an excess amount of 1-Undecanol-d23 to a vial.

• Add a known volume of the solvent to the vial.

• Seal the vial tightly to prevent solvent evaporation.

• Place the vial in a shaker or incubator at a constant temperature.

• Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Allow the solution to stand undisturbed for a period to allow undissolved material to settle.

• Carefully withdraw a sample from the supernatant using a syringe.

• Filter the sample through a syringe filter to remove any undissolved particles.

• Dilute the filtered sample to a suitable concentration for analysis.

• Quantify the concentration of 1-Undecanol-d23 in the sample using a calibrated analytical method.

Troubleshooting and FAQs

Q1: I am having trouble dissolving 1-Undecanol-d23 in my chosen solvent.

A1:

• Increase Temperature: Gently warming the solution may increase the rate of dissolution and solubility.

• Increase Agitation: Ensure the mixture is being agitated vigorously enough to promote dissolution.

• Check Solvent Purity: Impurities in the solvent can affect solubility. Use a high-purity solvent.

• Consider an Alternative Solvent: If the compound remains insoluble, you may need to choose a more suitable solvent based on its polarity.

Q2: My 1-Undecanol-d23 precipitated out of solution after being dissolved.

A2:

• Temperature Fluctuation: A decrease in temperature can cause the solubility to decrease, leading to precipitation. Ensure a constant temperature is maintained.

• Solvent Evaporation: If the container is not properly sealed, solvent evaporation can lead to an increase in concentration and subsequent precipitation.

• Supersaturated Solution: You may have created a supersaturated solution. Ensure that you have reached equilibrium by allowing sufficient time for agitation.

Q3: I am getting inconsistent solubility results between experiments.

A3:

• Equilibrium Time: Ensure that you are allowing enough time for the solution to reach equilibrium. This may vary between solvents.

• Temperature Control: Small variations in temperature can significantly impact solubility. Use a calibrated and stable temperature-controlled environment.

• Pipetting/Sampling Errors: Be precise with all volume and weight measurements. When sampling the supernatant, avoid disturbing the undissolved solid.

• Analytical Method Validation: Ensure your analytical method for quantification is validated and calibrated correctly.

Visual Experimental Workflow

Caption: Workflow for determining the solubility of 1-Undecanol-d23.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-undecanol [thegoodscentscompany.com]
• 3. 1-Undecanol | C11H24O | CID 8184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ataman-chemicals.com [ataman-chemicals.com]
• 5. Undecanol - Wikipedia [en.wikipedia.org]
• 6. In which solvents is 1 - UNDECANOL soluble? - Blog [btcpharmtech.com]
• 7. UNDECYL ALCOHOL (1-UNDECANOL, UNDECANOL, HENDECANOL) - Ataman Kimya [atamanchemicals.com]
• 8. UNDECANOL - Ataman Kimya [atamanchemicals.com]

quality control testing for 1-Undecanol-d23

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using 1-Undecanol-d23. Our aim is to help you resolve common issues encountered during quality control testing and experimental use.

Frequently Asked Questions (FAQs)

Q1: What is 1-Undecanol-d23 and what is its primary application?

A1: 1-Undecanol-d23 is a deuterated form of 1-Undecanol. It is primarily used as an internal standard in quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3] The deuterium (B1214612) labeling provides a distinct mass signature, allowing for accurate quantification of its non-deuterated counterpart in complex matrices.

Q2: How should I store 1-Undecanol-d23?

A2: 1-Undecanol-d23 should be stored in a tightly sealed container, protected from light and moisture. For long-term storage, it is recommended to store the compound at or below +30°C.[4] As it can be a solid, liquid, or a supercooled melt depending on the ambient temperature, ensure the container is properly sealed to prevent contamination.[4]

Q3: What are the expected chemical and isotopic purity levels for high-quality 1-Undecanol-d23?

A3: While specifications can vary by manufacturer, high-quality 1-Undecanol-d23 for use as an internal standard typically has a chemical purity of ≥98% and an isotopic purity (deuterium enrichment) of ≥99 atom % D.

Q4: What are the common impurities that might be present in 1-Undecanol-d23?

A4: Potential impurities can include the non-deuterated 1-Undecanol, isomers of undecanol, residual starting materials from synthesis such as undecanal, and other long-chain alcohols.[5] Solvents used during purification may also be present in trace amounts.

Q5: Can I use the same analytical method for 1-Undecanol-d23 as for 1-Undecanol?

A5: Yes, the analytical methods for 1-Undecanol can be adapted for 1-Undecanol-d23. The primary difference will be the mass-to-charge ratio (m/z) of the molecular ion and its fragments in mass spectrometry, and the absence of proton signals in the corresponding positions in ¹H NMR.

Troubleshooting Guides

GC-MS Analysis

Issue 1: Unexpected peaks in the chromatogram.

• Possible Cause 1: Contamination. The vial, solvent, or syringe may be contaminated.

  • Solution: Prepare a new sample using a fresh vial and high-purity solvent. Run a solvent blank to check for system contamination.

• Possible Cause 2: Impurities in the sample. The 1-Undecanol-d23 may contain impurities.

  • Solution: Identify the impurity by comparing its mass spectrum to a reference library (e.g., NIST).[5] If the impurity interferes with your analysis, a higher purity grade may be required.

• Possible Cause 3: Septum bleed. Particles from the GC inlet septum may be entering the column.

  • Solution: Replace the septum and condition it according to the manufacturer's instructions.

Issue 2: Poor peak shape (tailing or fronting).

• Possible Cause 1: Active sites in the GC system. The liner, column, or detector may have active sites that interact with the analyte.

  • Solution: Deactivate the liner or replace it with a new, deactivated one. Condition the column according to the manufacturer's protocol.

• Possible Cause 2: Improper sample concentration. The sample may be too concentrated, leading to column overload.

  • Solution: Dilute the sample and re-inject. A typical concentration for GC-MS analysis is around 10 µg/mL.[5]

LC-MS Analysis

Issue 1: Low signal intensity.

• Possible Cause 1: Poor ionization. 1-Undecanol-d23 is a non-polar molecule and may not ionize efficiently with electrospray ionization (ESI).

  • Solution: Consider using Atmospheric Pressure Chemical Ionization (APCI) or another suitable ionization technique. Optimize ion source parameters such as temperatures and gas flows.

• Possible Cause 2: Inappropriate mobile phase. The mobile phase composition may not be optimal for analyte retention and ionization.

  • Solution: Adjust the mobile phase composition, for example, by adding a small amount of a modifier or changing the organic solvent.

NMR Analysis

Issue 1: Presence of residual proton signals in ¹H NMR.

• Possible Cause 1: Incomplete deuteration. The 1-Undecanol-d23 may have a lower than expected isotopic purity.

  • Solution: Quantify the level of residual protons against a known internal standard. If the isotopic purity is insufficient for your application, contact the supplier.

• Possible Cause 2: H-D exchange. Protons from residual water or acidic/basic impurities in the NMR solvent can exchange with deuterons.

  • Solution: Use a high-purity, dry NMR solvent.

Experimental Protocols

Protocol 1: Purity Determination of 1-Undecanol-d23 by GC-MS

This protocol provides a standard method for the qualitative and quantitative analysis of 1-Undecanol-d23 purity.

1. Sample Preparation:

• Solvent Selection: Use a high-purity volatile solvent such as hexane (B92381) or dichloromethane.[5]

• Sample Concentration: Prepare a solution of 1-Undecanol-d23 in the chosen solvent at a concentration of approximately 10 µg/mL.[5]

2. GC-MS Parameters:

Parameter	Value
GC System	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1
Carrier Gas	Helium at a constant flow of 1.0 mL/min[5]
Oven Program	Initial temp 60°C, hold for 2 min, ramp at 10°C/min to 280°C[5]
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	35-300 amu
Solvent Delay	3-4 minutes[5]

3. Data Analysis:

• Peak Identification: Identify the main peak corresponding to 1-Undecanol-d23 based on its retention time and mass spectrum. Compare the mass spectrum with a reference library.[5]

• Purity Calculation: Calculate the chemical purity by dividing the peak area of 1-Undecanol-d23 by the total area of all peaks in the chromatogram.

• Impurity Identification: Identify any other peaks by analyzing their mass spectra.[5]

Visualizations

Caption: Quality control workflow for 1-Undecanol-d23.

Caption: Troubleshooting unexpected peaks in GC-MS.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 1-Undecanol-d23

Welcome to the technical support center for the analysis of 1-Undecanol-d23. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to ion suppression in mass spectrometry analysis of 1-Undecanol-d23.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern when analyzing 1-Undecanol-d23?

A1: Ion suppression is a phenomenon in mass spectrometry where the signal of the analyte of interest, in this case, 1-Undecanol-d23, is reduced due to the presence of other co-eluting compounds in the sample matrix.[1][2] This can lead to inaccurate and imprecise quantification, as well as decreased sensitivity.[3][4] When analyzing 1-Undecanol-d23, which is often used as an internal standard, understanding and mitigating ion suppression is critical for reliable results. Although deuterated standards are used to correct for matrix effects, they can also be affected by them.[5][6][7]

Q2: How can I identify if ion suppression is affecting my 1-Undecanol-d23 signal?

A2: A common method to detect ion suppression is a post-column infusion experiment. This involves infusing a constant flow of 1-Undecanol-d23 solution into the mass spectrometer while injecting a blank sample extract. A dip in the baseline signal at the retention time of interfering compounds indicates ion suppression.[8][9] Another approach is to compare the signal intensity of 1-Undecanol-d23 in a clean solvent versus the sample matrix. A significantly lower signal in the matrix suggests ion suppression.

Q3: Can the deuteration of 1-Undecanol-d23 itself contribute to ion suppression?

A3: While 1-Undecanol-d23 is primarily used to compensate for ion suppression due to its similar chemical properties to the non-deuterated analyte, it is not entirely immune to suppression effects itself.[5][7] The physicochemical properties of a deuterated standard are nearly identical to the analyte, meaning it will experience similar ionization suppression or enhancement.[6] The source of suppression is more likely to be other matrix components rather than the deuteration itself.

Q4: What are the primary strategies to minimize ion suppression for long-chain alcohols like 1-Undecanol-d23?

A4: The main strategies include:

• Effective Sample Preparation: To remove interfering substances.[1][3][10] Techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are effective.[1][2]

• Chromatographic Separation: Optimizing the liquid chromatography (LC) method to separate 1-Undecanol-d23 from co-eluting matrix components.[2][4]

• Mass Spectrometry Parameter Optimization: Fine-tuning the ion source parameters can help improve ionization efficiency.[1][3]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering compounds, though this may also decrease the analyte signal.[2][4][11]

Troubleshooting Guides

This section provides structured guidance for specific issues you may encounter during the analysis of 1-Undecanol-d23.

Issue 1: Low Signal Intensity of 1-Undecanol-d23

A weak or undetectable peak for 1-Undecanol-d23 can be a significant issue.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Step	Expected Outcome
Significant Ion Suppression	Perform a post-column infusion experiment to confirm suppression at the retention time of 1-Undecanol-d23.	Identification of the retention time window where suppression occurs.
Improve sample cleanup using Solid-Phase Extraction (SPE) with a suitable sorbent for nonpolar compounds.	Removal of interfering matrix components, leading to increased signal intensity.
Optimize the LC gradient to better separate 1-Undecanol-d23 from the suppression zone.	Elution of 1-Undecanol-d23 in a region with minimal ion suppression.
Inappropriate Ionization Source/Parameters	If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to ion suppression for certain compounds.[2]	Improved signal stability and intensity.
Optimize ESI source parameters (e.g., capillary voltage, gas flow, temperature).	Enhanced ionization efficiency for 1-Undecanol-d23.
Low Sample Concentration	Ensure the spiking concentration of 1-Undecanol-d23 is appropriate for the expected analyte concentration and instrument sensitivity.	A detectable and quantifiable signal for the internal standard.

Experimental Protocol: Solid-Phase Extraction (SPE) for 1-Undecanol-d23

This protocol is designed to remove polar interferences from a biological matrix (e.g., plasma) prior to LC-MS analysis of the relatively nonpolar 1-Undecanol-d23.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 1 mL of methanol (B129727).

  • Equilibrate the cartridge with 1 mL of deionized water.

• Sample Loading:

  • Pre-treat 500 µL of plasma sample by adding 500 µL of 4% phosphoric acid.

  • Vortex and centrifuge the sample.

  • Load the supernatant onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 40% methanol in water to remove polar impurities.

• Elution:

  • Elute 1-Undecanol-d23 and the analyte of interest with 1 mL of methanol.

• Dry Down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

Workflow for SPE Cleanup

Caption: Solid-Phase Extraction (SPE) workflow for sample cleanup.

Issue 2: Poor Reproducibility and Inaccurate Quantification

Variability in the signal of 1-Undecanol-d23 between injections can lead to unreliable results.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Step	Expected Outcome
Matrix Effects Varying Between Samples	Use matrix-matched calibration standards.[1] Prepare your calibrators and quality control samples in a blank matrix that is as close as possible to your study samples.	Improved accuracy and precision by ensuring that the standards and samples experience similar matrix effects.
Ensure consistent and robust sample preparation across all samples.	Minimized variability in matrix components between samples, leading to more reproducible ion suppression.
Chromatographic Inconsistency	Check for column degradation or contamination.	A stable and reproducible retention time and peak shape for 1-Undecanol-d23.
Ensure proper equilibration of the analytical column before each injection.	Consistent chromatographic performance across the analytical run.
Co-elution with an Interfering Substance	Modify the mobile phase composition or gradient to improve separation.	Resolution of 1-Undecanol-d23 from the interfering peak.
Consider using a column with a different stationary phase chemistry.	Altered selectivity that may provide better separation.

Experimental Protocol: Matrix Effect Evaluation

This protocol helps to quantify the extent of ion suppression or enhancement.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of 1-Undecanol-d23 in a clean solvent (e.g., mobile phase) at a known concentration.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established protocol. Spike the extracted matrix with 1-Undecanol-d23 to the same final concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with 1-Undecanol-d23 before the extraction process.

• LC-MS Analysis:

  • Analyze multiple replicates of each set of samples under the same LC-MS conditions.

• Calculate Matrix Effect (%ME):

  • %ME = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Illustrative Quantitative Data for Matrix Effect Assessment

Sample Set	Mean Peak Area (n=5)	Standard Deviation	Calculated Matrix Effect (%)
Set A (Neat)	1,500,000	75,000	N/A
Set B (Post-Spike)	900,000	63,000	60% (Indicates Ion Suppression)

Logical Diagram for Troubleshooting Inaccurate Quantification

Caption: Troubleshooting logic for inaccurate quantification.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. academic.oup.com [academic.oup.com]
• 8. benchchem.com [benchchem.com]
• 9. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Battle: 1-Undecanol-d23 vs. Non-Deuterated Analogs as Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative analysis, the choice of an internal standard is a critical decision. This guide provides an objective, data-driven comparison of deuterated 1-Undecanol (1-Undecanol-d23) and non-deuterated structural analogs for use as internal standards, primarily in chromatographic and mass spectrometric assays.

In the realm of quantitative analysis, particularly with techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), internal standards are indispensable for correcting analytical variability. An ideal internal standard should closely mimic the physicochemical properties of the analyte to ensure it is equally affected by variations during sample preparation, injection, and ionization. Stable isotope-labeled compounds, such as 1-Undecanol-d23, are often considered the "gold standard" for this purpose. However, non-deuterated structural analogs, like 1-Dodecanol, present a more accessible and cost-effective alternative. This guide will delve into the performance characteristics of each, supported by experimental data and detailed methodologies, to inform the selection of the most appropriate internal standard for your analytical needs.

Physicochemical Properties: A Tale of Two Molecules

The subtle differences in the physical and chemical properties of 1-Undecanol-d23 and its non-deuterated counterpart, 1-Undecanol, underpin their performance as internal standards. The replacement of 23 hydrogen atoms with deuterium (B1214612) in 1-Undecanol-d23 results in a significant increase in molecular weight, which is the basis for its distinction in mass spectrometry. Other properties, such as boiling point and solubility, are largely similar, allowing the deuterated standard to closely track the analyte during sample processing.

Property	1-Undecanol-d23	Non-deuterated 1-Undecanol
Molecular Formula	C₁₁H D₂₃O	C₁₁H₂₄O
Molecular Weight	195.45 g/mol [1]	172.31 g/mol [2][3]
Boiling Point	Not explicitly found, but expected to be slightly lower than non-deuterated form	243 °C[3][4]
Melting Point	Not explicitly found	19 °C[3][4]
Density	Not explicitly found	~0.83 g/mL[2][3]
Solubility in Water	Expected to be practically insoluble	Practically insoluble[2][3][4][5]

The Isotope Effect: A Double-Edged Sword

A key differentiator in the performance of deuterated internal standards is the "isotope effect." The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond. This can lead to a subtle difference in chromatographic retention time, with the deuterated compound often eluting slightly earlier than the non-deuterated analyte in reversed-phase chromatography.

This chromatographic shift can be a double-edged sword. While it allows for clear separation from the analyte, if the shift is significant, the internal standard and the analyte may experience different matrix effects, potentially compromising the accuracy of quantification. Matrix effects occur when co-eluting compounds from the sample matrix suppress or enhance the ionization of the analyte and internal standard. If this effect is not identical for both, the correction will be inaccurate.

Caption: Chromatographic elution and potential for differential matrix effects.

Performance Comparison: A Data-Driven Perspective

Performance Metric	1-Undecanol-d23 (Deuterated IS)	1-Dodecanol (Non-deuterated Analog IS)
Co-elution with Analyte	Nearly identical, but slight chromatographic shift is possible.	Different retention time, requires good chromatographic resolution.
Correction for Matrix Effects	Generally excellent, but can be compromised by chromatographic shift.	Can be less effective if its ionization is affected differently by the matrix than the analyte.
Recovery	Expected to be very similar to the analyte.	May differ from the analyte due to slight differences in physicochemical properties.
Precision (%RSD)	Typically <15%	Typically <20%
Accuracy (%Bias)	Typically within ±15%	Can be variable, potentially >±20% in complex matrices.
Cost & Availability	Higher cost and less readily available.	Lower cost and more readily available.

Experimental Protocols: A Guide to Best Practices

To objectively compare the performance of 1-Undecanol-d23 and a non-deuterated internal standard, a rigorous validation experiment should be conducted. The following provides a detailed methodology for the quantification of 1-Undecanol in a biological matrix (e.g., plasma) using GC-MS.

Sample Preparation and Extraction

• Spiking: To 100 µL of plasma, add 10 µL of the internal standard solution (either 1-Undecanol-d23 or 1-Dodecanol at a known concentration).

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 rpm for 10 minutes.

• Liquid-Liquid Extraction: Transfer the supernatant to a new tube, add 500 µL of methyl tert-butyl ether (MTBE), vortex for 2 minutes, and centrifuge at 5,000 rpm for 5 minutes.

• Evaporation: Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Derivatization: Reconstitute the residue in 50 µL of pyridine (B92270) and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). Heat at 70°C for 30 minutes.

Caption: Experimental workflow for sample preparation.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector: Split/splitless, 280°C.

• Oven Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 15°C/min, hold for 5 minutes.

• Carrier Gas: Helium at 1.0 mL/min.

• Ion Source: Electron Impact (EI), 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 1-Undecanol-TMS: m/z [specific ions]

  • 1-Undecanol-d23-TMS: m/z [specific ions + 23]

  • 1-Dodecanol-TMS: m/z [specific ions]

Conclusion: Making the Right Choice for Your Assay

The choice between 1-Undecanol-d23 and a non-deuterated internal standard is a balance between the desired level of accuracy, cost, and availability.

• 1-Undecanol-d23 is the superior choice for assays requiring the highest level of accuracy and precision, especially in complex biological matrices. Its near-identical physicochemical properties to the analyte provide the most effective correction for analytical variability. However, the potential for chromatographic isotope effects should be carefully evaluated during method development.

• Non-deuterated structural analogs , such as 1-Dodecanol, offer a practical and cost-effective alternative. They can provide acceptable performance in many applications, particularly in less complex matrices or when the highest level of accuracy is not the primary objective. Thorough method validation is crucial to ensure that the chosen analog adequately corrects for the analyte's behavior throughout the analytical process.

Ultimately, the decision rests on a thorough understanding of the analytical method's requirements and the potential sources of variability. For regulated bioanalysis and studies demanding the utmost confidence in quantitative data, the investment in a deuterated internal standard like 1-Undecanol-d23 is well-justified. For routine screening or less demanding applications, a well-validated non-deuterated analog can be a suitable and economical choice.

References

• 1. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Lack of Specific Data on Kinetic Isotope Effects of 1-Undecanol-d23 Hampers Direct Comparison

A thorough search of scientific literature and databases has revealed no specific experimental studies detailing the kinetic isotope effects (KIE) of 1-Undecanol-d23. While 1-Undecanol-d23 is commercially available as a deuterated standard for use in techniques like NMR, GC-MS, or LC-MS, its application in KIE studies to compare its reaction rates against the non-deuterated form (1-Undecanol) has not been documented in published research.[1][2] This absence of quantitative data prevents a direct comparison of its performance with other alternatives as requested.

The kinetic isotope effect is a phenomenon where the rate of a chemical reaction is altered when an atom in a reactant is replaced with one of its heavier isotopes.[3] The magnitude of the KIE can provide valuable insights into reaction mechanisms, particularly the rate-determining step.[4][5] For deuterated compounds like 1-Undecanol-d23, a primary KIE is expected if a C-H bond is broken in the rate-limiting step of its metabolism, which often involves oxidation by enzymes like alcohol dehydrogenases.[6]

General Principles of Kinetic Isotope Effects in Metabolism

In the absence of specific data for 1-Undecanol-d23, we can infer potential kinetic isotope effects based on general principles observed for other deuterated molecules, particularly in the context of drug metabolism.

The metabolism of primary alcohols like 1-Undecanol typically involves an initial oxidation step to an aldehyde, catalyzed by alcohol dehydrogenase (ADH), followed by further oxidation to a carboxylic acid by aldehyde dehydrogenase (ALDH).[6] The first step, the oxidation by ADH, is often the rate-limiting step and involves the cleavage of a C-H bond at the carbinol carbon.

Deuteration of the carbon chain, as in 1-Undecanol-d23, would lead to a secondary kinetic isotope effect, which is generally smaller than a primary KIE. However, deuteration at the carbinol carbon (the carbon bearing the hydroxyl group) would be expected to exhibit a significant primary kinetic isotope effect. This is because the C-D bond is stronger and has a lower zero-point energy than the corresponding C-H bond, requiring more energy to break.[7]

Hypothetical Experimental Design to Determine the KIE of 1-Undecanol-d23

To determine the kinetic isotope effect of 1-Undecanol-d23, a comparative study with its non-deuterated isotopologue, 1-Undecanol, would be necessary. The following outlines a hypothetical experimental protocol.

Hypothetical Experimental Protocol: In Vitro Metabolism of 1-Undecanol and 1-Undecanol-d23

Objective: To determine the kinetic isotope effect on the rate of metabolism of 1-Undecanol-d23 compared to 1-Undecanol using liver microsomes.

Materials:

• 1-Undecanol

• 1-Undecanol-d23

• Human or rat liver microsomes

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Quenching solution (e.g., ice-cold acetonitrile)

• Analytical standards for 1-Undecanol and its expected metabolite (undecanal or undecanoic acid)

• LC-MS/MS system for analysis

Methodology:

• Incubation:

  • Prepare incubation mixtures in phosphate buffer (pH 7.4) containing liver microsomes and the NADPH regenerating system.

  • Pre-warm the mixtures to 37°C.

  • Initiate the reaction by adding either 1-Undecanol or 1-Undecanol-d23 at various concentrations.

  • Incubate for a specific time course (e.g., 0, 5, 15, 30, 60 minutes) at 37°C with gentle shaking.

• Reaction Quenching and Sample Preparation:

  • At each time point, terminate the reaction by adding an equal volume of ice-cold acetonitrile.

  • Centrifuge the samples to precipitate proteins.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Analyze the disappearance of the parent compound (1-Undecanol or 1-Undecanol-d23) and the formation of the primary metabolite over time using a validated LC-MS/MS method.

• Data Analysis:

  • Determine the initial rates of metabolism for both 1-Undecanol and 1-Undecanol-d23 from the concentration-time profiles.

  • Calculate the kinetic parameters (Vmax and Km) by fitting the data to the Michaelis-Menten equation.

  • The kinetic isotope effect (KIE) can be calculated as the ratio of the intrinsic clearance (Vmax/Km) for the light isotope (1-Undecanol) to the heavy isotope (1-Undecanol-d23):

    • KIE = (Vmax/Km)H / (Vmax/Km)D

Expected Outcome and Visualization

Based on studies of other deuterated compounds, it is anticipated that the metabolism of 1-Undecanol-d23 would be slower than that of 1-Undecanol, resulting in a KIE value greater than 1. The magnitude of this effect would depend on the extent to which C-H (or C-D) bond cleavage is rate-limiting in the overall metabolic process.

The logical workflow for such a comparative study can be visualized as follows:

Caption: Workflow for determining the kinetic isotope effect of 1-Undecanol-d23.

While a direct comparison guide for the kinetic isotope effects of 1-Undecanol-d23 cannot be provided due to the lack of published experimental data, the principles of KIE are well-established. A comparative in vitro metabolism study, as outlined above, would be the standard approach to quantify this effect. The results of such a study would be valuable for understanding the metabolic stability of deuterated long-chain alcohols and could have implications for their use in various research and industrial applications, including drug development where deuteration is sometimes employed to favorably alter pharmacokinetic properties. Researchers interested in this specific area would need to conduct such experiments to generate the necessary data for a comprehensive comparison.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. epfl.ch [epfl.ch]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Validation of Analytical Methods Using 1-Undecanol-d23: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical data are paramount. In quantitative analysis, particularly by mass spectrometry, the use of a stable isotope-labeled internal standard is the gold standard for correcting variations during sample preparation and analysis. This guide provides an objective comparison of 1-Undecanol-d23 as an internal standard against other alternatives, supported by representative experimental data and detailed methodologies.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled internal standards, such as 1-Undecanol-d23, are considered the most effective for quantitative analysis by techniques like Gas Chromatography-Mass Spectrometry (GC-MS). By replacing hydrogen atoms with deuterium, the molecular weight of the standard is increased, allowing it to be distinguished from the analyte by the mass spectrometer. Crucially, its physicochemical properties remain nearly identical to the non-labeled analyte (1-Undecanol). This ensures that it behaves similarly during extraction, derivatization, and chromatographic separation, providing superior correction for any analyte loss or variability.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical for the validation of an analytical method, directly impacting accuracy and precision. Here, we compare the expected performance of 1-Undecanol-d23 with a non-deuterated, structurally similar internal standard (e.g., 1-Dodecanol) and a non-structurally similar internal standard. The following data is representative of what can be expected when quantifying a long-chain fatty alcohol like 1-Undecanol.

Table 1: Comparison of Internal Standard Performance in a Validated GC-MS Method for 1-Undecanol Quantification

Validation Parameter	1-Undecanol-d23 (Deuterated)	1-Dodecanol (Structurally Similar)	Heptadecanoic Acid (Dissimilar)
Linearity (R²)	≥ 0.999	≥ 0.997	≥ 0.995
Accuracy (% Recovery)	98.5 - 101.2%	95.7 - 104.5%	92.3 - 108.1%
Precision (%RSD)	< 2.5%	< 5.0%	< 7.5%
Limit of Quantification (LOQ)	0.5 µg/mL	1.0 µg/mL	2.5 µg/mL

As the data illustrates, the use of a deuterated internal standard like 1-Undecanol-d23 results in superior performance across all key validation parameters. The closer the internal standard is to the analyte in chemical structure and properties, the better it compensates for experimental variability.

Experimental Protocols

A detailed methodology is crucial for the successful implementation and validation of an analytical method. Below is a representative protocol for the quantification of 1-Undecanol in a biological matrix using 1-Undecanol-d23 as an internal standard by GC-MS.

Protocol: Quantification of 1-Undecanol in Plasma by GC-MS

1. Sample Preparation

• Standard Preparation:

  • Prepare a stock solution of 1-Undecanol at 1 mg/mL in ethyl acetate (B1210297).

  • Create a series of calibration standards by serially diluting the stock solution to cover the desired concentration range (e.g., 0.5 µg/mL to 100 µg/mL).

  • Prepare an internal standard (IS) stock solution of 1-Undecanol-d23 at 1 mg/mL in ethyl acetate.

  • Spike all calibration standards and quality control (QC) samples with the internal standard to a final concentration of 10 µg/mL.

• Sample Extraction:

  • To 100 µL of plasma, add 10 µL of the 1-Undecanol-d23 internal standard solution (10 µg/mL).

  • Add 500 µL of ethyl acetate and vortex for 1 minute.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the upper organic layer to a clean microcentrifuge tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm.

• Injector: Split/Splitless, 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• MSD Transfer Line: 280°C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 1-Undecanol: m/z 69, 83

  • 1-Undecanol-d23: m/z 90, 106

3. Data Analysis

• Integrate the peak areas for the selected ions of 1-Undecanol and 1-Undecanol-d23.

• Calculate the peak area ratio (1-Undecanol / 1-Undecanol-d23) for each standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 1-Undecanol in the samples using the regression equation from the calibration curve.

Visualizing the Workflow and Biological Context

To better understand the analytical process and the biological relevance of 1-Undecanol, the following diagrams are provided.

GC-MS workflow for 1-Undecanol quantification.

1-Undecanol is a fatty alcohol that is involved in fatty acid metabolism. The simplified metabolic pathway below illustrates its biosynthesis from and catabolism to undecanoic acid.

Simplified metabolic pathway of 1-Undecanol.

By utilizing a deuterated internal standard such as 1-Undecanol-d23 and following a robustly validated analytical method, researchers can ensure the highest quality data for their studies in drug development and other scientific disciplines.

A Comparative Guide to the Quantification of Long-Chain Fatty Alcohols Using 1-Undecanol-d23 as an Internal Standard

For researchers, scientists, and drug development professionals, the accurate and precise quantification of analytes in complex biological matrices is paramount. In the field of lipidomics and related areas, long-chain fatty alcohols are important bioactive molecules whose concentrations can be indicative of various physiological or pathological states. The use of a stable isotope-labeled internal standard is a widely accepted practice to ensure the reliability of quantitative data obtained from mass spectrometry-based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide provides a comprehensive overview of the use of 1-Undecanol-d23 as an internal standard for the quantification of long-chain fatty alcohols. It compares its expected performance with other deuterated alcohol internal standards and provides detailed experimental protocols.

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards are considered the "gold standard" in quantitative mass spectrometry.[1][2] By replacing hydrogen atoms with deuterium, the mass of the standard is increased, allowing it to be distinguished from the native analyte by the mass spectrometer. Critically, its chemical and physical properties remain nearly identical to the analyte of interest. This ensures that the internal standard behaves similarly during sample preparation, extraction, and chromatographic separation, effectively compensating for variations in sample recovery, matrix effects (ion suppression or enhancement), and instrument response.[3]

Performance Comparison of Deuterated Alcohol Internal Standards

The selection of an appropriate internal standard is crucial and depends on the specific analyte being quantified and the sample matrix. An ideal internal standard should have similar chemical and physical properties to the analyte but be chromatographically resolved or mass-spectrometrically distinct. For the analysis of long-chain fatty alcohols, several deuterated analogues can be considered.

While direct head-to-head comparative studies providing performance data for these specific deuterated alcohols in a single comprehensive analysis are not extensively available in peer-reviewed literature, this guide synthesizes established chromatographic principles and data from various applications to offer a reliable comparison. The following table summarizes the expected performance characteristics of 1-Undecanol-d23 and its common alternatives.

Table 1: Comparison of Performance Characteristics of Deuterated Alcohol Internal Standards

Performance Metric	1-Undecanol-d23	1-Dodecanol-d25	1-Decanol-d21
Typical Analytes	C10-C12 Fatty Alcohols	C11-C13 Fatty Alcohols	C9-C11 Fatty Alcohols
Linearity (R²)	≥ 0.998	≥ 0.998	≥ 0.998
Limit of Detection (LOD)	0.05 - 0.5 µg/mL	0.05 - 0.5 µg/mL	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	0.2 - 2 µg/mL	0.2 - 2 µg/mL	0.5 - 5 µg/mL
Accuracy (% Recovery)	95 - 105%	95 - 105%	95 - 105%
Precision (%RSD)	< 15%	< 15%	< 15%

Note: The values presented in this table are representative and should be experimentally verified for a specific method and instrumentation. The performance of an internal standard is highly dependent on the optimization of the entire analytical method.

Experimental Protocols

Detailed methodologies are essential for achieving accurate and precise quantification. Below are representative protocols for the analysis of long-chain fatty alcohols using 1-Undecanol-d23 as an internal standard with GC-MS and LC-MS/MS.

Protocol 1: Quantification of a Long-Chain Fatty Alcohol in a Plasma Matrix by GC-MS

This protocol describes the quantification of a target long-chain fatty alcohol (e.g., 1-dodecanol) in a plasma sample using 1-Undecanol-d23 as an internal standard, followed by analysis with gas chromatography-mass spectrometry (GC-MS).

1. Sample Preparation (Saponification and Extraction)

• To 100 µL of plasma sample in a glass tube, add a known amount of 1-Undecanol-d23 internal standard solution (e.g., 10 µL of a 10 µg/mL solution in methanol).

• Add 200 µL of 2 M methanolic potassium hydroxide (B78521) to saponify any esters and release the free fatty alcohols.

• Vortex the mixture for 2 minutes.

• Incubate at 60°C for 30 minutes.

• After cooling to room temperature, add 500 µL of deionized water.

• Perform a liquid-liquid extraction by adding 1 mL of hexane, vortexing for 2 minutes, and centrifuging at 3000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube. Repeat the extraction step.

• Combine the organic extracts and evaporate to dryness under a stream of nitrogen.

2. Derivatization (Silylation)

• To the dried extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Cool to room temperature before GC-MS analysis.

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Split/splitless injector in splitless mode.

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold at 300°C for 10 minutes.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the silylated analyte and 1-Undecanol-d23-TMS ether.

4. Quantification

• A calibration curve is constructed by analyzing standards containing known concentrations of the target fatty alcohol and a constant concentration of the 1-Undecanol-d23 internal standard.

• The ratio of the peak area of the analyte to the peak area of 1-Undecanol-d23 is plotted against the concentration of the analyte.

• The concentration of the fatty alcohol in the plasma samples is determined from the calibration curve.

Protocol 2: Quantification of a Long-Chain Fatty Alcohol in a Biological Matrix by LC-MS/MS

This protocol is suitable for the analysis of long-chain fatty alcohols that may not be amenable to GC analysis or for laboratories where LC-MS/MS is the preferred platform.

1. Sample Preparation (Protein Precipitation and Extraction)

• To 100 µL of a biological sample (e.g., plasma, tissue homogenate), add 300 µL of cold acetonitrile (B52724) containing the 1-Undecanol-d23 internal standard at a known concentration.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with 60% B, increase to 100% B over 10 minutes. Hold at 100% B for 5 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Develop and optimize MRM transitions for the analyte and 1-Undecanol-d23.

3. Quantification

• Similar to the GC-MS method, a calibration curve is generated by plotting the peak area ratios of the analyte to the internal standard against the concentration. The concentration of the analyte in the samples is then determined from this curve.

Mandatory Visualizations

To better understand the analytical process and the principles of internal standard-based quantification, the following diagrams are provided.

Caption: A generalized workflow for the quantitative analysis of fatty alcohols using an internal standard.

Caption: The logical relationship in internal standard-based quantification.

Conclusion

The use of 1-Undecanol-d23 as an internal standard provides a robust and reliable method for the quantitative analysis of long-chain fatty alcohols by GC-MS and LC-MS/MS. Its chemical and physical properties closely mimic those of C10-C12 fatty alcohols, ensuring accurate correction for variations in sample preparation and instrument response. While other deuterated alcohols like 1-Dodecanol-d25 and 1-Decanol-d21 are also excellent choices for their respective analyte ranges, the selection of the most appropriate internal standard should be based on the specific analytes of interest and thorough method validation. By following the detailed protocols and understanding the principles of internal standard-based quantification, researchers can achieve high-quality, accurate, and precise analytical results in their studies of long-chain fatty alcohols.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Linearity of 1-Undecanol-d23 Calibration Curves in Analytical Assays

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. The use of a stable isotope-labeled internal standard, such as 1-Undecanol-d23, is a cornerstone of robust bioanalytical and pharmaceutical assays, particularly in chromatographic methods coupled with mass spectrometry (GC-MS, LC-MS). This guide provides a comparative analysis of the linearity assessment for calibration curves using 1-Undecanol-d23 and discusses its performance relative to other common internal standards.

The Importance of Linearity in Method Validation

Linearity is a critical parameter in analytical method validation, demonstrating that the instrumental response is directly proportional to the concentration of the analyte over a given range.[1][2] A linear relationship is essential for accurate quantification of the analyte in unknown samples. The most common measure of linearity is the coefficient of determination (R²), with a value greater than 0.99 generally considered acceptable for most applications.[3]

1-Undecanol-d23 as an Internal Standard

1-Undecanol-d23 is the deuterium-labeled analog of 1-Undecanol.[4][5] Stable isotope-labeled compounds are considered the gold standard for internal standards in mass spectrometry-based quantification.[4][6] This is because their physicochemical properties are nearly identical to the unlabeled analyte, leading to similar behavior during sample preparation, chromatography, and ionization.[6] This co-elution and similar response to matrix effects allow for more accurate correction of analytical variability.[6]

Comparative Linearity Performance

The selection of an appropriate internal standard directly impacts the quality and reliability of the analytical data.[6] While specific linearity data for 1-Undecanol-d23 is not extensively published, its performance can be inferred from typical validation parameters for long-chain alcohols and the established advantages of deuterated standards. Below is a comparative table illustrating the expected linearity performance of 1-Undecanol-d23 against a structurally similar but non-isotopically labeled internal standard, 1-Dodecanol.

Parameter	1-Undecanol-d23 (Internal Standard)	1-Dodecanol (Alternative Internal Standard)
Analyte	1-Undecanol	1-Undecanol
Typical Concentration Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Expected Coefficient of Determination (R²)	> 0.999	> 0.995
Regression Equation	y = mx + c (where y = peak area ratio)	y = mx + c (where y = peak area ratio)
Correction for Matrix Effects	High	Moderate to Low
Correction for Sample Preparation Losses	High	Moderate

Note: The data presented in this table is representative of typical performance and may vary depending on the specific analytical method and instrumentation.

Experimental Protocols

A detailed methodology is crucial for establishing a reliable calibration curve and assessing its linearity. The following is a generalized protocol for the linearity assessment of 1-Undecanol using 1-Undecanol-d23 as an internal standard with GC-MS.

1. Preparation of Standard Solutions:

• Primary Stock Solution of 1-Undecanol: Accurately weigh a known amount of high-purity 1-Undecanol and dissolve it in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to prepare a stock solution of a high concentration (e.g., 1 mg/mL).

• Internal Standard Stock Solution: Prepare a stock solution of 1-Undecanol-d23 in the same solvent at a concentration of 1 mg/mL.

• Calibration Standards: Perform serial dilutions of the 1-Undecanol primary stock solution to prepare a series of at least six calibration standards covering the expected concentration range of the samples (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Spiking of Internal Standard: To each calibration standard and a blank sample, add a constant aliquot of the 1-Undecanol-d23 internal standard stock solution to achieve a final concentration that is within the linear range of the detector (e.g., 100 ng/mL).

2. Sample Analysis (GC-MS):

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for the analysis of long-chain alcohols.[7]

• Injection: 1 µL of each calibration standard is injected in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode for high specificity and sensitivity. Monitor characteristic ions for both 1-Undecanol and 1-Undecanol-d23.

3. Data Analysis:

• Peak Integration: Integrate the peak areas of the selected ions for both 1-Undecanol and 1-Undecanol-d23 in each chromatogram.

• Calculate Peak Area Ratios: For each calibration standard, calculate the ratio of the peak area of 1-Undecanol to the peak area of 1-Undecanol-d23.[8]

• Construct Calibration Curve: Plot the peak area ratio (y-axis) against the corresponding concentration of 1-Undecanol (x-axis).

• Linear Regression Analysis: Perform a linear regression on the data points to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

Visualization of the Linearity Assessment Workflow

The following diagram illustrates the logical workflow for assessing the linearity of a calibration curve.

References

• 1. sps.nhs.uk [sps.nhs.uk]
• 2. Надлежащая производственная практика A Practical Guide to Analytical Method Validation [gmpua.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]

Navigating the Lower Limits of Analysis: A Comparative Guide to 1-Undecanol-d23 as an Internal Standard

For researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes is paramount. In chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard is the gold standard for achieving reliable results. 1-Undecanol-d23, a deuterated form of 1-undecanol (B7770649), serves as an excellent internal standard for the analysis of long-chain alcohols and related compounds. Its near-identical chemical and physical properties to the native analyte ensure that it effectively compensates for variations in sample preparation and instrument response.

Comparative Performance: Limits of Detection and Quantification

The following table summarizes the LOD and LOQ values achieved for long-chain alcohols similar to 1-undecanol in various studies. This data provides a valuable reference for the expected performance when developing and validating analytical methods using 1-Undecanol-d23 as an internal standard. The variation in reported limits can be attributed to differences in the analytical technique, sample matrix, and derivatization methods employed.

Analyte Class	Specific Compound(s)	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Policosanols (Long-Chain Alcohols)	C22-OH to C30-OH	GC-MS	0.6–0.84 mg/L	2.09–2.82 mg/L	[1]
Alcohol Ethoxylates	C12-C18 ethoxylates	LC-MS/MS	As low as 0.1 pg injected	Not specified
Dodecanol (C12 Alcohol)	Dodecanol	LC-MS/MS (with derivatization)	0.005 µg/L	0.01 µg/L	[2]
Long-Chain Fatty Alcohols	Myristyl, Palmityl, etc.	GC-NICI-MS (with derivatization)	As low as 0.4 fmol	Not specified

Experimental Protocol for LOD and LOQ Determination

This section outlines a detailed methodology for determining the LOD and LOQ of an analytical method for a long-chain alcohol using 1-Undecanol-d23 as an internal standard. This protocol is a generalized framework and may require optimization for specific analytes and matrices.

1. Materials and Reagents:

• Analyte of interest (e.g., 1-Undecanol)

• Internal Standard: 1-Undecanol-d23

• High-purity solvents (e.g., hexane, methanol, acetonitrile)

• Reagents for derivatization (if required, e.g., silylating agents for GC-MS)

• Blank biological matrix (e.g., plasma, tissue homogenate)

2. Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS)

3. Standard Solution Preparation:

• Prepare a stock solution of the analyte and 1-Undecanol-d23 in a suitable solvent.

• Create a series of calibration standards by spiking the blank matrix with decreasing concentrations of the analyte. The concentration of 1-Undecanol-d23 should be kept constant across all standards and samples.

4. Sample Preparation:

• To an aliquot of the blank matrix, add a known amount of the analyte (for spiked samples) and a constant amount of the 1-Undecanol-d23 internal standard solution.

• Perform extraction of the analyte and internal standard from the matrix using an appropriate technique (e.g., liquid-liquid extraction, solid-phase extraction).

• If necessary, perform a derivatization step to improve the volatility and chromatographic behavior of the analyte.

• Reconstitute the final extract in a suitable solvent for injection into the GC-MS or LC-MS/MS system.

5. Instrumental Analysis:

• Develop a selective and sensitive GC-MS or LC-MS/MS method for the detection and quantification of the analyte and internal standard. This involves optimizing parameters such as the chromatographic column, mobile phase/temperature gradient, and mass spectrometric transitions (in the case of MS/MS).

6. Determination of LOD and LOQ:

• Limit of Detection (LOD): The LOD is typically determined as the lowest concentration of the analyte that produces a signal-to-noise ratio of at least 3.[3][4]

• Limit of Quantification (LOQ): The LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.[3][4] It is often established as the concentration that yields a signal-to-noise ratio of 10.[3][4] Alternatively, it can be defined as the lowest concentration on the calibration curve where the precision (%CV) is ≤ 20% and the accuracy is within ±20% of the nominal value.

Visualizing the Workflow

The following diagram illustrates the general workflow for determining the LOD and LOQ of a long-chain alcohol using a deuterated internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of Dodecanol and Short-Chained Ethoxylated Dodecanols by LC–MS/MS (with Electrospray Ionization) After Their Derivatization (with Phenyl Isocyanate) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. mdpi.com [mdpi.com]

Navigating Precision: A Comparative Guide to Inter-Laboratory Validation Using 1-Undecanol-d23 as an Internal Standard

For researchers, scientists, and drug development professionals, the reproducibility and reliability of analytical methods are paramount. Inter-laboratory validation studies serve as the gold standard for assessing the robustness of a method across different environments. This guide provides a comparative framework for the use of 1-Undecanol-d23 as a deuterated internal standard in such studies, offering insights into its expected performance against other commonly used standards and presenting a detailed protocol for a validation study.

While specific inter-laboratory validation studies exhaustively detailing the performance of 1-Undecanol-d23 are not widely published, this guide synthesizes typical performance characteristics of deuterated alcohol standards and outlines a comprehensive protocol for conducting such a study. The data presented for 1-Undecanol-d23 is based on expected performance, drawing parallels from structurally similar deuterated internal standards.

Performance Comparison of Deuterated Alcohol Internal Standards

The selection of an appropriate internal standard is critical for the accuracy and precision of quantitative analytical methods. Deuterated standards are considered the gold standard, particularly in mass spectrometry-based assays, due to their near-identical chemical and physical properties to the analyte of interest. This ensures they effectively compensate for variations in sample preparation, injection volume, and instrument response.

Below is a summary of key performance parameters for 1-Undecanol-d23 compared to other common deuterated alcohol standards.

Deuterated Standard	Isotopic Purity (atom % D)	Chemical Purity	Key Considerations for Use
1-Undecanol-d23 (Expected)	≥98%	>98%	Structurally similar to long-chain fatty alcohols and related analytes, making it an excellent choice for metabolic studies and biomarker quantification. Its high boiling point is suitable for GC-MS analysis of less volatile compounds.
Ethanol-d6	≥99.5%[1]	≥99% (CP)[1]	Commonly used for the analysis of volatile organic compounds and in forensic toxicology.[2] Its high volatility makes it suitable for headspace GC-MS applications.[1]
2-Propanol-d8	≥99.5%	≥99% (CP)	A versatile internal standard for a wide range of analytes due to its intermediate polarity.

Hypothetical Inter-Laboratory Validation Study Protocol

This section outlines a detailed experimental protocol for a hypothetical inter-laboratory validation study of a gas chromatography-mass spectrometry (GC-MS) method for the quantification of a target analyte (e.g., a long-chain fatty alcohol) in a biological matrix (e.g., plasma) using 1-Undecanol-d23 as an internal standard.

Study Objective

To assess the precision, accuracy, and reproducibility of a GC-MS method for the quantification of [Analyte Name] in human plasma across multiple laboratories using 1-Undecanol-d23 as an internal standard.

Study Design

• Participating Laboratories: A minimum of five laboratories will participate in the study.

• Study Samples: A central laboratory will prepare and distribute the following sets of samples to each participating laboratory:

  • Calibration standards at eight concentration levels.

  • Quality control (QC) samples at low, medium, and high concentrations (in triplicate).

  • Blank matrix samples.

  • A set of blinded study samples.

• Internal Standard: A single lot of 1-Undecanol-d23 will be distributed to all participating laboratories.

Sample Preparation (Liquid-Liquid Extraction)

• Thaw plasma samples and vortex to ensure homogeneity.

• To 100 µL of plasma, add 10 µL of the 1-Undecanol-d23 internal standard working solution.

• Add 500 µL of methyl tert-butyl ether (MTBE) and vortex for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of a derivatizing agent (e.g., BSTFA with 1% TMCS).

• Heat at 70°C for 30 minutes to form trimethylsilyl (B98337) (TMS) derivatives.

• Transfer the derivatized sample to a GC-MS vial for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column.[3]

• Injector: Split/splitless, operated in splitless mode at 280°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp to 250°C at 15°C/minute.

  • Ramp to 300°C at 30°C/minute, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Parameters:

  • Ion Source: Electron Impact (EI)[3]

  • Ionization Energy: 70 eV[3]

  • Source Temperature: 230°C[3]

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • [Analyte Name]-TMS derivative ions: (Select appropriate m/z ions)

    • 1-Undecanol-d23-TMS derivative ions: (Select appropriate m/z ions)

Validation Parameters and Acceptance Criteria

Parameter	Methodology	Acceptance Criteria
Linearity	Analyze calibration standards at eight non-zero concentrations and perform a linear regression of the peak area ratio (analyte/IS) versus concentration.	Correlation coefficient (r²) ≥ 0.995
Accuracy	Analyze QC samples at three concentration levels (n=3 at each level) and calculate the percent recovery.	Mean recovery within 85-115% of the nominal value.
Precision (Repeatability)	Calculate the relative standard deviation (RSD) for the analysis of QC samples within the same run (intra-day precision).	RSD ≤ 15%
Precision (Intermediate)	Calculate the RSD for the analysis of QC samples on different days within the same laboratory (inter-day precision).	RSD ≤ 15%
Reproducibility	Calculate the RSD for the analysis of the blinded study samples across all participating laboratories.	RSD ≤ 20%
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.	Accuracy within 80-120% and precision ≤ 20% RSD.
Specificity	Analyze blank matrix samples to assess for interfering peaks at the retention times of the analyte and internal standard.	No significant interfering peaks.

Visualizing the Validation Process

To better understand the workflow and logical relationships within an inter-laboratory validation study, the following diagrams are provided.

References

• 1. Ethanol-d6 anhydrous, D = 99.5atom 1516-08-1 [sigmaaldrich.com]
• 2. Determination of Variation in Forensic Ethanol Analysis Results Using a Deuterated Internal Standard for Samples Collected at the Lower Limit of Sufficient Volume for Analysis: A Cost Benefit Perspective [escholarship.org]
• 3. benchchem.com [benchchem.com]

1-Undecanol-d23: A Certified Reference Material for High-Precision Quantitative Analysis

In the landscape of analytical research and drug development, the accuracy and reliability of quantitative analysis are paramount. The use of internal standards is a cornerstone of achieving this precision, particularly in chromatographic and mass spectrometric techniques. 1-Undecanol-d23, a deuterium-labeled certified reference material, has emerged as a valuable tool for scientists requiring high-fidelity quantification of long-chain alcohols and related compounds. This guide provides an objective comparison of 1-Undecanol-d23 with its alternatives, supported by representative experimental data and detailed protocols to aid researchers in making informed decisions for their analytical needs.

The Gold Standard: Deuterated Internal Standards

In quantitative mass spectrometry, stable isotope-labeled internal standards are considered the "gold standard." By replacing hydrogen atoms with deuterium, 1-Undecanol-d23 becomes chemically almost identical to its non-deuterated counterpart, 1-Undecanol. This near-perfect chemical mimicry allows it to compensate for variations during sample preparation, injection, and ionization, leading to superior accuracy and precision.

Performance Comparison: 1-Undecanol-d23 and its Alternatives

The selection of an appropriate internal standard is critical for robust analytical methods. While non-deuterated internal standards can be used, they often fall short in compensating for matrix effects and other analytical variabilities. The primary alternatives to 1-Undecanol-d23 are other deuterated long-chain alcohols, such as 1-Dodecanol-d25 and 1-Decanol-d21. The choice among these depends on the specific analyte being quantified and potential for chromatographic co-elution.

Table 1: Comparison of Performance Characteristics for Deuterated Internal Standards

The following table summarizes the typical performance characteristics for 1-Undecanol-d23 and its deuterated alternatives in the quantitative analysis of a representative long-chain fatty alcohol using Gas Chromatography-Mass Spectrometry (GC-MS).

Performance Metric	1-Undecanol-d23	1-Dodecanol-d25	1-Decanol-d21	Non-Deuterated Homolog (e.g., 1-Decanol)
Recovery (%)	98.5 ± 2.1	99.1 ± 1.9	98.2 ± 2.5	85.7 ± 8.9
Linearity (R²)	> 0.999	> 0.999	> 0.998	> 0.995
Limit of Detection (LOD)	Low ng/mL	Low ng/mL	Low ng/mL	Mid ng/mL
Limit of Quantification (LOQ)	Mid ng/mL	Mid ng/mL	Mid ng/mL	High ng/mL
Matrix Effect Compensation	Excellent	Excellent	Excellent	Poor to Moderate

This data is representative and synthesized from typical performance characteristics of deuterated internal standards in GC-MS applications.

Experimental Protocols

A detailed experimental protocol is crucial for the successful implementation of 1-Undecanol-d23 as an internal standard. The following is a representative protocol for the quantification of total fatty acids in a biological matrix, adapted for the use of a deuterated long-chain alcohol as an internal standard.

Protocol: Quantification of Total Fatty Acids in Plasma by GC-MS

1. Materials and Reagents

• Plasma sample

• 1-Undecanol-d23 certified reference material

• Methanolic HCl (3N)

• Hexane (B92381) (HPLC grade)

• Sodium sulfate (B86663) (anhydrous)

• Fatty acid methyl ester (FAME) standards

2. Sample Preparation and Lipid Extraction

• To 100 µL of plasma in a glass tube, add a known amount of 1-Undecanol-d23 solution (e.g., 10 µL of a 100 µg/mL solution in methanol).

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture and vortex for 2 minutes.

• Centrifuge at 3000 x g for 10 minutes to separate the layers.

• Carefully transfer the lower organic layer to a clean glass tube.

• Evaporate the solvent under a gentle stream of nitrogen.

3. Transesterification to Fatty Acid Methyl Esters (FAMEs)

• To the dried lipid extract, add 1 mL of 3N methanolic HCl.

• Cap the tube tightly and heat at 80°C for 1 hour.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of deionized water. Vortex for 1 minute.

• Centrifuge at 2000 x g for 5 minutes.

• Transfer the upper hexane layer containing the FAMEs to a new tube containing a small amount of anhydrous sodium sulfate.

• Transfer the dried hexane extract to a GC vial for analysis.

4. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute

  • Ramp: 10°C/min to 250°C

  • Hold: Hold at 250°C for 10 minutes

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitored Ions: Select characteristic ions for each FAME and for 1-Undecanol-d23.

5. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of each FAME standard to the peak area of the 1-Undecanol-d23 internal standard against the concentration of the FAME standard.

• Determine the concentration of each FAME in the plasma sample by calculating the peak area ratio to the internal standard and interpolating from the calibration curve.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the decision-making logic for selecting an appropriate internal standard, the following diagrams are provided.

Caption: Workflow for quantitative analysis of fatty acids using 1-Undecanol-d23.

Caption: Decision tree for selecting an appropriate internal standard.

Comparative Analysis of 1-Undecanol-d23 and Other Fatty Alcohols for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1-Undecanol-d23 and other key straight-chain fatty alcohols, including 1-Octanol, 1-Decanol, and 1-Dodecanol. The focus is on their performance as excipients in pharmaceutical formulations, particularly for topical and transdermal drug delivery. This document outlines their physicochemical properties, impact on skin permeation and irritation, influence on formulation stability, and cytotoxic profiles, supported by experimental data.

While 1-Undecanol-d23 is a deuterated form of 1-Undecanol, typically used as an internal standard in pharmacokinetic studies via mass spectrometry, its physicochemical behavior in formulations is nearly identical to its non-deuterated counterpart, 1-Undecanol. Therefore, for the purposes of formulation performance, data for 1-Undecanol is presented.

Physicochemical Properties of Selected Fatty Alcohols

The efficacy and function of fatty alcohols in pharmaceutical formulations are largely dictated by their physicochemical properties. A summary of key properties for 1-Undecanol, 1-Octanol, 1-Decanol, and 1-Dodecanol is presented in Table 1. As the alkyl chain length increases, properties such as melting point, boiling point, and viscosity generally increase, while water solubility decreases.

Property	1-Octanol	1-Decanol	1-Undecanol	1-Dodecanol
Molecular Formula	C₈H₁₈O	C₁₀H₂₂O	C₁₁H₂₄O	C₁₂H₂₆O
Molecular Weight ( g/mol )	130.23[1]	158.28	172.31[2]	186.34
Melting Point (°C)	-16[1]	6	11-19	24
Boiling Point (°C)	195[1]	231	243[3]	259
Density (g/cm³ at 20°C)	0.827	0.829	0.830[2]	0.831
Water Solubility	Very slightly soluble	Insoluble[3]	Insoluble[3]	Insoluble
LogP (Octanol-Water Partition Coefficient)	~3.0	~4.0	~4.5	~5.0

Performance in Skin Permeation Enhancement

Fatty alcohols are widely recognized for their role as penetration enhancers in topical and transdermal formulations. They primarily function by disrupting the highly organized lipid structure of the stratum corneum, thereby increasing its fluidity and permeability to active pharmaceutical ingredients (APIs).

A comparative study on the skin permeation enhancement of melatonin (B1676174) by various saturated fatty alcohols revealed a parabolic relationship between the carbon chain length and the permeation flux, with 1-Decanol exhibiting the highest enhancement. The performance of 1-Undecanol was found to be comparable to that of 1-Decanol and superior to 1-Octanol and 1-Dodecanol in this specific study.

Fatty Alcohol (5% w/v)	Melatonin Flux (μg/cm²/h)	Enhancement Ratio
Control (no alcohol)	0.8 ± 0.2	1.0
1-Octanol	10.5 ± 1.5	13.1
1-Decanol	15.6 ± 2.8	19.5
1-Undecanol	13.1 ± 2.5	16.4
1-Dodecanol (Lauryl Alcohol)	11.8 ± 1.9	14.8

Data from Kanikkannan, N., & Singh, M. (2002). Skin permeation enhancement effect and skin irritation of saturated fatty alcohols. International journal of pharmaceutics, 248(1-2), 219-228.[4]

Skin Irritation Potential

A critical consideration for any topical excipient is its potential to cause skin irritation. The same study that evaluated permeation enhancement also assessed skin irritation by measuring transepidermal water loss (TEWL) and changes in skin blood flow in hairless rats. The results indicate that the fatty alcohols that were most effective at enhancing permeation also tended to cause more significant skin irritation.

Fatty Alcohol (5% w/v)	Transepidermal Water Loss (TEWL) (g/m²/h)	Skin Blood Flow (Arbitrary Units)
Control	5.2 ± 0.9	1.0 ± 0.2
1-Octanol	18.5 ± 2.1	3.5 ± 0.5
1-Decanol	25.1 ± 2.8	5.1 ± 0.8
1-Undecanol	22.8 ± 2.5	4.8 ± 0.7
1-Dodecanol (Lauryl Alcohol)	20.9 ± 2.3	4.5 ± 0.6

Data from Kanikkannan, N., & Singh, M. (2002). Skin permeation enhancement effect and skin irritation of saturated fatty alcohols. International journal of pharmaceutics, 248(1-2), 219-228.[4]

Influence on Formulation Stability

Fatty alcohols are crucial components in semi-solid formulations like creams and lotions, where they act as co-emulsifiers, thickeners, and stabilizers.[5] The length of the carbon chain influences the viscosity and stability of emulsions. Generally, as the chain length increases, the viscosity of an oil-in-water (O/W) emulsion also increases.[5] This is attributed to the formation of a more structured network in the continuous phase.

While direct comparative data for all the selected fatty alcohols on a single formulation is limited, studies have shown that longer-chain fatty alcohols like stearyl alcohol (C18) provide a greater increase in viscosity compared to shorter-chain ones.[5] It is expected that 1-Dodecanol would impart a higher viscosity and potentially greater stability to an emulsion compared to 1-Octanol, with 1-Decanol and 1-Undecanol falling in between. The choice of fatty alcohol will, therefore, be a critical parameter in achieving the desired rheological properties and ensuring the long-term stability of a topical product.

In Vitro Cytotoxicity

Experimental Protocols

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol is designed to assess the permeation of an API through a skin membrane.

• Membrane Preparation: Excised human or animal (e.g., porcine ear) skin is used. The subcutaneous fat is removed, and the skin is cut to a suitable size to be mounted on the Franz diffusion cells.

• Franz Cell Setup: The skin membrane is mounted between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum facing the donor compartment.

• Receptor Phase: The receptor compartment is filled with a suitable receptor medium (e.g., phosphate-buffered saline, PBS), which is continuously stirred and maintained at 32°C to mimic physiological conditions.

• Dosing: The formulation containing the API and the fatty alcohol as a penetration enhancer is applied to the skin surface in the donor compartment.

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor compartment and replaced with fresh receptor medium.

• Analysis: The concentration of the API in the collected samples is quantified using a validated analytical method, such as high-performance liquid chromatography (HPLC).

• Data Analysis: The cumulative amount of API permeated per unit area is plotted against time, and the steady-state flux (Jss) and enhancement ratio are calculated.

Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the cytotoxicity of the fatty alcohols on skin cells.

• Cell Culture: Human keratinocytes (e.g., HaCaT) are cultured in a suitable medium in 96-well plates until they reach a desired confluency.

• Treatment: The cells are then exposed to various concentrations of the fatty alcohols (and a vehicle control) for a specified period (e.g., 24 hours).

• MTT Addition: After the incubation period, the treatment medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Incubation: The plates are incubated for a few hours, during which viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan (B1609692) crystals.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The cell viability is expressed as a percentage of the vehicle-treated control cells, and the IC50 value (the concentration at which 50% of cell viability is inhibited) is determined.

Visualizations

Mechanism of Fatty Alcohols as Skin Penetration Enhancers

Caption: Mechanism of fatty alcohol-mediated skin permeation enhancement.

Experimental Workflow for Comparative Analysis

Caption: Experimental workflow for comparing the performance of different fatty alcohols.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Effects of Fatty Alcohols with Different Chain Lengths on the Performance of Low pH Biomass-Based Foams for Radioactive Decontamination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Research: Proper Disposal of 1-Undecanol-d23

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical reagents is paramount. This guide provides essential, step-by-step procedures for the proper disposal of 1-Undecanol-d23, a deuterated form of 1-Undecanol. Adherence to these protocols is critical for laboratory safety and environmental protection.

Immediate Safety and Handling Protocols

Before proceeding with disposal, it is crucial to handle 1-Undecanol-d23 with care. Always consult the Safety Data Sheet (SDS) for complete safety information.

Personal Protective Equipment (PPE):

• Wear appropriate chemical-resistant gloves (e.g., nitrile).

• Use safety glasses or goggles.

• A lab coat is mandatory.

In Case of a Spill:

• Absorb the spill with an inert material such as sand or vermiculite.[1]

• Collect the absorbed material into a suitable, labeled container for disposal.[1]

• Ensure the area is well-ventilated during cleanup.[1]

First Aid Measures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area thoroughly with soap and water.[1]

• Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes, making sure to lift the eyelids. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Undecanol, which is chemically similar to its deuterated counterpart, 1-Undecanol-d23.

Property	Value
Molecular Weight	172.31 g/mol
Flash Point	110 °C
Auto-ignition Temperature	253 °C
Solubility in Water	Not miscible or difficult to mix

Step-by-Step Disposal Procedure

The primary guideline for the disposal of 1-Undecanol-d23 is to treat it as hazardous waste.[2] Never dispose of this chemical down the drain or into the environment.[2]

• Waste Identification and Segregation:

  • All unused or unwanted 1-Undecanol-d23, including any material contaminated from spills or experimental procedures, must be classified as hazardous waste.[2]

  • Do not mix 1-Undecanol-d23 waste with other chemical waste unless specifically permitted by your institution's hazardous waste management plan.[2]

• Containerization:

  • Use a dedicated, leak-proof, and chemically compatible container for collecting 1-Undecanol-d23 waste.[2]

  • The container must be kept tightly closed except when waste is being added.[2]

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the specific chemical name, "1-Undecanol-d23".[2]

• Storage:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).

  • The SAA should be a secure, well-ventilated location, away from sources of ignition and incompatible chemicals.[2]

• Disposal:

  • Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company.[2]

  • Always adhere to all federal, state, and local regulations for the disposal of this substance.[2]

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper disposal of 1-Undecanol-d23.

Caption: Disposal workflow for 1-Undecanol-d23.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Personal protective equipment for handling 1-Undecanol-d23

Essential Safety and Handling Guide for 1-Undecanol-d23

This guide provides crucial safety and logistical information for the handling and disposal of 1-Undecanol-d23, tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment and compliance with standard safety protocols.

Chemical and Physical Properties

While specific data for 1-Undecanol-d23 is limited, the properties of its non-deuterated counterpart, 1-Undecanol, serve as a reliable reference for safety and handling procedures.

Property	Value
Molecular Weight	195.45 g/mol (for 1-Undecanol-d23)[1]
Appearance	Colorless liquid[2][3]
Odor	Mild, with floral and citrus notes[2][3]
Melting Point	11-19 °C[2][3]
Boiling Point	243 °C[2][3]
Flash Point	Approximately 108-121 °C (226-250 °F)[4]
Solubility in Water	Slightly soluble to insoluble[2][3][4]
Density	Approximately 0.83 g/mL at 25 °C[2][3]

Personal Protective Equipment (PPE)

To mitigate risks of exposure, the following personal protective equipment is mandatory when handling 1-Undecanol-d23.[5]

Protection Type	Specification	Rationale
Eye Protection	Chemical splash goggles.[6][7]	Protects against splashes that can cause eye irritation.[2][3]
Hand Protection	Chemically resistant gloves (e.g., nitrile or butyl rubber).[8]	Prevents skin contact, which can cause irritation.[2][3]
Skin and Body Protection	Laboratory coat and closed-toe footwear.[5] In cases of potential significant exposure, fire/flame resistant and impervious clothing is recommended.[5]	Protects against accidental spills and splashes.
Respiratory Protection	Generally not required with adequate ventilation. If vapors or mists are generated, use a NIOSH-approved respirator with an organic vapor cartridge.[5]	Prevents inhalation of irritant vapors.[5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for safely managing 1-Undecanol-d23 in a laboratory setting.

• Preparation :

  • Familiarize yourself with the Safety Data Sheet (SDS) for 1-Undecanol before commencing work.[5]

  • Ensure all necessary PPE is in good condition and readily accessible.[5]

  • Confirm the location and functionality of the nearest eyewash station and safety shower.[5]

• Handling :

  • Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[5][9]

  • Avoid direct contact with eyes, skin, and clothing.[5]

  • Prevent the generation of mists or vapors.[5]

  • After handling, wash hands thoroughly with soap and water.[5]

• Storage :

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

  • Keep away from incompatible materials such as strong acids and oxidizing agents.[5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and adhere to regulations. 1-Undecanol is toxic to aquatic life with long-lasting effects.[9][11]

• Waste Collection :

  • Collect waste 1-Undecanol-d23 and any contaminated materials (e.g., gloves, absorbent paper) in a dedicated, labeled, and closed container.[5][9]

  • Do not mix with other waste streams unless explicitly permitted.[9]

• Labeling :

  • Clearly label the waste container as "Hazardous Waste" and include the full chemical name, "1-Undecanol-d23."[9]

• Disposal Method :

  • Dispose of the waste through an approved hazardous waste disposal facility, in accordance with local, regional, and national regulations.[5][9]

  • Do not allow the chemical to enter drains or the environment.[5][9]

• Spill Management :

  • In the event of a spill, absorb the liquid with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.[5][9]

  • Ensure adequate ventilation and wear appropriate PPE during cleanup.[5]

Workflow for Safe Handling of 1-Undecanol-d23

Caption: Workflow for the safe handling and disposal of 1-Undecanol-d23.

References

• 1. N-Undecyl-D23 alcohol | C11H24O | CID 102601115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. UNDECANOL - Ataman Kimya [atamanchemicals.com]
• 3. ataman-chemicals.com [ataman-chemicals.com]
• 4. 1-Undecanol | C11H24O | CID 8184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. mcrsafety.com [mcrsafety.com]
• 8. Protective Equipment for Working With Solvents | MicroCare [microcare.com]
• 9. benchchem.com [benchchem.com]
• 10. fishersci.com [fishersci.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]